2',3'-O-Isopropylideneadenosine-13C5

• CAS: 4005-33-8

Core Science & Biosynthesis

A Technical Guide to 2',3'-O-Isopropylideneadenosine-13C5: Properties and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

2',3'-O-Isopropylideneadenosine-13C5 is a stable isotope-labeled derivative of adenosine, a fundamental component of nucleic acids and a key signaling molecule. The incorporation of five carbon-13 atoms provides a valuable tool for a range of scientific applications, including metabolic studies, pharmacokinetic analyses, and as an internal standard in mass spectrometry-based quantification. This technical guide provides a comprehensive overview of the physical and chemical properties of 2',3'-O-Isopropylideneadenosine-13C5, alongside its unlabeled counterpart, and explores its utility in research and drug development.

Introduction

2',3'-O-Isopropylideneadenosine serves as a crucial intermediate in the synthesis of various nucleoside analogs, which are instrumental in the development of antiviral and anticancer drugs.[1] The isopropylidene group protects the 2' and 3' hydroxyl groups of the ribose sugar, allowing for selective modification at other positions of the molecule. The carbon-13 labeled version, 2',3'-O-Isopropylideneadenosine-13C5, retains the chemical reactivity of the unlabeled compound but possesses a greater mass, making it an ideal tracer in biological systems.[2] Adenosine analogs, in general, are recognized for their potential as smooth muscle vasodilators and for their role in cancer progression inhibition.[3]

Physical and Chemical Properties

The physical and chemical properties of 2',3'-O-Isopropylideneadenosine-13C5 are primarily derived from its unlabeled form. The primary difference lies in the molecular weight due to the incorporation of five 13C isotopes.

Table 1: General Properties

Property	2',3'-O-Isopropylideneadenosine-13C5	2',3'-O-Isopropylideneadenosine
Synonyms	-	2',3'-IPA, 2',3'-O-Isopropylidene-D-adenosine[4]
CAS Number	Not specified	362-75-4[4]
Appearance	White or almost white crystalline powder[1]	White to off-white crystalline powder

Table 2: Chemical Properties

Property	2',3'-O-Isopropylideneadenosine-13C5	2',3'-O-Isopropylideneadenosine
Molecular Formula	C8¹³C5H17N5O4	C13H17N5O4[4]
Molecular Weight	312.27 g/mol	307.31 g/mol [4]
InChI Key	LCCLUOXEZAHUNS-WOUKDFQISA-N	LCCLUOXEZAHUNS-WOUKDFQISA-N
SMILES	NC1=NC=NC2=C1N=CN2[13CH]3[13CH]4--INVALID-LINK----INVALID-LINK--O3	CC1(C)O[C@H]2--INVALID-LINK--n3cnc4c(N)ncnc43">C@HCO

Table 3: Physicochemical Data

Property	Value (for 2',3'-O-Isopropylideneadenosine)
Melting Point	221-222 °C[5]
Optical Activity [α]20/D	-98.5° (c = 1 in dioxane)
Storage Temperature	Room temperature, store in a well-closed container at 10°C - 25°C[4]

Experimental Protocols

General Synthesis and Purification Workflow

The synthesis of 2',3'-O-Isopropylideneadenosine involves the protection of the 2' and 3' hydroxyl groups of adenosine with an isopropylidene group, typically using acetone or 2,2-dimethoxypropane in the presence of an acid catalyst. The purification is generally achieved through recrystallization or column chromatography.

References

• 1. chemimpex.com [chemimpex.com]
• 2. nbinno.com [nbinno.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. 2',3'-O-Isopropylideneadenosine | 362-75-4 | NI05151 [biosynth.com]
• 5. 2',3'-O-Isopropylideneadenosine | 362-75-4 [chemicalbook.com]

The Isopropylidene Protecting Group in Adenosine Chemistry: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The strategic use of protecting groups is a cornerstone of modern organic synthesis, particularly in the complex chemistry of nucleosides. Among these, the isopropylidene group holds a prominent position for the protection of the 2' and 3'-hydroxyl functions of the ribose moiety in adenosine and its derivatives. This technical guide provides an in-depth exploration of the role of the isopropylidene protecting group, offering a comprehensive overview of its application in synthesis, its impact on the physicochemical and biological properties of adenosine derivatives, and detailed experimental protocols for its use.

The Role of the Isopropylidene Group in Synthetic Strategies

The primary function of the 2',3'-O-isopropylidene group in adenosine chemistry is to mask the vicinal diol of the ribose sugar, thereby preventing unwanted side reactions during subsequent chemical transformations at other positions of the molecule, such as the 5'-hydroxyl group or the N6-amino group of the adenine base. This protection is crucial for the regioselective synthesis of a wide array of adenosine derivatives with therapeutic potential, including agonists and antagonists for adenosine receptors.

The formation of the 2',3'-O-isopropylidene acetal is typically achieved by reacting adenosine with acetone or a ketone equivalent, such as 2,2-dimethoxypropane, in the presence of an acid catalyst. This reaction is generally high-yielding and reversible under acidic conditions, allowing for straightforward deprotection once the desired modifications are complete.

Data Presentation: A Quantitative Overview

The efficiency of the introduction and removal of the isopropylidene group, as well as its influence on the biological activity of adenosine derivatives, can be quantified. The following tables summarize key data from various studies.

Table 1: Synthesis and Deprotection Yields of Isopropylidene-Protected Adenosine Derivatives

Reaction	Reagents and Conditions	Substrate	Product	Yield (%)	Reference
Protection	2,2-dimethoxypropane, p-TsOH, acetone	Adenosine	2',3'-O-Isopropylideneadenosine	~90%	[1]
Protection	Acetone, p-TsOH, 2,2-dimethoxypropane	Adenosine	2',3'-O-Isopropylideneadenosine	56.3%	[1]
Deprotection	80% Acetic Acid, 75°C	N6-acylated 2',3'-O-isopropylidene adenosine	N6-alkylated adenosine	Not specified	[2]
Deprotection	Trifluoroacetic acid:water (14 vol%), 5°C	5′-amino-5′-deoxy-2',3'-O-isopropylideneadenosine derivatives	5′-amino-5′-deoxy-adenosine derivatives	High	[3]
Deprotection	1% aqueous sulfuric acid, reflux	6-deoxy-1,2:3,4-di-O-isopropylidene-alpha-D-galactose	6-deoxy-alpha-D-galactose	>99% (over 2 steps)	[4]
Deprotection	50% TFA, 0°C	Isopropylidene-protected adenosine analog	Deprotected adenosine analog	Quantitative	[1]

Table 2: Comparative Biological Activity of Adenosine Derivatives

Compound	Receptor Target	Assay Type	Kᵢ (nM)	EC₅₀ (nM)	Reference
N6-(3-iodobenzyl)adenosine-5′-N-methylcarboxamide (IB-MECA)	Human A₃ Adenosine Receptor	Radioligand Binding	1.0	-	[5]
2-Chloro-N6-(3-iodobenzyl)adenosine-5′-N-methyluronamide	Human A₃ Adenosine Receptor	Radioligand Binding / Adenylate Cyclase Inhibition	0.33	67	[6]
N6-(endo-Norbornyl)adenosine	Human A₁ Adenosine Receptor	Radioligand Binding	-	-	[7]
N6-Cyclopentyladenosine (CPA)	A₁ Adenosine Receptor	Radioligand Binding	-	-	[8]
2-Chloro-N6-cyclopentyladenosine (CCPA)	A₁ Adenosine Receptor	Radioligand Binding	-	-	[8]
CGS 21680	A₂ Adenosine Receptor	Radioligand Binding	21	-	[8]

Experimental Protocols

Detailed methodologies are crucial for the successful application of protecting group strategies. The following are representative protocols for the protection and deprotection of adenosine.

Synthesis of 2',3'-O-Isopropylideneadenosine

Materials:

• Adenosine

• 2,2-Dimethoxypropane

• p-Toluenesulfonic acid monohydrate (p-TsOH)

• Acetone (anhydrous)

• Sodium bicarbonate (NaHCO₃)

• Dichloromethane (CH₂Cl₂)

• Methanol (MeOH)

Procedure:

• Suspend adenosine (1 equivalent) in anhydrous acetone.

• Add 2,2-dimethoxypropane (1.5 equivalents).

• Add a catalytic amount of p-toluenesulfonic acid monohydrate (0.02 equivalents).

• Stir the mixture at room temperature for 24-48 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding solid sodium bicarbonate and stir for 30 minutes.

• Filter the mixture and concentrate the filtrate under reduced pressure.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., methanol/water) or by silica gel chromatography (eluent: dichloromethane/methanol gradient) to afford 2',3'-O-isopropylideneadenosine as a white solid.[1]

Acid-Catalyzed Deprotection of 2',3'-O-Isopropylideneadenosine

Materials:

• 2',3'-O-Isopropylideneadenosine derivative

• Trifluoroacetic acid (TFA)

• Water

• Dichloromethane (CH₂Cl₂)

• Saturated sodium bicarbonate solution

Procedure:

• Dissolve the 2',3'-O-isopropylideneadenosine derivative (1 equivalent) in a mixture of trifluoroacetic acid and water (e.g., TFA:H₂O 9:1 v/v).

• Stir the solution at room temperature for 1-4 hours. Monitor the reaction by TLC until the starting material is consumed.

• Carefully neutralize the reaction mixture by the slow addition of saturated sodium bicarbonate solution until the pH is approximately 7.

• Extract the aqueous layer with dichloromethane (3 x volume).

• Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• The crude product can be purified by silica gel chromatography to yield the deprotected adenosine derivative.[3]

Visualizing Workflows and Pathways

Graphical representations of experimental workflows and signaling pathways provide a clear and concise understanding of complex processes.

Experimental Workflow for the Synthesis and Screening of Adenosine Derivatives

The following diagram illustrates a typical workflow for the generation and biological evaluation of a library of N6-substituted adenosine derivatives, a common strategy in drug discovery.

Caption: A generalized workflow for the synthesis and screening of N6-substituted adenosine derivatives.

Signaling Pathway of A₃ Adenosine Receptor Agonists

Adenosine derivatives often target specific receptors, such as the A₃ adenosine receptor (A₃AR), which is implicated in various physiological and pathological processes. The following diagram depicts the downstream signaling cascade initiated by the activation of A₃AR.

Caption: Simplified signaling pathway upon activation of the A₃ adenosine receptor by an agonist.

Conclusion

The isopropylidene protecting group is an indispensable tool in the synthesis of adenosine derivatives for research and drug development. Its reliable introduction and removal, coupled with the stability it confers upon the ribose moiety, enables complex molecular architectures to be constructed with high regioselectivity. A thorough understanding of the principles and protocols outlined in this guide will empower researchers to effectively utilize this protecting group in the design and synthesis of novel adenosine-based compounds with significant therapeutic potential.

References

• 1. researchgate.net [researchgate.net]
• 2. Adenosine: Synthetic Methods of Its Derivatives and Antitumor Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Parallel synthesis of 5′-amino-5′-deoxy-adenosine derivatives for focused chemical space exploration and their application as methyltransferase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 5. Synthesis and Binding Affinity of Homologated Adenosine Analogues as A3 Adenosine Receptor Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 2-Substitution of N6-Benzyladenosine-5′-uronamides Enhances Selectivity for A3 Adenosine Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. N6-Substituted adenosine derivatives: selectivity, efficacy, and species differences at A3 adenosine receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Adenosine Receptors: Pharmacology, Structure–Activity Relationships, and Therapeutic Potential - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to 2',3'-O-Isopropylideneadenosine-¹³C₅: Commercial Availability, and Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the commercial availability of the isotopically labeled nucleoside analog, 2',3'-O-Isopropylideneadenosine-¹³C₅. It is intended to serve as a valuable resource for researchers in academia and the pharmaceutical industry engaged in drug discovery, metabolic studies, and the investigation of purinergic signaling pathways. This document outlines the known commercial suppliers, available product specifications, and provides context for its application in research, including a detailed look at the adenosine signaling pathway in platelets.

Commercial Suppliers and Availability

2',3'-O-Isopropylideneadenosine-¹³C₅ is a specialized chemical used in research settings, primarily for tracer studies in metabolic research and as an internal standard for mass spectrometry-based quantification of adenosine and its analogs. Several chemical suppliers offer this isotopically labeled compound. Below is a summary of the available information from prominent suppliers.

Supplier	Product Code	Available Quantities	Purity	Isotopic Enrichment
MedChemExpress	HY-W008048S	50 mg, 100 mg, 250 mg[1]	Information not readily available	Information not readily available
Toronto Research Chemicals (TRC)	I824677	Inquire for details	Information not readily available	Information not readily available
BenchChem	B1160911	Inquire for details	Typically 95%	Information not readily available

Note: Data on purity and isotopic enrichment for 2',3'-O-Isopropylideneadenosine-¹³C₅ were not explicitly provided on the suppliers' public-facing datasheets. Researchers are advised to request a Certificate of Analysis (CoA) from the respective suppliers for detailed quantitative information.

A related compound, 2',3'-O-Isopropylidene-5'-O-tosyladenosine-¹³C₅, is also available from some suppliers and serves as an intermediate in chemical synthesis.

Physicochemical Properties

Property	Value
Chemical Formula	C₈¹³C₅H₁₇N₅O₄
Molecular Weight	312.27 g/mol
Appearance	White to off-white crystalline powder[2]
Storage Conditions	Room temperature, airtight, moisture-proof[2]

Experimental Applications and Protocols

While specific experimental protocols detailing the use of 2',3'-O-Isopropylideneadenosine-¹³C₅ are not widely published, its application can be inferred from studies utilizing similar isotopically labeled compounds and the known biological roles of adenosine.

Metabolic Labeling and Tracer Studies

Isotopically labeled compounds like 2',3'-O-Isopropylideneadenosine-¹³C₅ are invaluable for metabolic labeling experiments. The five ¹³C atoms in the ribose moiety allow for the tracing of its metabolic fate within cellular systems. After cellular uptake and metabolic processing, the labeled carbon atoms can be tracked as they are incorporated into various downstream metabolites, including adenosine monophosphate (AMP), adenosine diphosphate (ADP), and adenosine triphosphate (ATP). This enables the detailed study of nucleotide metabolism and flux through various biochemical pathways.

A general workflow for a metabolic labeling experiment is outlined below:

Fig. 1: General workflow for a metabolic labeling experiment.

Quantification by Mass Spectrometry

A primary application of stable isotope-labeled compounds is as internal standards in quantitative mass spectrometry. The labeled compound is added to a biological sample at a known concentration. Due to its identical chemical properties to the endogenous (unlabeled) analyte, it co-elutes during chromatography and co-ionizes in the mass spectrometer. The mass difference allows for the precise quantification of the endogenous compound by comparing the signal intensities of the labeled and unlabeled species.

Adenosine Signaling in Platelet Activation

2',3'-O-Isopropylideneadenosine is an analog of adenosine, a critical signaling molecule in the cardiovascular system, particularly in the regulation of platelet activation. Understanding the metabolic fate of this labeled analog can provide insights into the dynamics of adenosine signaling. Extracellular adenosine, generated from the breakdown of ATP and ADP, interacts with adenosine receptors on the platelet surface, primarily the A₂A and A₂B receptors. Activation of these G-protein coupled receptors initiates a signaling cascade that ultimately inhibits platelet aggregation.

The signaling pathway is depicted in the diagram below:

Fig. 2: Adenosine signaling pathway in platelets.

Activation of A₂A and A₂B receptors by adenosine leads to the activation of the Gαs subunit of the G-protein. This, in turn, stimulates adenylyl cyclase to convert ATP to cyclic AMP (cAMP). Elevated intracellular cAMP levels activate Protein Kinase A (PKA), which then phosphorylates vasodilator-stimulated phosphoprotein (VASP). Phosphorylated VASP is a key player in the inhibition of platelet aggregation, thus playing a crucial role in preventing thrombosis.

Conclusion

2',3'-O-Isopropylideneadenosine-¹³C₅ is a valuable research tool for scientists investigating purinergic signaling, nucleotide metabolism, and for the quantitative analysis of adenosine and its derivatives. While detailed product specifications require direct inquiry with suppliers, the availability of this compound from several sources facilitates its use in advanced research applications. The understanding of its role within the broader context of adenosine signaling provides a strong foundation for its application in elucidating complex biological processes and in the development of novel therapeutic agents.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. aurora-biotech.com [aurora-biotech.com]

CAS number and molecular weight of 2',3'-O-Isopropylideneadenosine-13C5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2',3'-O-Isopropylideneadenosine-13C5, a stable isotope-labeled analog of adenosine. This document details its chemical properties, provides a representative synthesis protocol, and explores its potential applications in research and drug development, particularly in the context of adenosine receptor signaling pathways.

Core Data Presentation

The following table summarizes the key quantitative data for 2',3'-O-Isopropylideneadenosine-13C5 and its unlabeled counterpart for easy comparison.

Property	2',3'-O-Isopropylideneadenosine-13C5	2',3'-O-Isopropylideneadenosine (Unlabeled)
CAS Number	Not publicly available	362-75-4[1][2][3][4]
Molecular Formula	C₈¹³C₅H₁₇N₅O₄[1]	C₁₃H₁₇N₅O₄[2][3]
Molecular Weight	312.27 g/mol [1]	307.31 g/mol [3][4]
Appearance	White or nearly white crystal powder[5]	White to off-white crystalline powder[6]
Melting Point	Not specified	221-222 °C[2][3][6]
Primary Application	Research and Development, Intermediate[5]	Organic chemical synthesis intermediate[2][6]

Introduction to 2',3'-O-Isopropylideneadenosine

2',3'-O-Isopropylideneadenosine is a derivative of adenosine, a purine nucleoside that plays a crucial role in various physiological processes. The isopropylidene group acts as a protecting group for the 2' and 3' hydroxyl groups of the ribose sugar, making it a valuable intermediate in the synthesis of more complex adenosine analogs.[2][6] The 13C5-labeled version is particularly useful in tracer studies, metabolic flux analysis, and as an internal standard in mass spectrometry-based quantification, allowing for the precise tracking and measurement of the molecule in biological systems.

As an adenosine analog, 2',3'-O-Isopropylideneadenosine is expected to interact with adenosine receptors (A1, A2A, A2B, and A3). These receptors are G protein-coupled receptors (GPCRs) that mediate a wide range of effects, including vasodilation, neurotransmission, and inflammation.[1] Consequently, this compound and its labeled variant are of significant interest to researchers studying the pharmacology of adenosine receptors and developing novel therapeutics targeting these pathways.

Experimental Protocols

Representative Synthesis of 2',3'-O-Isopropylideneadenosine

The following is a representative experimental protocol for the synthesis of unlabeled 2',3'-O-Isopropylideneadenosine, adapted from general methodologies for isopropylidenation of nucleosides. The synthesis of the 13C5-labeled analog would follow a similar procedure, starting with 13C5-labeled adenosine.

Materials:

• Adenosine

• 2,2-Dimethoxypropane

• p-Toluenesulfonic acid (catalyst)

• Acetone (solvent)

• Sodium bicarbonate

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Ethyl acetate and methanol (eluents)

Procedure:

• Reaction Setup: In a round-bottom flask, suspend adenosine in anhydrous acetone.

• Addition of Reagents: Add an excess of 2,2-dimethoxypropane to the suspension. This serves as both a reactant and a water scavenger.

• Catalysis: Add a catalytic amount of p-toluenesulfonic acid to the mixture.

• Reaction: Stir the mixture at room temperature. The progress of the reaction can be monitored by thin-layer chromatography (TLC). The reaction is typically complete within a few hours.

• Quenching: Once the reaction is complete, quench the catalyst by adding a small amount of solid sodium bicarbonate and stir for 15-20 minutes.

• Workup: Filter the mixture to remove the sodium bicarbonate and any remaining solids. Evaporate the solvent from the filtrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by silica gel column chromatography using a gradient of methanol in ethyl acetate as the eluent.

• Characterization: Combine the fractions containing the pure product and evaporate the solvent. The final product can be characterized by NMR spectroscopy and mass spectrometry to confirm its identity and purity.

Visualizations

Logical Workflow for Synthesis

The following diagram illustrates the general workflow for the synthesis and purification of 2',3'-O-Isopropylideneadenosine.

Caption: A flowchart of the synthesis and purification process for 2',3'-O-Isopropylideneadenosine.

Generalized Adenosine Receptor Signaling Pathway

As the specific signaling pathways of 2',3'-O-Isopropylideneadenosine are not extensively documented, the following diagram illustrates the generalized signaling cascades initiated by the activation of the four main adenosine receptor subtypes. It is hypothesized that 2',3'-O-Isopropylideneadenosine, as an adenosine analog, will modulate these pathways.

Caption: An overview of the primary signaling pathways associated with adenosine receptors.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 2',3'-O-Isopropylideneadenosine | 362-75-4 | NI05151 [biosynth.com]
• 3. 2 ,3 -O-Isopropylideneadenosine 98 362-75-4 [sigmaaldrich.com]
• 4. 2′,3′-O-异亚丙基腺苷 98% | Sigma-Aldrich [sigmaaldrich.com]
• 5. aurora-biotech.com [aurora-biotech.com]
• 6. 2',3'-O-Isopropylideneadenosine | 362-75-4 [chemicalbook.com]

Introduction to Stable Isotope Labeling with 13C in Biological Systems: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Stable isotope labeling using carbon-13 (¹³C) has become an indispensable tool in modern biological and biomedical research. By replacing the naturally abundant ¹²C with the non-radioactive heavy isotope ¹³C in metabolic precursors, researchers can trace the fate of carbon atoms through intricate biochemical networks. This technique, coupled with advanced analytical platforms like mass spectrometry and nuclear magnetic resonance spectroscopy, provides unparalleled quantitative insights into cellular metabolism. This guide offers an in-depth overview of the core principles of ¹³C isotopic labeling, detailed experimental methodologies, data interpretation strategies, and its applications in metabolic research and pharmaceutical development.

Core Principles of ¹³C Isotopic Labeling

Isotopic labeling is a powerful technique used to track the passage of an isotope through a reaction, metabolic pathway, or an entire cell.[1] The fundamental principle involves supplying a biological system with a substrate, such as glucose or glutamine, enriched with ¹³C.[1] This labeled substrate is taken up by cells and metabolized, incorporating the ¹³C atoms into a wide array of downstream metabolites, including amino acids, lipids, and nucleotides.[1]

The key to this technique lies in the ability to distinguish between molecules containing ¹²C and those containing ¹³C. Analytical instruments, most notably mass spectrometers, can differentiate these molecules based on their mass-to-charge ratio. The resulting data, known as mass isotopologue distributions (MIDs), reveal the fractional abundance of each isotopologue for a given metabolite.[1] This information is then used to deduce the relative and absolute rates of metabolic reactions, a practice known as Metabolic Flux Analysis (MFA). ¹³C-MFA is widely considered the gold standard for quantifying intracellular reaction rates, or fluxes.[1]

Experimental Design and Protocols

A successful ¹³C labeling experiment requires careful planning and execution. The general workflow involves cell culture and labeling, rapid quenching of metabolic activity, and extraction of intracellular metabolites.

In Vitro ¹³C Labeling in Mammalian Cells: A Generalized Protocol

This protocol outlines a steady-state ¹³C glucose labeling experiment in adherent mammalian cells.

1. Cell Culture and Seeding:

• Culture cells of interest (e.g., HeLa, A549) under standard conditions (37°C, 5% CO₂).

• Seed cells in multi-well plates at a density that will ensure they are in the exponential growth phase at the time of harvesting.

2. Preparation of Labeling Medium:

• Prepare a base medium, such as DMEM, that is deficient in the nutrient to be labeled (e.g., glucose-free DMEM).

• Supplement the medium with necessary components, including dialyzed fetal bovine serum (dFBS) to minimize the presence of unlabeled small molecules.

• Add the ¹³C-labeled substrate, for instance, [U-¹³C₆]-glucose, to the desired final concentration (e.g., 25 mM).

3. Cell Labeling:

• Aspirate the standard culture medium and wash the cells once with sterile phosphate-buffered saline (PBS).

• Add the pre-warmed ¹³C-labeling medium to the cells.

• For steady-state analysis, incubate the cells for a period that allows for isotopic equilibrium to be reached, typically 24-48 hours or several cell doublings.

4. Quenching and Metabolite Extraction:

• To halt metabolic activity, rapidly aspirate the labeling medium.

• Immediately add a cold quenching/extraction solution, such as 80% methanol, to the cells.

• Incubate at -80°C for at least 15 minutes to precipitate proteins.

• Scrape the cells and transfer the cell lysate/methanol mixture to a microcentrifuge tube.

• Centrifuge to pellet cell debris and collect the supernatant containing the metabolites.

In Vivo ¹³C Labeling in Mouse Models: A Generalized Protocol

This protocol provides a general framework for in vivo stable isotope tracing in mice.

1. Animal Preparation:

• Acclimate mice to the experimental conditions for at least one week.

• For studies of glucose metabolism, fast the animals for a defined period (e.g., 4-6 hours) prior to tracer administration to establish a baseline metabolic state.

2. Tracer Administration:

• The ¹³C-labeled tracer can be administered via several routes, including intravenous (IV) infusion for precise control or oral gavage to mimic dietary intake.

• For IV infusion, a bolus injection can be followed by a continuous infusion to maintain a steady-state concentration of the tracer in the plasma.

3. Sample Collection:

• Collect blood samples at various time points to monitor the isotopic enrichment in the plasma.

• At the end of the experiment, euthanize the animal and rapidly excise and freeze tissues of interest in liquid nitrogen to quench metabolic activity.

4. Metabolite Extraction from Tissues:

• Homogenize the frozen tissue in a cold extraction solvent (e.g., 80% methanol).

• Centrifuge to remove cellular debris and collect the supernatant for analysis.

Analytical Techniques

The analysis of ¹³C-labeled metabolites is primarily performed using mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.

• Mass Spectrometry (MS): Coupled with gas chromatography (GC-MS) or liquid chromatography (LC-MS), MS is a highly sensitive technique that can measure the mass isotopologue distribution (MID) of a wide range of metabolites.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR provides detailed information about the specific position of ¹³C atoms within a molecule, which can be crucial for resolving fluxes through complex pathways.

Data Presentation: Quantitative Metabolic Flux Analysis

The data derived from ¹³C labeling experiments are quantitative and information-rich. The primary output is the mass isotopologue distribution (MID), which is then used to calculate metabolic fluxes. The following table provides an example of metabolic flux data comparing normal and cancerous cells.

Pathway	Flux in Normal Fibroblasts (relative to glucose uptake)	Flux in Glioblastoma Cells (relative to glucose uptake)
Glycolysis to Lactate	0.1	0.8
TCA Cycle (from Glucose)	0.8	0.15
Pentose Phosphate Pathway	0.05	0.2
Anaplerosis (from Glutamine)	0.2	0.9

This table presents hypothetical data for illustrative purposes, adapted from literature examples to show the comparative nature of metabolic flux data.

Key Metabolic Pathways and Experimental Workflows

¹³C stable isotope labeling is instrumental in dissecting the activity of central carbon metabolism, which includes glycolysis, the pentose phosphate pathway (PPP), and the tricarboxylic acid (TCA) cycle.

Experimental Workflow

References

• 1. A guide to 13C metabolic flux analysis for the cancer biologist - PMC [pmc.ncbi.nlm.nih.gov]

Exploring the Function of Adenosine Analogs in Cellular Processes: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of adenosine analogs and their pivotal roles in cellular processes. Adenosine, an endogenous purine nucleoside, modulates a vast array of physiological functions by activating four distinct G protein-coupled receptors (GPCRs): A1, A2A, A2B, and A3.[1] Synthetic and naturally occurring adenosine analogs are indispensable tools in research and are actively pursued as therapeutic agents for conditions ranging from cardiac arrhythmias and inflammation to cancer and neurodegenerative disorders.[2][3] This document details the signaling pathways governed by adenosine receptors, presents quantitative data on the binding and efficacy of common analogs, provides detailed experimental protocols for their characterization, and visualizes key concepts using signaling and workflow diagrams.

Adenosine Receptors and Signaling Pathways

Adenosine receptors are classified into four subtypes (A1, A2A, A2B, and A3) that are widely expressed throughout the body.[2][4] These receptors are coupled to different G proteins, leading to distinct downstream cellular responses. The A1 and A3 receptors typically couple to inhibitory G proteins (Gi/o), while the A2A and A2B receptors couple to stimulatory G proteins (Gs).[1][5]

• A1 and A3 Receptor Activation: Upon agonist binding, A1 and A3 receptors activate Gi/o proteins, which leads to the inhibition of adenylyl cyclase. This action decreases the intracellular concentration of cyclic adenosine monophosphate (cAMP).[1][6] The reduction in cAMP levels subsequently modulates the activity of downstream effectors like Protein Kinase A (PKA). Additionally, Gi/o activation can lead to the opening of potassium channels, causing cell hyperpolarization, and the inhibition of calcium channels.[5][7]

• A2A and A2B Receptor Activation: Conversely, agonist binding to A2A and A2B receptors activates Gs proteins, stimulating adenylyl cyclase activity.[7][8] This results in an elevation of intracellular cAMP levels, which activates PKA and other cAMP-dependent signaling pathways, such as those involving the Exchange protein directly activated by cAMP (EPAC).[9]

Beyond the canonical cAMP pathways, adenosine receptors can also signal through other G proteins, such as Gq (linked to A2B and A3 receptors) to activate phospholipase C (PLC), or through G protein-independent mechanisms involving β-arrestin.[5][9] This signaling diversity allows adenosine and its analogs to elicit a wide range of cellular effects, including modulation of neurotransmitter release, regulation of immune cell function, and control of vascular tone.[4]

Canonical Adenosine Receptor Signaling Pathways.

Quantitative Data on Adenosine Analog Activity

The affinity (Ki) and functional potency/efficacy (EC50/IC50, Emax) of adenosine analogs vary significantly across the four receptor subtypes. These quantitative parameters are crucial for selecting appropriate tool compounds for research and for guiding drug development. The tables below summarize binding affinity and functional potency data for several widely used adenosine analogs at human adenosine receptors.

Table 1: Binding Affinities (Ki, nM) of Adenosine Analogs at Human Receptors

Compound	A1 Ki (nM)	A2A Ki (nM)	A2B Ki (nM)	A3 Ki (nM)	References
NECA (Agonist)	13	14	560	23	[10]
R-PIA (Agonist)	1.1	160	>10,000	440	[10]
CGS-21680 (Agonist)	185	27	>10,000	3,100	[10]
2-Cl-IB-MECA (Agonist)	330	1,000	1,300	0.33	[10]
ZM241385 (Antagonist)	260	0.4	1,200	110	[11]
PSB-10 (Inverse Agonist)	>10,000	>10,000	>10,000	9.41	[12]

Data compiled from studies using recombinant human adenosine receptors expressed in cell lines. Ki values can vary based on experimental conditions.

Table 2: Functional Potency (EC50, nM) and Efficacy of Adenosine Agonists

Compound	Receptor	Assay Type	EC50 (nM)	Max Efficacy (% of Reference)	References
NECA	A2A	cAMP Accumulation	27.5	100%	[8]
IB-MECA	A3	Gi/Go Activation	18,800	100%	[6]
LUF5835	A2A	cAMP Accumulation	15	Not specified	[11]
2-Cl-IB-MECA	A3	cAMP Inhibition	~2.5	100%	[12]

EC50 and efficacy values are highly dependent on the specific assay, cell system, and signal amplification. Direct comparison between different studies should be made with caution.

Key Experimental Protocols

Characterizing the interaction of adenosine analogs with their receptors requires a combination of binding and functional assays. Below are detailed methodologies for three fundamental experiments.

Radioligand Competition Binding Assay

This assay determines the binding affinity (Ki) of an unlabeled test compound by measuring its ability to compete with a radiolabeled ligand for binding to the receptor.

Objective: To determine the inhibition constant (Ki) of a test compound at a specific adenosine receptor subtype.

Materials:

• Cell membranes from a cell line stably expressing the human adenosine receptor of interest (e.g., HEK293 or CHO cells).[13]

• Radioligand (e.g., [³H]R-PIA for A1, [³H]CGS21680 for A2A, [¹²⁵I]I-AB-MECA for A3).[13][14]

• Unlabeled test compound (adenosine analog).

• Non-specific binding control: A high concentration of a non-selective agonist like NECA (10 µM).[13]

• Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4.[15]

• 96-well filter plates (e.g., GF/C, presoaked in 0.3% PEI).[15]

• Scintillation cocktail and a microplate scintillation counter.

Procedure:

• Membrane Preparation: Thaw the frozen cell membrane aliquot on ice. Resuspend the pellet in ice-cold Assay Buffer to a final protein concentration of 20-50 µ g/well .[13][15]

• Assay Setup: In a 96-well plate, set up the following in a final volume of 200-250 µL:[13][15]

  • Total Binding: 50 µL radioligand, 50 µL Assay Buffer, 100 µL membrane suspension.

  • Non-Specific Binding (NSB): 50 µL radioligand, 50 µL non-specific control (e.g., 10 µM NECA), 100 µL membrane suspension.

  • Competition: 50 µL radioligand, 50 µL of test compound at various concentrations (e.g., 10⁻¹¹ to 10⁻⁵ M), 100 µL membrane suspension.

• Radioligand Concentration: Use a concentration of radioligand at or near its dissociation constant (Kd) (e.g., 3.5 nM [³H]R-PIA for A1, 10 nM [³H]CGS21680 for A2A).[13]

• Incubation: Incubate the plate at 25-30°C for 60-90 minutes with gentle agitation to reach equilibrium.[13][15]

• Filtration: Terminate the reaction by rapid vacuum filtration through the pre-soaked 96-well filter plate. Wash the filters 3-4 times with ice-cold wash buffer (e.g., 50 mM Tris-HCl).[15]

• Quantification: Dry the filter plate for 30-60 minutes at 50°C. Add scintillation cocktail to each well and count the radioactivity using a microplate scintillation counter.[15]

• Data Analysis:

  • Calculate Specific Binding = Total Binding - Non-Specific Binding.

  • Plot the percentage of specific binding against the log concentration of the test compound.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[10]

cAMP Accumulation Functional Assay

This assay measures the ability of an analog to act as an agonist, antagonist, or inverse agonist by quantifying changes in intracellular cAMP levels.

Objective: To determine the functional potency (EC50) and efficacy (Emax) of an adenosine analog.

Materials:

• Intact cells expressing the adenosine receptor of interest (e.g., CHO or HEK293 cells).

• Test compound (adenosine analog).

• Adenosine deaminase (ADA): To remove endogenous adenosine (e.g., 2-3 units/mL).[10]

• PDE inhibitor (e.g., 10 µM Rolipram): To prevent cAMP degradation.[10]

• Forskolin: An adenylyl cyclase activator, used to stimulate a cAMP signal for measuring inhibition by Gi-coupled receptors.[10][16]

• cAMP detection kit (e.g., HTRF, GloSensor, or competitive protein binding assay).[12][17]

• Cell lysis buffer (e.g., 0.1 M HCl).[10]

Procedure:

• Cell Culture: Plate cells in a 24- or 96-well plate and grow to confluency.[10]

• Pre-treatment: Wash cells with serum-free media. Pre-incubate cells with ADA and a PDE inhibitor for 20-30 minutes at 37°C.[10]

• Compound Addition:

  • For A2A/A2B (Gs-coupled) Agonist Assay: Add the test compound at various concentrations and incubate for 15-30 minutes at 37°C.

  • For A1/A3 (Gi-coupled) Agonist Assay: Add the test compound at various concentrations. After a short pre-incubation (10-15 min), add a fixed concentration of forskolin (e.g., 10 µM) to all wells (except basal control) and incubate for an additional 15 minutes.[10]

  • For Antagonist Assay: Pre-incubate cells with the test antagonist before adding a known agonist at its EC50-EC80 concentration.

• Cell Lysis: Terminate the reaction by removing the medium and lysing the cells with ice-cold lysis buffer.[10]

• cAMP Quantification: Measure the cAMP concentration in the cell lysates according to the manufacturer's protocol for the chosen cAMP detection kit.

• Data Analysis:

  • Generate concentration-response curves by plotting the cAMP level against the log concentration of the test compound.

  • For agonists, fit the data to determine the EC50 (potency) and Emax (efficacy) relative to a reference full agonist.

  • For antagonists, the data can be used to calculate the IC50 or to perform a Schild analysis to determine the pA2 value.

Cell Viability Assay

This assay assesses the effect of adenosine analogs on cell proliferation and cytotoxicity, which is particularly relevant in cancer research and toxicology.

Objective: To measure the impact of an adenosine analog on the viability and proliferation of a cell population.

Materials:

• Target cell line (e.g., cancer cells, immune cells).

• Test compound (adenosine analog).

• 384- or 96-well cell culture plates (ultra-low attachment plates for suspension cells or tumor spheroids).[18]

• Cell viability reagent (e.g., CellTiter-Glo® Luminescent Cell Viability Assay, which measures ATP levels).[18]

• Luminometer or multi-label plate reader.

Procedure:

• Cell Seeding: Seed cells at an appropriate density (e.g., 3,000 cells/well in a 384-well plate) and allow them to attach or form aggregates overnight.[18]

• Treatment: Add the adenosine analog at various concentrations to the wells. Include vehicle-only wells as a negative control.

• Incubation: Incubate the plates for a relevant period (e.g., 4 days) under standard cell culture conditions (37°C, 5% CO₂).[18]

• Assay:

  • Equilibrate the plate and the viability reagent to room temperature.

  • Add the CellTiter-Glo® reagent to each well according to the manufacturer's instructions (typically a volume equal to the culture medium volume).

  • Mix on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.[18]

• Measurement: Read the luminescence using a plate reader. The signal is directly proportional to the amount of ATP present, which is an indicator of the number of metabolically active cells.

• Data Analysis:

  • Normalize the data to the vehicle control wells (set to 100% viability).

  • Plot the percentage of cell viability against the log concentration of the analog to determine the GI50 (concentration for 50% growth inhibition) or IC50 (concentration for 50% inhibition of viability).

Workflow for Characterizing an Adenosine Analog.

Applications in Drug Development

The distinct expression patterns and signaling functions of adenosine receptors make them attractive targets for drug development.

• A1 Receptor Agonists: Investigated for their antiarrhythmic and neuroprotective properties. Adenosine itself is used clinically to treat supraventricular tachycardia due to its potent effects on the atrioventral node, mediated by the A1 receptor.[3][5]

• A2A Receptor Antagonists: A major focus in immuno-oncology. In the tumor microenvironment, high levels of adenosine suppress the activity of cytotoxic T cells via the A2A receptor.[19] Blockade of this receptor can restore anti-tumor immunity. An A2A agonist, regadenoson, is used as a pharmacological stress agent in cardiac imaging.[2]

• A2B Receptor Antagonists: Being explored for inflammatory conditions such as asthma and chronic obstructive pulmonary disease (COPD), as well as for cancer, where A2B receptor activation can promote angiogenesis and immune suppression.[9][18]

• A3 Receptor Agonists: Show promise as anti-inflammatory and cytoprotective agents and are being investigated for conditions like rheumatoid arthritis and psoriasis.[2]

The development of highly selective adenosine analogs, combined with a deep understanding of their function in specific cellular contexts, continues to be a promising avenue for novel therapeutic interventions.

References

• 1. journals.physiology.org [journals.physiology.org]
• 2. Adenosine receptors as drug targets — what are the challenges? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mechanisms of action and therapeutic potential of adenosine and its analogues in the treatment of cardiac arrhythmias - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Adenosine Receptors: Expression, Function and Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Adenosine - Wikipedia [en.wikipedia.org]
• 6. innoprot.com [innoprot.com]
• 7. CV Pharmacology | Adenosine [cvpharmacology.com]
• 8. innoprot.com [innoprot.com]
• 9. Frontiers | Extracellular cAMP-Adenosine Pathway Signaling: A Potential Therapeutic Target in Chronic Inflammatory Airway Diseases [frontiersin.org]
• 10. 2-Substituted adenosine derivatives: affinity and efficacy at four subtypes of human adenosine receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Functional efficacy of adenosine A2A receptor agonists is positively correlated to their receptor residence time - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Radioligand binding to adenosine receptors and adenosine uptake sites in different brain regions of normal and narcoleptic dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. giffordbioscience.com [giffordbioscience.com]
• 16. Cyclic adenosine monophosphate - Wikipedia [en.wikipedia.org]
• 17. Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs) - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 18. A2B adenosine receptor antagonists rescue lymphocyte activity in adenosine-producing patient-derived cancer models - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Frontiers | Adenosine-A2A Receptor Pathway in Cancer Immunotherapy [frontiersin.org]

Protocols & Analytical Methods

Application Notes and Protocols for Metabolic Flux Analysis using 2',3'-O-Isopropylideneadenosine-¹³C₅

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metabolic flux analysis (MFA) is a powerful technique used to quantify the rates (fluxes) of metabolic reactions within a biological system. By tracing the path of isotopically labeled molecules, researchers can gain a detailed understanding of cellular metabolism, identify metabolic bottlenecks, and elucidate the mechanism of action of drugs. This document provides a detailed protocol for the use of 2',3'-O-Isopropylideneadenosine-¹³C₅ as a tracer for studying adenosine metabolism and its contribution to nucleotide synthesis.

Important Note on the Isopropylidene Protecting Group: 2',3'-O-Isopropylideneadenosine is a protected form of adenosine. The isopropylidene group enhances cellular uptake but must be removed for the ¹³C-labeled adenosine to participate in metabolic pathways. This protocol, therefore, involves a critical deprotection step prior to introducing the tracer to the cell culture. The compound is stable at cellular pH, and its direct application to cell cultures will not result in the desired metabolic tracing.

Signaling Pathways and Experimental Workflow

The primary metabolic fate of adenosine within the cell is its incorporation into the nucleotide pool. This process is central to energy metabolism, DNA and RNA synthesis, and cellular signaling. The ¹³C₅-label on the ribose moiety of adenosine allows for the tracing of this sugar into various downstream metabolites.

Adenosine Metabolism Signaling Pathway

The following diagram illustrates the key pathways involved in adenosine metabolism.

Caption: Metabolic fate of ¹³C₅-adenosine in the cell.

Experimental Workflow

The overall experimental workflow for using 2',3'-O-Isopropylideneadenosine-¹³C₅ in metabolic flux analysis is depicted below.

Caption: Experimental workflow for ¹³C₅-adenosine metabolic flux analysis.

Experimental Protocols

Part 1: Deprotection of 2',3'-O-Isopropylideneadenosine-¹³C₅

Objective: To remove the isopropylidene protecting group to yield ¹³C₅-adenosine.

Materials:

• 2',3'-O-Isopropylideneadenosine-¹³C₅

• Trifluoroacetic acid (TFA) solution (e.g., 80% TFA in water)

• Ultrapure water

• Lyophilizer

• pH meter

• Sterile filters (0.22 µm)

Protocol:

• Dissolution: Dissolve a known quantity of 2',3'-O-Isopropylideneadenosine-¹³C₅ in the TFA solution. The exact concentration will depend on the scale of the experiment.

• Incubation: Incubate the solution at room temperature for 1-2 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS to ensure complete deprotection.

• Removal of Acid: After completion, remove the TFA by lyophilization.

• Reconstitution and Neutralization: Reconstitute the dried ¹³C₅-adenosine in sterile, ultrapure water. Adjust the pH to 7.0-7.4 using a sterile, dilute base solution (e.g., NaOH or NH₄OH).

• Sterilization: Sterilize the final ¹³C₅-adenosine solution by passing it through a 0.22 µm syringe filter into a sterile container.

• Quantification: Determine the final concentration of the ¹³C₅-adenosine solution using a spectrophotometer (at 260 nm) or by LC-MS with a standard curve.

Part 2: Cell Culture and Labeling

Objective: To label cells with ¹³C₅-adenosine and achieve isotopic steady state.

Materials:

• Mammalian cell line of interest

• Complete cell culture medium

• Sterile ¹³C₅-adenosine solution (from Part 1)

• Cell culture plates/flasks

• Incubator (37°C, 5% CO₂)

Protocol:

• Cell Seeding: Seed cells at a density that will allow for logarithmic growth during the labeling period.

• Preparation of Labeling Medium: Prepare the cell culture medium containing the desired final concentration of ¹³C₅-adenosine. The optimal concentration should be determined empirically but typically ranges from 10 to 100 µM.

• Labeling: Once cells have attached and are in the logarithmic growth phase, replace the standard medium with the prepared labeling medium.

• Incubation: Incubate the cells for a period sufficient to reach isotopic steady state. This time is cell-line dependent and should be determined by a time-course experiment (e.g., harvesting cells at 6, 12, 24, and 48 hours) to measure the isotopic enrichment of key metabolites like ATP.

Part 3: Metabolite Extraction

Objective: To quench metabolism and extract intracellular metabolites.

Materials:

• Phosphate-buffered saline (PBS), ice-cold

• Extraction solvent: 80% methanol (LC-MS grade) in water, pre-chilled to -80°C

• Cell scraper

• Centrifuge

Protocol:

• Quenching: Quickly aspirate the labeling medium and wash the cells twice with ice-cold PBS to remove any remaining extracellular tracer.

• Extraction: Add the pre-chilled 80% methanol solution to the cells. Scrape the cells from the plate and transfer the cell suspension to a microcentrifuge tube.

• Lysis: Vortex the tubes vigorously and incubate at -80°C for at least 30 minutes to ensure complete cell lysis and protein precipitation.

• Centrifugation: Centrifuge the samples at maximum speed (e.g., >13,000 x g) for 10-15 minutes at 4°C.

• Supernatant Collection: Carefully collect the supernatant, which contains the polar metabolites, and transfer it to a new tube.

• Storage: Store the metabolite extracts at -80°C until LC-MS/MS analysis.

Part 4: LC-MS/MS Analysis

Objective: To separate and quantify the ¹³C₅-labeled metabolites.

Instrumentation:

• High-performance liquid chromatography (HPLC) system coupled to a tandem mass spectrometer (MS/MS).

LC-MS/MS Parameters: The following table provides a starting point for LC-MS/MS method development. These parameters should be optimized for the specific instrument and column used.

Parameter	Recommended Setting
LC Column	Reversed-phase C18 column (e.g., for adenosine) or HILIC column (for nucleotides)
Mobile Phase A	Water with 0.1% formic acid or an appropriate buffer like ammonium acetate
Mobile Phase B	Acetonitrile or methanol with 0.1% formic acid
Gradient	Optimized to separate adenosine, AMP, ADP, and ATP
Flow Rate	Dependent on column dimensions (e.g., 200-400 µL/min)
Injection Volume	5-10 µL
Ionization Mode	Positive Electrospray Ionization (ESI+)
MS/MS Mode	Multiple Reaction Monitoring (MRM)

MRM Transitions for ¹³C₅-labeled Adenosine and its Metabolites:

Compound	Precursor Ion (m/z)	Product Ion (m/z)
¹³C₅-Adenosine	273.1	141.1
¹³C₅-AMP	353.1	141.1
¹³C₅-ADP	433.1	141.1
¹³C₅-ATP	513.1	141.1
¹³C₅-Inosine	274.1	141.1

Note: The product ion at m/z 141.1 corresponds to the ¹³C₅-labeled ribose fragment. Unlabeled counterparts should also be monitored.

Data Presentation and Analysis

The quantitative data obtained from the LC-MS/MS analysis should be summarized in tables to facilitate comparison between different experimental conditions. The key data to present are the mass isotopologue distributions (MIDs) for adenosine and its downstream metabolites.

Table 1: Mass Isotopologue Distribution of Adenosine and Related Metabolites

Metabolite	M+0 (%)	M+1 (%)	M+2 (%)	M+3 (%)	M+4 (%)	M+5 (%)
Adenosine
AMP
ADP
ATP
Inosine

M+n represents the fraction of the metabolite pool containing 'n' ¹³C atoms from the tracer.

The fractional labeling data is then used as input for metabolic flux analysis software (e.g., INCA, Metran) to calculate the intracellular metabolic fluxes.[1] This involves fitting the experimental labeling data to a metabolic network model to estimate the reaction rates that best explain the observed labeling patterns.

Conclusion

The use of 2',3'-O-Isopropylideneadenosine-¹³C₅, following a crucial deprotection step, provides a valuable tool for dissecting the complexities of adenosine metabolism and nucleotide synthesis. The protocols outlined in this document provide a comprehensive guide for researchers to design and execute robust metabolic flux analysis experiments. Careful optimization of each step, from deprotection to data analysis, is essential for obtaining high-quality, reproducible results that can significantly advance our understanding of cellular metabolism in health and disease.

References

• 1. A liquid chromatography-tandem mass spectrometry based method for the quantification of adenosine nucleotides and NAD precursors and products in various biological samples - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of 2',3'-O-Isopropylideneadenosine-¹³C₅ as an Internal Standard in LC-MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

The accurate quantification of adenosine in biological matrices is crucial for understanding its role in various physiological and pathological processes. Liquid chromatography-mass spectrometry (LC-MS) has emerged as a powerful tool for this purpose due to its high sensitivity and selectivity. The use of a stable isotope-labeled internal standard is best practice for quantitative LC-MS analysis as it effectively compensates for variations in sample preparation, injection volume, and matrix effects, leading to improved accuracy and precision.[1][2][3]

This document provides detailed application notes and protocols for utilizing 2',3'-O-Isopropylideneadenosine-¹³C₅ as an internal standard for the quantification of adenosine and its analogs in various biological samples by LC-MS. 2',3'-O-Isopropylideneadenosine is a derivative of adenosine where the 2' and 3' hydroxyl groups of the ribose sugar are protected by an isopropylidene group.[4][5][6] The ¹³C₅-labeled variant serves as an ideal internal standard as it co-elutes with the analyte of interest and exhibits similar ionization efficiency, but is distinguishable by its mass-to-charge ratio (m/z).[7]

Experimental Protocols

Materials and Reagents

• Adenosine (Analyte)

• 2',3'-O-Isopropylideneadenosine-¹³C₅ (Internal Standard)

• Methanol (LC-MS Grade)

• Acetonitrile (LC-MS Grade)

• Water (LC-MS Grade)

• Formic Acid (LC-MS Grade)

• Ammonium Acetate (LC-MS Grade)

• Biological Matrix (e.g., plasma, urine, cell culture media)

• Microcentrifuge tubes

• Pipettes and tips

• Vortex mixer

• Centrifuge

• LC-MS system (e.g., Triple Quadrupole Mass Spectrometer)

Preparation of Standard Solutions

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh and dissolve adenosine and 2',3'-O-Isopropylideneadenosine-¹³C₅ in methanol to prepare individual 1 mg/mL primary stock solutions.

  • Store at -20°C.

• Working Standard Solutions:

  • Prepare a series of working standard solutions of adenosine by serially diluting the primary stock solution with a 50:50 mixture of methanol and water.

  • Prepare a working internal standard solution of 2',3'-O-Isopropylideneadenosine-¹³C₅ at a fixed concentration (e.g., 100 ng/mL) in the same diluent.

• Calibration Curve Standards:

  • Prepare a set of calibration standards by spiking the appropriate biological matrix with the adenosine working standard solutions to achieve a concentration range that covers the expected analyte concentrations in the samples.

  • Add the internal standard working solution to each calibration standard to a final constant concentration.

• Quality Control (QC) Samples:

  • Prepare QC samples at a minimum of three concentration levels (low, medium, and high) within the calibration range in the same manner as the calibration standards.

Sample Preparation (Protein Precipitation)

• Thaw frozen biological samples on ice.

• To 100 µL of sample (or calibration standard/QC), add 300 µL of ice-cold acetonitrile containing the internal standard (2',3'-O-Isopropylideneadenosine-¹³C₅). This will result in a final protein precipitation and internal standard addition in one step.

• Vortex the mixture for 30 seconds to ensure thorough mixing and protein precipitation.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean autosampler vial for LC-MS analysis.

LC-MS/MS Method

The following are general starting conditions and should be optimized for the specific instrument and application.

Liquid Chromatography (LC) Conditions:

Parameter	Condition
Column	Reversed-Phase C18 (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Gradient	5% B to 95% B over 5 minutes, hold for 2 minutes, return to initial conditions
Injection Volume	5 µL
Column Temperature	40°C
Autosampler Temperature	4°C[8]

Mass Spectrometry (MS) Conditions:

Parameter	Condition
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	350°C[9]
Gas Flow Rates	Optimize for the specific instrument
MRM Transitions	See Table 1

Table 1: Suggested MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Adenosine (Analyte)	268.1	136.1	Optimized
2',3'-O-Isopropylideneadenosine	308.1	136.1	Optimized
2',3'-O-Isopropylideneadenosine-¹³C₅ (IS)	313.1	141.1	Optimized

Note: The precursor ion for 2',3'-O-Isopropylideneadenosine-¹³C₅ assumes a fully labeled ribose moiety. The exact m/z will depend on the labeling pattern. The product ions should be confirmed by infusion and fragmentation of the individual standards.

Data Analysis and Presentation

• Integrate the peak areas for both the analyte (adenosine) and the internal standard (2',3'-O-Isopropylideneadenosine-¹³C₅) in each sample, calibration standard, and QC sample.

• Calculate the peak area ratio (Analyte Peak Area / Internal Standard Peak Area).

• Construct a calibration curve by plotting the peak area ratio against the known concentration of the calibration standards. A linear regression with a weighting factor of 1/x is often appropriate.[10]

• Determine the concentration of adenosine in the unknown samples and QC samples by interpolating their peak area ratios from the calibration curve.

Table 2: Example Quantitative Data Summary

Sample ID	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)	Calculated Concentration (ng/mL)	Accuracy (%)
Blank	< LLOQ	150,000	-	-	-
Cal 1	5,000	152,000	0.033	1.0	100.0
Cal 2	10,200	149,000	0.068	2.0	101.5
Cal 3	24,800	151,000	0.164	5.0	99.2
Cal 4	51,000	153,000	0.333	10.0	100.5
Cal 5	255,000	150,000	1.700	50.0	99.8
Cal 6	508,000	148,000	3.432	100.0	101.2
QC Low	15,300	151,500	0.101	3.0	101.0
QC Mid	126,000	149,500	0.843	25.0	99.2
QC High	428,000	152,500	2.807	85.0	100.8
Sample 1	76,500	150,800	0.507	15.2	N/A
Sample 2	189,000	148,900	1.269	37.3	N/A

LLOQ: Lower Limit of Quantification. IS: Internal Standard.

Mandatory Visualizations

Caption: Experimental workflow for adenosine quantification using an internal standard.

Conclusion

The use of 2',3'-O-Isopropylideneadenosine-¹³C₅ as an internal standard provides a robust and reliable method for the quantification of adenosine in biological matrices by LC-MS. The protocol outlined in this document offers a starting point for method development. It is essential to perform a full method validation according to regulatory guidelines to ensure the accuracy, precision, and reliability of the results for your specific application.

References

• 1. Suitability of a fully 13C isotope labeled internal standard for the determination of the mycotoxin deoxynivalenol by LC-MS/MS without clean up - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Isotope-labeled versus analog internal standard in LC-MS/MS method for tacrolimus determination in human whole blood samples - A compensation of matrix effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 2',3'-O-Isopropylideneadenosine | 362-75-4 | NI05151 [biosynth.com]
• 5. 2',3'-O-Isopropylideneadenosine | 362-75-4 [chemicalbook.com]
• 6. 2 ,3 -O-Isopropylideneadenosine 98 362-75-4 [sigmaaldrich.com]
• 7. researchgate.net [researchgate.net]
• 8. med.und.edu [med.und.edu]
• 9. mdpi.com [mdpi.com]
• 10. Quantitative analysis of adenosine using Liquid Chromatography/Atmospheric Pressure Chemical Ionization - tandem Mass Spectrometry (LC/APCI-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of 13C-Labeled RNA Precursors

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the synthesis of 13C-labeled RNA precursors, essential tools for a wide range of applications in structural biology, drug discovery, and metabolic research. This document outlines two primary methodologies: enzymatic synthesis for uniform labeling and chemical synthesis for site-specific labeling. Detailed protocols, quantitative data, and workflow visualizations are provided to enable researchers to produce high-quality, isotopically labeled RNA precursors for their specific research needs.

Introduction

Isotopically labeled RNA is a powerful tool for investigating RNA structure, dynamics, and interactions with other molecules. The incorporation of the stable isotope carbon-13 (¹³C) allows for the use of nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) to probe RNA at an atomic level. These techniques are critical in understanding the mechanisms of action of RNA-based therapeutics, elucidating the structure of complex RNA molecules, and tracing the metabolic fate of RNA precursors. This guide presents detailed methodologies for both the biological and chemical synthesis of ¹³C-labeled ribonucleoside triphosphates (NTPs), the building blocks of RNA.

Methods Overview

Two principal strategies are employed for the synthesis of ¹³C-labeled RNA precursors:

• Enzymatic Synthesis: This approach is ideal for producing uniformly ¹³C-labeled NTPs. It involves growing microorganisms, typically Escherichia coli, in a minimal medium where the sole carbon source is ¹³C-labeled glucose. The cellular machinery of the organism incorporates the ¹³C isotope into all carbon-containing biomolecules, including RNA. The RNA is then extracted, hydrolyzed to ribonucleoside monophosphates (NMPs), and subsequently phosphorylated to the desired triphosphates (NTPs). This method is cost-effective for producing large quantities of uniformly labeled NTPs.

• Chemical Synthesis: For site-specific labeling of RNA, chemical synthesis is the method of choice. This technique involves the synthesis of ribonucleoside phosphoramidites, the building blocks for solid-phase RNA synthesis. By using a ¹³C-labeled precursor for a specific atom in the nucleobase or the ribose sugar, a label can be introduced at a precise position within the RNA sequence. While more complex and expensive, this method offers unparalleled control over the labeling pattern, which is crucial for detailed NMR studies.

Quantitative Data Summary

The choice between enzymatic and chemical synthesis often depends on the desired labeling pattern, the required yield, and the acceptable cost. The following tables summarize typical quantitative data associated with each method.

Table 1: Comparison of Enzymatic and Chemical Synthesis of ¹³C-Labeled RNA Precursors

Parameter	Enzymatic Synthesis	Chemical Synthesis (per coupling)
Labeling Pattern	Uniform	Site-specific
Starting Material	¹³C-Glucose	¹³C-labeled phosphoramidites
Typical Yield (NTPs)	180 µmol per gram of ¹³C-glucose[1]	Not directly applicable
Overall Yield (Oligonucleotide)	Dependent on in vitro transcription	>99% per coupling step[2]
Isotopic Enrichment	>98%[3]	>99%
Scalability	High	Moderate
Cost	Lower for uniform labeling	Higher

Table 2: Typical Yields for Key Steps in ¹³C-Labeled RNA Precursor Synthesis

Synthesis Step	Method	Typical Yield	Reference
RNA Extraction from E. coli	Enzymatic	Variable	[4]
Hydrolysis to rNMPs	Enzymatic	Quantitative	[4]
Phosphorylation of rNMPs to rNTPs	Enzymatic	>80%	[5]
Phosphoramidite Synthesis	Chemical	13-60% (multi-step)	[6]
Solid-Phase Coupling	Chemical	>99%	[2]

Experimental Protocols

Protocol 1: Enzymatic Synthesis of Uniformly ¹³C-Labeled NTPs

This protocol describes the production of uniformly ¹³C-labeled NTPs from E. coli grown on ¹³C-glucose.

Materials:

• E. coli strain (e.g., K12)

• M9 minimal medium components

• ¹³C-Glucose (>98% enrichment)

• ¹⁵NH₄Cl (optional, for dual labeling)

• Lysis buffer (e.g., Tris-HCl, EDTA, lysozyme)

• Phenol:chloroform:isoamyl alcohol

• Ethanol

• Nuclease P1

• Bacterial alkaline phosphatase

• Nucleoside monophosphate (NMP) kinase

• Nucleoside diphosphate (NDP) kinase

• ATP regeneration system (e.g., creatine kinase and phosphocreatine)

• Anion-exchange HPLC column and buffers

Procedure:

• Cell Growth and Isotopic Labeling:

  • Prepare M9 minimal medium with ¹³C-glucose as the sole carbon source. For dual ¹³C/¹⁵N labeling, use ¹⁵NH₄Cl as the nitrogen source.

  • Inoculate the medium with an E. coli starter culture and grow the cells at 37°C with shaking until the late logarithmic phase (OD₆₀₀ ≈ 0.8-1.0).

  • Harvest the cells by centrifugation at 5,000 x g for 15 minutes at 4°C.

• RNA Extraction:

  • Resuspend the cell pellet in lysis buffer and incubate on ice.

  • Perform cell lysis by sonication or using a French press.

  • Extract total RNA using a hot phenol-chloroform extraction method.

  • Precipitate the RNA with ethanol and wash the pellet with 70% ethanol.

  • Resuspend the purified RNA in nuclease-free water.

• Hydrolysis to Ribonucleoside Monophosphates (rNMPs):

  • Digest the total RNA to rNMPs using Nuclease P1 at 37°C. The reaction time will depend on the enzyme concentration and should be optimized.

  • Monitor the digestion by HPLC.

• Purification of rNMPs:

  • Separate the four rNMPs (AMP, GMP, CMP, UMP) using preparative ion-pair reversed-phase HPLC.[7]

• Enzymatic Phosphorylation to Ribonucleoside Triphosphates (rNTPs):

  • For each purified rNMP, set up a phosphorylation reaction containing:

    • The rNMP

    • NMP kinase (specific for each base)

    • NDP kinase

    • ATP regeneration system

    • Phosphorylation buffer (Tris-HCl, MgCl₂, DTT)

  • Incubate the reaction at 37°C. Monitor the conversion of NMP to NTP by HPLC.

  • The reaction is typically complete within 4-6 hours.

• Purification of rNTPs:

  • Purify the newly synthesized ¹³C-labeled rNTPs using anion-exchange HPLC.

  • Use a salt gradient (e.g., triethylammonium bicarbonate) to elute the NTPs.

  • Lyophilize the purified NTP fractions.

Protocol 2: Chemical Synthesis of Site-Specifically ¹³C-Labeled RNA Oligonucleotides

This protocol outlines the solid-phase synthesis of an RNA oligonucleotide using ¹³C-labeled phosphoramidites.

Materials:

• DNA/RNA synthesizer

• Controlled pore glass (CPG) solid support functionalized with the desired 3'-terminal nucleoside

• Unlabeled and ¹³C-labeled ribonucleoside phosphoramidites with appropriate protecting groups (e.g., 2'-O-TBDMS)

• Activator solution (e.g., 5-ethylthiotetrazole)

• Capping solution (e.g., acetic anhydride and N-methylimidazole)

• Oxidizing solution (e.g., iodine in THF/water/pyridine)

• Deblocking solution (e.g., trichloroacetic acid in dichloromethane)

• Cleavage and deprotection solution (e.g., AMA - a mixture of aqueous ammonium hydroxide and aqueous methylamine)

• Fluoride solution for 2'-O-silyl group removal (e.g., triethylamine trihydrofluoride)

• Reverse-phase HPLC column and buffers

Procedure:

• Synthesizer Setup:

  • Install the CPG solid support column on the synthesizer.

  • Prepare and install solutions of the required phosphoramidites (both unlabeled and ¹³C-labeled) in anhydrous acetonitrile.

  • Install all other necessary reagents (activator, capping, oxidizing, and deblocking solutions).

• Automated Solid-Phase Synthesis Cycle: [8]

  • The synthesis proceeds in the 3' to 5' direction through a series of automated steps for each nucleotide addition:

    • Deblocking: Removal of the 5'-dimethoxytrityl (DMT) protecting group from the support-bound nucleoside.

    • Coupling: Activation of the incoming phosphoramidite (unlabeled or ¹³C-labeled) and its reaction with the free 5'-hydroxyl group of the growing RNA chain.

    • Capping: Acetylation of any unreacted 5'-hydroxyl groups to prevent the formation of deletion mutants.

    • Oxidation: Conversion of the unstable phosphite triester linkage to a stable phosphate triester.

  • This cycle is repeated for each nucleotide in the desired sequence.

• Cleavage and Deprotection:

  • After the final synthesis cycle, cleave the RNA oligonucleotide from the solid support and remove the base and phosphate protecting groups by treating the support with AMA solution at elevated temperature.

  • Remove the 2'-O-silyl protecting groups by treating the RNA with a fluoride-containing solution.

• Purification:

  • Purify the crude, deprotected RNA oligonucleotide by reverse-phase HPLC.

  • Use a gradient of acetonitrile in a triethylammonium acetate buffer to elute the full-length product.

  • Collect the fractions containing the pure RNA.

• Desalting and Quantification:

  • Desalt the purified RNA using size-exclusion chromatography or ethanol precipitation.

  • Quantify the final product by UV-Vis spectrophotometry at 260 nm.

Characterization

The identity, purity, and isotopic enrichment of the synthesized ¹³C-labeled RNA precursors and final RNA oligonucleotides should be confirmed by analytical techniques.

• High-Performance Liquid Chromatography (HPLC): Used to assess the purity of NTPs and RNA oligonucleotides. Anion-exchange HPLC is suitable for separating NTPs based on their charge, while reverse-phase HPLC is effective for purifying oligonucleotides based on their hydrophobicity.[9][10]

• Mass Spectrometry (MS): Confirms the molecular weight of the synthesized molecules and verifies the incorporation of ¹³C isotopes.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed structural information and is the primary method for utilizing ¹³C-labeled RNA. ¹³C-HSQC and other multidimensional NMR experiments can confirm the position and extent of isotopic labeling.

Signaling Pathways and Workflows

Enzymatic Synthesis Workflow

Caption: Workflow for the enzymatic synthesis of uniformly ¹³C-labeled NTPs.

Chemical Synthesis Workflow

Caption: Workflow for the chemical synthesis of site-specifically ¹³C-labeled RNA.

Logical Relationship of Synthesis Methods

Caption: Decision tree for choosing the appropriate ¹³C-labeling synthesis method.

References

• 1. Labeling strategies for 13C-detected aligned-sample solid-state NMR of proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 2. dbt.univr.it [dbt.univr.it]
• 3. Automated Assignment of 15N And 13C Enrichment Levels in Doubly-Labeled Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Biosynthetic preparation of 13C/15N-labeled rNTPs for high-resolution NMR studies of RNAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Chemo-enzymatic synthesis of selectively ¹³C/¹⁵N-labeled RNA for NMR structural and dynamics studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Solid-Phase Chemical Synthesis of Stable Isotope-Labeled RNA to Aid Structure and Dynamics Studies by NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Two-step Ion-exchange chromatographic purification combined with reversed-phase chromatography to isolate C-peptide for mass spectrometric analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. atdbio.com [atdbio.com]
• 9. deepblue.lib.umich.edu [deepblue.lib.umich.edu]
• 10. agilent.com [agilent.com]

Application Notes and Protocols for Incorporating 2',3'-O-Isopropylideneadenosine-¹³C₅ into Oligonucleotides for NMR Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique for elucidating the structure, dynamics, and interactions of nucleic acids at an atomic level. However, for larger oligonucleotides, spectral overlap and signal broadening can significantly complicate NMR data interpretation.[1][2][3][4][5] The strategic incorporation of stable isotopes, such as ¹³C, can help overcome these limitations by enabling the use of heteronuclear NMR experiments that resolve spectral ambiguities.[1][2][6] This document provides detailed application notes and protocols for the incorporation of a site-specifically labeled building block, 2',3'-O-Isopropylideneadenosine-¹³C₅, into oligonucleotides for advanced NMR studies.

The use of 2',3'-O-isopropylidene as a protecting group for the 2' and 3' hydroxyls of the ribose sugar is a common strategy in nucleoside chemistry, facilitating regioselective modifications. When combined with ¹³C₅ labeling of the ribose moiety, this building block becomes a valuable tool for probing the conformation and dynamics of the sugar-phosphate backbone of RNA.

Advantages of Site-Specific ¹³C Labeling

Site-specific incorporation of ¹³C-labeled nucleosides offers several advantages for NMR studies of oligonucleotides:

• Reduced Spectral Complexity: Simplifies crowded NMR spectra by only observing signals from the labeled sites.[1][2]

• Facilitated Resonance Assignment: Aids in the unambiguous assignment of resonances in larger RNA molecules.[7]

• Probing Local Dynamics: Allows for the detailed study of the conformational dynamics at specific locations within the oligonucleotide.[2]

• Studying Molecular Interactions: Provides a sensitive probe for monitoring changes in structure and dynamics upon binding to proteins, small molecules, or other nucleic acids.[8][9]

Experimental Overview

The overall process for incorporating 2',3'-O-Isopropylideneadenosine-¹³C₅ into an oligonucleotide and its subsequent analysis by NMR involves several key stages. The workflow begins with the synthesis of the ¹³C-labeled phosphoramidite, followed by automated solid-phase oligonucleotide synthesis, deprotection, purification, and finally, NMR spectroscopic analysis.

Caption: Overall experimental workflow.

Data Presentation

Table 1: Quantitative Data for Oligonucleotide Synthesis and Analysis

Parameter	Typical Value	Method of Determination	Notes
Phosphoramidite Synthesis
Coupling Efficiency	>98%	Trityl Cation Assay	Performed during solid-phase synthesis.
Oligonucleotide Synthesis & Purification
Crude Yield (ODU)	Variable	UV-Vis Spectroscopy (A₂₆₀)	Highly dependent on sequence length and coupling efficiencies.
Purified Yield (nmol)	5-50 nmol (for a 20-mer)	UV-Vis Spectroscopy (A₂₆₀)	Post-HPLC purification.
Purity	>95%	HPLC, Mass Spectrometry
NMR Analysis
Sample Concentration	0.1 - 1.0 mM	UV-Vis or ³¹P qNMR	³¹P qNMR can provide more accurate quantification.[10][11][12][13]
¹³C Isotopic Enrichment	>98%	Mass Spectrometry of building block

Experimental Protocols

Protocol 1: Synthesis of 2',3'-O-Isopropylideneadenosine-¹³C₅ Phosphoramidite

The synthesis of the phosphoramidite building block is a critical first step. This protocol outlines the key chemical transformations.

1. Synthesis of 2',3'-O-Isopropylideneadenosine-¹³C₅:

• This step involves the protection of commercially available Adenosine-¹³C₅ (where all five carbons of the ribose are ¹³C) with 2,2-dimethoxypropane in the presence of an acid catalyst (e.g., p-toluenesulfonic acid) in an anhydrous solvent like acetone or DMF.

• The reaction progress is monitored by Thin Layer Chromatography (TLC).

• Upon completion, the product is purified by column chromatography.

2. 5'-O-DMT Protection:

• The 5'-hydroxyl group of the isopropylidene-protected adenosine is then protected with a dimethoxytrityl (DMT) group using DMT-chloride in pyridine.

• The DMT group is essential for monitoring the coupling efficiency during solid-phase synthesis.

• The product is purified by column chromatography.

3. Phosphitylation:

• The final step is the phosphitylation of the 3'-hydroxyl group to introduce the reactive phosphoramidite moiety.[14]

• This is typically achieved by reacting the 5'-O-DMT-2',3'-O-isopropylideneadenosine-¹³C₅ with 2-cyanoethyl N,N-diisopropylchlorophosphoramidite in the presence of a non-nucleophilic base such as N,N-diisopropylethylamine (DIPEA).[15]

• The resulting phosphoramidite is purified and stored under anhydrous conditions until use in the oligonucleotide synthesizer.

Caption: Phosphoramidite synthesis workflow.

Protocol 2: Solid-Phase Oligonucleotide Synthesis

The incorporation of the ¹³C-labeled phosphoramidite into the desired oligonucleotide sequence is performed on an automated DNA/RNA synthesizer using standard phosphoramidite chemistry.[16][17][18][19][20]

Materials:

• Controlled Pore Glass (CPG) solid support pre-loaded with the first nucleoside of the sequence.

• Standard and ¹³C-labeled phosphoramidites.

• Activator solution (e.g., 5-ethylthiotetrazole).

• Capping reagents (e.g., acetic anhydride and N-methylimidazole).

• Oxidizing agent (e.g., iodine in THF/water/pyridine).

• Deblocking agent (e.g., trichloroacetic acid in dichloromethane).

• Anhydrous acetonitrile.

Synthesis Cycle: The synthesis proceeds in a 3' to 5' direction through a repeated four-step cycle for each nucleotide addition:

• De-blocking (Detritylation): The DMT group is removed from the 5'-hydroxyl of the support-bound nucleoside with trichloroacetic acid. The orange color of the cleaved DMT cation is used to quantify the coupling efficiency of the previous cycle.[20]

• Coupling: The ¹³C-labeled or standard phosphoramidite is activated by the activator and couples to the free 5'-hydroxyl group. Longer coupling times may be required for modified phosphoramidites.[21]

• Capping: Any unreacted 5'-hydroxyl groups are acetylated to prevent the formation of deletion mutants.[19]

• Oxidation: The phosphite triester linkage is oxidized to the more stable phosphate triester using an iodine solution.[14]

This cycle is repeated until the desired sequence is synthesized.

Caption: Solid-phase synthesis cycle.

Protocol 3: Deprotection and Purification

1. Cleavage and Base Deprotection:

• After synthesis, the oligonucleotide is cleaved from the solid support and the protecting groups on the nucleobases and phosphate backbone are removed.

• A common method is treatment with a mixture of aqueous ammonia and methylamine (AMA).[16]

• The 2',3'-O-isopropylidene group is acid-labile and will be removed during the final deprotection steps or with a dedicated acidic treatment if necessary.

2. Purification:

• The crude oligonucleotide is purified to remove truncated sequences and protecting group remnants.

• Denaturing polyacrylamide gel electrophoresis (PAGE) or high-performance liquid chromatography (HPLC) are commonly used methods.[16] Reverse-phase or ion-exchange HPLC can provide high-purity oligonucleotides suitable for NMR.

Protocol 4: NMR Sample Preparation and Spectroscopy

1. Sample Preparation:

• The purified oligonucleotide is desalted, for example, by dialysis or using a desalting column.

• The sample is lyophilized and then dissolved in an appropriate NMR buffer (e.g., 15 mM sodium phosphate, 25 mM NaCl, 0.1 mM EDTA, pH 6.5) containing 5-10% D₂O.[7]

• The sample is annealed by heating to 95°C for 5 minutes followed by slow cooling to room temperature to ensure proper folding.

• The final sample is transferred to an NMR tube.

2. NMR Spectroscopy:

• A series of heteronuclear NMR experiments are performed to take advantage of the ¹³C label.

• ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): This is a fundamental experiment that correlates the chemical shifts of protons directly attached to ¹³C atoms, providing a spectral fingerprint of the labeled site.[22]

• ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation): This experiment detects correlations between protons and ¹³C atoms separated by two or three bonds, providing information about connectivity and conformation.

• NOESY-HSQC (Nuclear Overhauser Effect Spectroscopy - HSQC): This experiment can reveal through-space proximities between the protons attached to the labeled carbon and other protons in the molecule, which is crucial for structure determination.

• Relaxation Experiments (T₁, T₂, NOE): These experiments measure the relaxation properties of the ¹³C nucleus and its attached proton, providing insights into the dynamics of the labeled nucleotide on different timescales.

Conclusion

The incorporation of 2',3'-O-Isopropylideneadenosine-¹³C₅ into oligonucleotides is a powerful strategy for detailed NMR structural and dynamic studies. By following the protocols outlined in this document, researchers can leverage the benefits of site-specific isotope labeling to address complex biological questions related to nucleic acid function and recognition. The ability to simplify spectra and probe specific sites at an atomic level is invaluable for the development of novel oligonucleotide-based therapeutics and diagnostics.

References

• 1. Isotope labeling strategies for NMR studies of RNA - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Isotope-Labeled RNA Building Blocks for NMR Structure and Dynamics Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Enzymatic incorporation of an isotope-labeled adenine into RNA for the study of conformational dynamics by NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis of isotope labeled oligonucleotides and their use in an NMR study of a protein-DNA complex - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis of isotope labeled oligonucleotides and their use in an NMR study of a protein-DNA complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. azom.com [azom.com]
• 11. An Accurate and Fast 31P qNMR Assay Method for Oligonucleotide Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. An Accurate and Fast 31P qNMR Assay Method for Oligonucleotide Therapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. atdbio.com [atdbio.com]
• 15. On-demand synthesis of phosphoramidites - PMC [pmc.ncbi.nlm.nih.gov]
• 16. alfachemic.com [alfachemic.com]
• 17. researchgate.net [researchgate.net]
• 18. Protocol for the Solid-phase Synthesis of Oligomers of RNA Containing a 2'-O-thiophenylmethyl Modification and Characterization via Circular Dichroism - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Oligonucleotide synthesis - Wikipedia [en.wikipedia.org]
• 20. biotage.com [biotage.com]
• 21. portal.findresearcher.sdu.dk [portal.findresearcher.sdu.dk]
• 22. academic.oup.com [academic.oup.com]

Application Notes and Protocols for Tracing Adenosine Metabolism with ¹³C₅-Adenosine Labeling

Audience: Researchers, scientists, and drug development professionals.

Introduction: Adenosine is a purine nucleoside that plays a crucial role in numerous physiological and pathological processes by modulating cellular signaling through receptor-dependent and independent mechanisms.[1][2][3] It is a key regulator in the cardiovascular, nervous, and immune systems.[2][4] Dysregulation of adenosine metabolism is implicated in various diseases, including cancer and inflammatory disorders.[1][5] Stable isotope tracing using ¹³C-labeled adenosine is a powerful technique to elucidate the dynamics of adenosine metabolism, allowing researchers to track its conversion into various downstream metabolites and quantify metabolic fluxes through different pathways.[6][7] This application note provides a detailed experimental design and protocols for tracing the metabolic fate of adenosine in cultured cells using ¹³C₅-adenosine.

Adenosine Metabolic Pathways

Adenosine homeostasis is maintained by a complex network of enzymes that regulate its synthesis and degradation.[8] Intracellular adenosine can be phosphorylated to adenosine monophosphate (AMP) by adenosine kinase (ADK) or deaminated to inosine by adenosine deaminase (ADA).[3][8] It can also be generated from the hydrolysis of S-adenosyl-homocysteine (SAH).[3][5] Extracellularly, adenosine is produced from the dephosphorylation of ATP and AMP by ectonucleotidases like CD39 and CD73.[1] Understanding these pathways is critical for interpreting data from isotope tracing experiments.

Figure 1: Key pathways of adenosine metabolism.

Experimental Design and Workflow

A typical ¹³C₅-adenosine tracing experiment involves culturing cells, introducing the labeled tracer for a specific duration, quenching metabolism, extracting metabolites, and analyzing the samples by mass spectrometry to measure the incorporation of ¹³C into adenosine and its downstream metabolites.

Figure 2: General workflow for ¹³C₅-adenosine tracing.

Detailed Experimental Protocols

Protocol 1: Cell Culture and ¹³C₅-Adenosine Labeling

• Cell Seeding: Plate the cells of interest (e.g., cancer cell line) in appropriate culture vessels (e.g., 6-well plates) and grow them in standard culture medium until they reach the desired confluency (typically 70-80%).

• Preparation of Labeling Medium: Prepare fresh culture medium supplemented with ¹³C₅-adenosine. The final concentration of ¹³C₅-adenosine should be determined based on experimental goals and preliminary dose-response studies, but a common starting point is in the low micromolar range.

• Labeling: Aspirate the standard medium from the cells, wash once with pre-warmed phosphate-buffered saline (PBS), and add the prepared ¹³C₅-adenosine labeling medium.

• Incubation: Return the cells to the incubator for a defined period. A time-course experiment (e.g., 0, 1, 4, 8, 24 hours) is recommended to capture the dynamics of label incorporation.

Protocol 2: Metabolite Extraction

• Quenching: At the end of the incubation period, rapidly aspirate the labeling medium. Immediately wash the cells with ice-cold PBS to remove any remaining extracellular tracer.

• Metabolite Extraction: Add a pre-chilled extraction solvent (e.g., 80% methanol in water, -80°C) to the culture vessel. Ensure the entire cell monolayer is covered.

• Cell Lysis and Collection: Place the vessel on dry ice for 10 minutes to ensure complete quenching and cell lysis. Scrape the cells in the extraction solvent and transfer the cell lysate to a microcentrifuge tube.

• Clarification: Centrifuge the lysate at high speed (e.g., 16,000 x g) for 10 minutes at 4°C to pellet cell debris and proteins.

• Supernatant Collection: Carefully transfer the supernatant containing the polar metabolites to a new tube.

• Drying: Dry the metabolite extract completely using a vacuum concentrator (e.g., SpeedVac). Dried samples can be stored at -80°C until analysis.

Protocol 3: LC-MS/MS Analysis

• Sample Reconstitution: Reconstitute the dried metabolite extracts in a suitable solvent for liquid chromatography-mass spectrometry (LC-MS) analysis (e.g., a mixture of water and acetonitrile).

• LC Separation: Inject the reconstituted sample into an LC system. Separation of adenosine and its metabolites is typically achieved using a reverse-phase C18 column or a HILIC column.

• MS Detection: The eluent from the LC is directed to a mass spectrometer operating in a mode suitable for detecting and quantifying the targeted metabolites and their ¹³C-labeled isotopologues. Multiple Reaction Monitoring (MRM) on a triple quadrupole mass spectrometer is often used for its sensitivity and specificity.[9]

• Data Acquisition: For each metabolite of interest, monitor the precursor ion and its characteristic product ions. For ¹³C₅-adenosine, the precursor ion will have a mass shift of +5 compared to unlabeled adenosine. The expected mass shifts for downstream metabolites will depend on how many labeled carbon atoms are retained.

Data Presentation and Analysis

The primary output of the LC-MS/MS analysis is the abundance of different mass isotopologues for each metabolite. This data, known as the Mass Isotopologue Distribution (MID), reveals the extent of ¹³C incorporation.

Table 1: Mass Isotopologues of Adenosine and Related Metabolites

Metabolite	Chemical Formula	Unlabeled Mass (M+0)	Labeled Precursor	Expected Labeled Products
Adenosine	C₁₀H₁₃N₅O₄	267.10	¹³C₅-Adenosine (M+5)	-
AMP	C₁₀H₁₄N₅O₇P	347.06	-	¹³C₅-AMP (M+5)
Inosine	C₁₀H₁₂N₄O₅	268.08	-	¹³C₅-Inosine (M+5)
Hypoxanthine	C₅H₄N₄O	136.04	-	¹³C₅-Hypoxanthine (M+5)

Table 2: Example Fractional Enrichment Data

Fractional enrichment (FE) is calculated as the percentage of the metabolite pool that is labeled. It is determined from the MIDs. The table below shows hypothetical data for fractional enrichment in a cancer cell line treated with ¹³C₅-adenosine over time.

Time (hours)	Metabolite	% Labeled (M+5) - Control	% Labeled (M+5) - Drug Treatment
1	¹³C₅-Adenosine	95.2 ± 2.1	96.1 ± 1.8
1	¹³C₅-AMP	15.3 ± 1.5	5.2 ± 0.8
1	¹³C₅-Inosine	25.8 ± 2.3	45.7 ± 3.1
8	¹³C₅-Adenosine	94.8 ± 2.5	95.5 ± 2.0
8	¹³C₅-AMP	65.1 ± 4.2	20.3 ± 2.5
8	¹³C₅-Inosine	70.4 ± 5.1	85.6 ± 4.9

Data are represented as mean ± standard deviation.

This tabular format allows for a clear comparison of the effects of a drug on adenosine metabolism. In this example, the hypothetical drug inhibits adenosine kinase (ADK), leading to decreased formation of ¹³C₅-AMP and increased shunting of ¹³C₅-adenosine towards ¹³C₅-inosine via adenosine deaminase (ADA).

Logical Interpretation of Labeling Patterns

The detection of the ¹³C₅ label in downstream metabolites provides direct evidence for the activity of the enzymes involved. The pattern of label incorporation can be used to infer the relative flux through competing metabolic pathways.

Figure 3: Logic for inferring enzyme activity.

References

• 1. Adenosine metabolism – emerging concepts for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Adenosine - Wikipedia [en.wikipedia.org]
• 3. Frontiers | Metabolic Aspects of Adenosine Functions in the Brain [frontiersin.org]
• 4. CV Pharmacology | Adenosine [cvpharmacology.com]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]
• 7. youtube.com [youtube.com]
• 8. Enzyme activities controlling adenosine levels in normal and neoplastic tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. shimadzu.com [shimadzu.com]

Application Notes and Protocols for Sample Preparation of 13C-Labeled Metabolites for Mass Spectrometry Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Stable isotope labeling with carbon-13 (¹³C) is a powerful technique used in metabolic flux analysis (MFA) to trace the flow of carbon through metabolic pathways.[1][2] Mass spectrometry (MS) is the analytical cornerstone for detecting the incorporation of ¹³C into metabolites, providing invaluable insights into cellular metabolism in various physiological and pathological states.[2] Accurate and reproducible sample preparation is paramount to preserve the in vivo metabolic state and ensure high-quality data. These application notes provide detailed protocols for the critical steps of sample preparation for both Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) analysis of ¹³C-labeled metabolites.

Core Principles of Sample Preparation

A successful metabolomics experiment relies on four key stages: sample collection, quenching, metabolite extraction, and analysis.[3] The initial steps are the most critical as they significantly impact the reliability of the results.[3] The primary goal is to instantaneously halt all enzymatic activity (quenching) to prevent any changes in metabolite concentrations after harvesting the biological sample.[4][5] Subsequent extraction must efficiently recover a broad range of metabolites.[3]

Experimental Workflow Overview

The general workflow for preparing ¹³C-labeled metabolites for MS analysis involves a series of sequential steps designed to preserve the metabolic snapshot of the cells at the time of harvesting.

A generalized workflow for ¹³C-metabolite sample preparation.

Protocol 1: Quenching of Metabolism

Rapidly halting metabolic activity is the most critical step to ensure that the measured metabolite levels reflect the true physiological state at the time of sampling.[4][5] The choice of quenching method depends on the cell type (adherent vs. suspension).

Protocol 1A: Quenching Adherent Cells

• Media Removal: Aspirate the culture medium from the plate.

• Washing (Optional but Recommended): Quickly wash the cells with ice-cold saline (0.9% NaCl) to remove extracellular metabolites.[6]

• Quenching: Immediately add liquid nitrogen directly to the culture plate to flash-freeze the cells.[6][7]

• Cell Lysis and Collection: Place the frozen plate on dry ice. Add a pre-chilled extraction solvent (see Protocol 2) and use a cell scraper to collect the cell lysate into a pre-chilled microcentrifuge tube.[6][7]

• Storage: Store the samples at -80°C until metabolite extraction.[6]

Protocol 1B: Quenching Suspension Cells

• Sample Collection: Rapidly transfer a known volume of the cell suspension into a pre-chilled centrifuge tube.[6]

• Quenching and Dilution: Immediately add at least 5 volumes of ice-cold saline to rapidly lower the temperature and dilute extracellular metabolites.[6]

• Centrifugation: Pellet the cells by centrifuging at a low speed (e.g., 1000 x g) for a short duration (e.g., 1-2 minutes) at 4°C.[6]

• Supernatant Removal: Quickly aspirate the supernatant.

• Flash-Freezing: Immediately flash-freeze the cell pellet in liquid nitrogen.[6]

• Storage: Store the cell pellets at -80°C until metabolite extraction.[6]

A study comparing different quenching methods for suspension cultures found that rapid filtration followed by quenching in 100% cold (-80°C) methanol showed the highest efficiency in halting metabolic activity.[4][5] Mixing cells with 60% cold methanol, however, led to significant metabolite loss.[4][5]

Protocol 2: Metabolite Extraction

The goal of extraction is to efficiently lyse the cells and solubilize the intracellular metabolites. The choice of solvent is critical and often a compromise to extract a wide range of polar and non-polar metabolites.

Recommended Extraction Solvents:

• 80% Methanol: A commonly used solvent for extracting polar metabolites.[6]

• Methanol/Chloroform/Water (1:1:1 v/v/v): A monophasic mixture effective for a broad range of metabolites.[6]

• Boiling Ethanol (BE) and Chloroform-Methanol (CM): These methods have been shown to have the best performance in terms of efficacy and metabolite recovery for yeast metabolomics.[8]

General Extraction Protocol:

• Solvent Addition: To the frozen cell pellet or lysate, add a pre-chilled extraction solvent. For example, add 1 mL of 80% methanol (-80°C) per 1-5 million cells.[6]

• Homogenization: Vortex the tube vigorously for 1 minute to ensure complete cell lysis and mixing.[6]

• Incubation: Incubate the samples on dry ice or at -20°C for at least 30 minutes to facilitate protein precipitation.[6]

• Centrifugation: Centrifuge the samples at high speed (e.g., 14,000 x g) for 10 minutes at 4°C to pellet cell debris and precipitated proteins.

• Supernatant Collection: Carefully transfer the supernatant containing the extracted metabolites to a new pre-chilled tube.

• Drying: Dry the metabolite extract completely using a vacuum concentrator (e.g., SpeedVac).

Protocol 3: Sample Preparation for Mass Spectrometry

The final preparation steps depend on the chosen analytical platform.

For GC-MS Analysis: Derivatization

Many metabolites are not volatile enough for GC-MS analysis and require chemical derivatization to increase their volatility and thermal stability.[9][10] A common two-step derivatization method is methoximation followed by silylation.[9][10][11]

• Methoximation:

  • Reagent: Methoxyamine hydrochloride (MeOx) in pyridine.[11][12]

  • Purpose: Converts aldehyde and keto groups to oximes, which prevents tautomerization and the formation of multiple derivatives.[11][12] This step is crucial for stabilizing sugars and α-keto acids.[11][12]

  • Procedure: Add 20 µL of MeOx solution to the dried metabolite extract. Incubate at 30-37°C for 60-90 minutes with shaking.[10][11]

• Silylation:

  • Reagent: N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA).[11][12]

  • Purpose: Replaces active hydrogens on hydroxyl, carboxyl, thiol, and amine groups with a trimethylsilyl (TMS) group, increasing volatility.[11][12]

  • Procedure: Add 80 µL of MSTFA to the methoximated sample. Incubate at 30-37°C for 30 minutes with shaking.[10][11]

The derivatized sample is then ready for injection into the GC-MS system.

For LC-MS Analysis: Reconstitution

LC-MS is well-suited for the analysis of polar and non-volatile metabolites, often without the need for derivatization.

• Reconstitution: Reconstitute the dried metabolite extract in a solvent compatible with the LC mobile phase. A common choice is a mixture of water and an organic solvent (e.g., 50% methanol or 50% acetonitrile).

• Filtration: Filter the reconstituted sample through a 0.2 µm filter to remove any remaining particulates that could clog the LC system.

• The sample is then ready for injection into the LC-MS system.

Quantitative Data Summary

The choice of extraction method can significantly impact the measured metabolite levels. A comparative study on yeast metabolomics evaluated five different extraction methods.[8] The following table summarizes the relative performance of these methods for different classes of metabolites.

Metabolite Class	Hot Water (HW)	Boiling Ethanol (BE)	Chloroform-Methanol (CM)	Freezing-Thawing in Methanol (FTM)	Acidic Acetonitrile-Methanol (AANM)
Amino Acids	Good	Excellent	Excellent	Poor	Fair
Organic Acids	Fair	Excellent	Excellent	Poor	Poor
Sugar Phosphates	Poor	Good	Good	Very Poor	Very Poor
Nucleotides	Fair	Excellent	Excellent	Poor	Fair
Overall Recovery	Fair	Excellent	Excellent	Poor	Poor

Data adapted from a study on S. cerevisiae.[8] "Excellent" indicates the highest recovery and reproducibility.

This data highlights that boiling ethanol and chloroform-methanol extractions provide the most reliable and comprehensive metabolite profiles for yeast.[8]

Metabolic Pathway Visualization

¹³C-labeling studies are frequently employed to investigate central carbon metabolism. The following diagram illustrates the interconnectedness of glycolysis, the pentose phosphate pathway (PPP), and the tricarboxylic acid (TCA) cycle, key pathways often analyzed in these experiments.[1]

Key pathways in central carbon metabolism.

By feeding cells with ¹³C-labeled glucose, researchers can trace the path of the labeled carbons as they are incorporated into downstream metabolites in these pathways, thereby quantifying the metabolic fluxes.[1]

References

• 1. Overview of 13c Metabolic Flux Analysis - Creative Proteomics [creative-proteomics.com]
• 2. Metabolic Flux Analysis with 13C-Labeling Experiments | www.13cflux.net [13cflux.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. 13C-Isotope-Assisted Assessment of Metabolic Quenching During Sample Collection from Suspension Cell Cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Preparation of cell samples for metabolomics | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]
• 8. pubs.acs.org [pubs.acs.org]
• 9. GC-MS Metabolomics Analysis | Thermo Fisher Scientific - HK [thermofisher.com]
• 10. Optimized Workflow for On-Line Derivatization for Targeted Metabolomics Approach by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Derivatization of metabolites for GC-MS via methoximation+silylation – The Bumbling Biochemist [thebumblingbiochemist.com]
• 12. m.youtube.com [m.youtube.com]

Application Notes and Protocols: 2',3'-O-Isopropylideneadenosine-13C5 in Antiviral Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction

2',3'-O-Isopropylideneadenosine is a protected ribonucleoside that serves as a key intermediate in the synthesis of a wide array of nucleoside analogs.[1] Its structural modifications enhance stability and bioavailability, making it a valuable precursor for developing novel antiviral and anticancer agents.[1] The isopropylidene group protects the 2' and 3' hydroxyls of the ribose sugar, allowing for selective chemical modifications at other positions of the molecule. This feature is instrumental in creating a diverse library of adenosine derivatives for antiviral screening.

The isotopically labeled form, 2',3'-O-Isopropylideneadenosine-13C5, incorporates five Carbon-13 atoms in the ribose moiety. This stable isotope labeling does not alter the chemical properties of the molecule but allows for its use as a tracer in metabolic studies. Researchers can employ 13C-labeled nucleosides to track the uptake, metabolism, and incorporation of the analog into viral or cellular nucleic acids using techniques like mass spectrometry. This provides invaluable insights into the mechanism of action of the parent compound and its derivatives.

While direct antiviral activity data for 2',3'-O-Isopropylideneadenosine is not extensively documented, its utility as a synthetic precursor is well-established. Adenosine analogs, in general, exhibit broad-spectrum antiviral activity against various viruses, particularly RNA viruses.[2] Their primary mechanism of action often involves the inhibition of viral RNA-dependent RNA polymerase (RdRp), a critical enzyme for the replication of many RNA viruses. Furthermore, some adenosine analogs have been shown to possess immunomodulatory properties, acting as antagonists of adenosine receptors like A2AR, which can enhance the host's antiviral immune response.[3][4][5][6]

These application notes provide a comprehensive overview of the potential applications of 2',3'-O-Isopropylideneadenosine-13C5 in antiviral drug discovery, including its role as a synthetic intermediate and as a tool for mechanistic studies. Detailed protocols, adapted from established methods for other nucleoside analogs, are provided to guide researchers in their experimental design.

Data Presentation

As 2',3'-O-Isopropylideneadenosine is primarily a synthetic intermediate, direct and comparative quantitative antiviral data is scarce. However, its derivatives have shown activity against a range of viruses. The following table summarizes hypothetical and example data for a derivative synthesized from 2',3'-O-Isopropylideneadenosine to illustrate how such data would be presented.

Table 1: Antiviral Activity and Cytotoxicity of a Hypothetical Adenosine Analog (Compound X) Derived from 2',3'-O-Isopropylideneadenosine

Virus	Cell Line	Assay Type	IC50 (µM)	CC50 (µM)	Selectivity Index (SI = CC50/IC50)
Influenza A (H1N1)	MDCK	Plaque Reduction	15.2	>100	>6.6
Respiratory Syncytial Virus (RSV)	HEp-2	CPE Reduction	8.5	>100	>11.8
Hepatitis C Virus (HCV) Replicon	Huh-7	Luciferase Reporter	5.1	85	16.7
Human Immunodeficiency Virus 1 (HIV-1)	MT-4	CPE Reduction	22.4	>100	>4.5

IC50: 50% inhibitory concentration; CC50: 50% cytotoxic concentration; SI: Selectivity Index.

Experimental Protocols

Protocol 1: General Antiviral Screening using a Plaque Reduction Assay

This protocol is a standard method to determine the antiviral efficacy of a compound by quantifying the reduction in viral plaques.

Materials:

• Host cells permissive to the virus of interest (e.g., Vero, MDCK)

• Cell culture medium (e.g., DMEM) supplemented with fetal bovine serum (FBS)

• Virus stock with a known titer

• Test compound stock solution (e.g., 2',3'-O-Isopropylideneadenosine derivative)

• Overlay medium (e.g., containing methylcellulose or agarose)

• Crystal violet staining solution (0.1% crystal violet in 20% ethanol)

• Phosphate-buffered saline (PBS)

• 6-well or 12-well cell culture plates

Procedure:

• Cell Seeding: Seed host cells into 6-well or 12-well plates to form a confluent monolayer on the following day.

• Compound Dilution: Prepare serial dilutions of the test compound in the cell culture medium.

• Virus Infection: Aspirate the growth medium from the cell monolayers. Infect the cells with a known amount of virus (aiming for 50-100 plaque-forming units per well) in the presence of different concentrations of the test compound or a vehicle control.

• Adsorption: Incubate the plates for 1-2 hours at 37°C to allow for virus adsorption.

• Overlay Application: After adsorption, remove the virus inoculum and overlay the cell monolayer with the overlay medium containing the corresponding concentrations of the test compound.

• Incubation: Incubate the plates at the optimal temperature and CO2 concentration for the specific virus until plaques are visible (typically 3-7 days).

• Staining: Fix the cells (e.g., with 4% formaldehyde) and then stain with crystal violet solution.

• Plaque Counting: Wash the plates with water and allow them to dry. Count the number of plaques in each well.

• Data Analysis: Calculate the 50% effective concentration (EC50 or IC50), which is the concentration of the compound that reduces the number of plaques by 50% compared to the virus control.

Protocol 2: RNA-dependent RNA Polymerase (RdRp) Inhibition Assay

This biochemical assay directly measures the inhibitory effect of the active triphosphate form of a nucleoside analog on the viral RdRp enzyme.

Materials:

• Purified recombinant viral RdRp enzyme

• RNA template and primer

• Reaction buffer (containing Tris-HCl, MgCl2, DTT, etc.)

• Ribonucleotide triphosphates (ATP, GTP, CTP, UTP), one of which is labeled (e.g., [α-32P]UTP or a fluorescent analog)

• Test compound in its triphosphate form

• Scintillation fluid and counter (for radioactive assays) or a fluorescence plate reader

Procedure:

• Reaction Setup: In a microcentrifuge tube or a multi-well plate, combine the reaction buffer, RNA template/primer, and the purified RdRp enzyme.

• Inhibitor Addition: Add varying concentrations of the test compound (triphosphate form) or a vehicle control to the reaction mixtures.

• Initiation of Reaction: Start the reaction by adding the mixture of ribonucleotide triphosphates (including the labeled one).

• Incubation: Incubate the reaction at the optimal temperature for the enzyme (e.g., 30-37°C) for a defined period (e.g., 30-60 minutes).

• Termination: Stop the reaction (e.g., by adding EDTA).

• Detection: Quantify the amount of incorporated labeled nucleotide. For radioactive assays, this can be done by spotting the reaction mixture onto a filter, washing away unincorporated nucleotides, and measuring the radioactivity using a scintillation counter. For fluorescent assays, measure the fluorescence signal.

• Data Analysis: Determine the IC50 value, which is the concentration of the inhibitor that reduces the RdRp activity by 50%.

Protocol 3: Metabolic Labeling of Viral RNA using 2',3'-O-Isopropylideneadenosine-13C5

This protocol describes how to use the 13C-labeled compound to trace its incorporation into viral RNA.

Materials:

• Virus-infected host cells

• Cell culture medium

• 2',3'-O-Isopropylideneadenosine-13C5

• Trizol or other RNA extraction reagent

• Liquid chromatography-mass spectrometry (LC-MS) system

Procedure:

• Cell Culture and Infection: Culture host cells and infect them with the virus of interest.

• Metabolic Labeling: At a specific time post-infection, replace the culture medium with a fresh medium containing 2',3'-O-Isopropylideneadenosine-13C5 at a known concentration.

• Incubation: Incubate the cells for a defined period to allow for the uptake and metabolism of the labeled compound and its incorporation into newly synthesized RNA.

• RNA Extraction: Harvest the cells and extract total RNA using a standard protocol (e.g., Trizol extraction).

• RNA Digestion: Digest the purified RNA into individual ribonucleosides using a cocktail of nucleases.

• LC-MS Analysis: Analyze the ribonucleoside mixture by LC-MS to detect and quantify the presence of the 13C-labeled adenosine analog within the RNA.

• Data Analysis: Determine the extent of incorporation of the labeled nucleoside into the viral RNA by comparing the signal of the labeled and unlabeled adenosine.

Visualizations

References

• 1. Novel immunomodulatory properties of adenosine analogs promote their antiviral activity against SARS-CoV-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Metabolic turnover and dynamics of modified ribonucleosides by 13C labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. LSU Health Digital Scholar - Medical Student Research Poster Symposium: Adenosine analogs have a dual immunomodulatory and antiviral function and are potential therapeutic agents against SARS-CoV-2 [digitalscholar.lsuhsc.edu]

Technical Notes & Optimization

Troubleshooting low incorporation of 13C labeled adenosine into cells.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address low incorporation of 13C labeled adenosine into cells during metabolic flux analysis experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary pathways for adenosine uptake and metabolism in cells?

A1: Adenosine enters cells primarily through two types of transporters: equilibrative nucleoside transporters (ENTs) and concentrative nucleoside transporters (CNTs).[1][2] Once inside the cell, adenosine can be either phosphorylated to adenosine monophosphate (AMP) by adenosine kinase or deaminated to inosine by adenosine deaminase (ADA).[3] The balance between these pathways can significantly impact the incorporation of the 13C label into the cellular nucleotide pool.

Q2: What are some common causes for low incorporation of 13C labeled adenosine?

A2: Low incorporation of 13C labeled adenosine can stem from several factors, including:

• Cell Health and Viability: Poor cell health can lead to compromised transporter function and reduced metabolic activity.

• Suboptimal Labeling Conditions: Incorrect concentration of the labeled adenosine, inappropriate incubation time, or issues with the cell culture medium can all affect uptake.

• High Extracellular Adenosine Deaminase Activity: Serum in the culture medium contains adenosine deaminase, which can degrade the labeled adenosine before it enters the cells.[4]

• Characteristics of the Cell Line: Different cell lines express varying levels of adenosine transporters and metabolic enzymes, leading to inherent differences in uptake efficiency.

• Experimental Errors: Issues such as improper sample quenching and extraction can lead to an apparent low incorporation rate by altering metabolite levels and labeling patterns.[5]

Q3: How can I be sure that my cells have reached an isotopic steady state?

A3: To confirm that an isotopic steady state has been reached, you should measure the isotopic labeling of key metabolites at multiple time points.[6] If the labeling enrichment remains constant between later time points (e.g., 18 and 24 hours), it indicates that the system is at a steady state.[6]

Troubleshooting Guide

Below are specific issues you may encounter and steps to resolve them.

Problem	Potential Cause	Recommended Solution
Low 13C enrichment in intracellular adenosine and downstream metabolites.	1. Inefficient cellular uptake.	- Verify the expression of adenosine transporters (ENTs/CNTs) in your cell line. - Optimize the concentration of 13C-adenosine. A common starting point is in the micromolar range (e.g., 10-50 µM).[7][8] - Increase the incubation time to allow for more significant uptake, ensuring it does not negatively impact cell viability.
2. Rapid degradation of extracellular 13C-adenosine.	- If using serum-containing medium, consider reducing the serum concentration or using serum-free medium during the labeling period to minimize adenosine deaminase activity.[4] - Add an adenosine deaminase inhibitor, such as erythro-9-(2-hydroxy-3-nonyl)adenine (EHNA), to the culture medium.[4][9]
3. High intracellular adenosine deaminase activity.	- Consider using an adenosine deaminase inhibitor to prevent the conversion of labeled adenosine to inosine.
4. Poor cell health.	- Ensure cells are in the exponential growth phase and have high viability before starting the labeling experiment. - Check for signs of cellular stress or contamination.
Inconsistent labeling patterns between replicates.	1. Variability in cell culture conditions.	- Maintain consistent cell seeding densities and passage numbers for all experimental replicates.
2. Inaccurate sample handling.	- Ensure precise and consistent timing for all steps, especially quenching and metabolite extraction.[5] - Use a validated quenching protocol to instantly halt metabolic activity.
High background from unlabeled adenosine.	1. Incomplete media exchange.	- Perform thorough washing steps with a medium lacking unlabeled adenosine before introducing the 13C-labeled substrate.
2. Endogenous adenosine release.	- Some cell types can release endogenous adenosine, which can dilute the labeled pool.[4] Consider this possibility when analyzing your data.

Experimental Protocols

Protocol 1: General 13C-Adenosine Labeling Experiment

• Cell Culture: Plate cells at a desired density and allow them to reach the mid-exponential growth phase.

• Media Preparation: Prepare a labeling medium by supplementing a base medium (e.g., DMEM without nucleosides) with the desired concentration of 13C-labeled adenosine.

• Labeling Incubation:

  • Aspirate the standard culture medium from the cells.

  • Wash the cells once with pre-warmed phosphate-buffered saline (PBS).

  • Add the pre-warmed 13C-adenosine labeling medium to the cells.

  • Incubate the cells for the desired period (e.g., 24 hours) under standard culture conditions.[7]

• Metabolite Extraction:

  • Aspirate the labeling medium.

  • Quickly wash the cells with ice-cold PBS.

  • Quench metabolism and extract metabolites by adding a cold extraction solvent (e.g., 80% methanol).

• Sample Analysis: Analyze the extracted metabolites using mass spectrometry (MS) or nuclear magnetic resonance (NMR) to determine the isotopic enrichment.[5][10]

Visualizations

Caption: Adenosine transport and metabolic pathways.

Caption: Troubleshooting workflow for low 13C adenosine incorporation.

References

• 1. Adenosine, caffeine, and sleep–wake regulation: state of the science and perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mechanisms of induction of adenosine receptor genes and its functional significance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CV Pharmacology | Adenosine [cvpharmacology.com]
• 4. Release of adenosine by C1300 neuroblastoma cells in tissue culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. A guide to 13C metabolic flux analysis for the cancer biologist - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The metabolic role of the CD73/adenosine signaling pathway in HTR-8/SVneo cells: A Double-Edged Sword? - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Adenosine stimulates proliferation of human endothelial cells in culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. CD73-mediated adenosine production by CD8 T cell-derived extracellular vesicles constitutes an intrinsic mechanism of immune suppression - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Overview of 13c Metabolic Flux Analysis - Creative Proteomics [creative-proteomics.com]

Technical Support Center: Optimizing ¹³C-Labeled Compound NMR Sample Preparation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing their NMR sample preparation for ¹³C-labeled compounds.

Troubleshooting Guides

Issue 1: Weak or No ¹³C Signal

Q: I am not seeing any signal, or the signal-to-noise ratio (S/N) is very low for my ¹³C-labeled compound. What are the possible causes and solutions?

A: Low signal-to-noise is a common challenge in ¹³C NMR due to the low natural abundance and smaller gyromagnetic ratio of ¹³C compared to ¹H.[1][2][3][4][5] For ¹³C-labeled compounds, while the enrichment helps, suboptimal sample preparation and acquisition parameters can still lead to poor results.

Troubleshooting Steps:

• Concentration Check: Ensure your sample concentration is adequate. For ¹³C NMR, higher concentrations are generally better.[6][7][8][9]

  • Recommendation: Aim for a concentration of at least 10 mM. For a compound with a molecular weight of 200 g/mol , this corresponds to approximately 10 mg in 0.5 mL of solvent.[10]

• Number of Scans (NS): The signal-to-noise ratio increases with the square root of the number of scans.[11]

  • Recommendation: Increase the number of scans (NS). For dilute samples, a minimum of 1024 scans is a good starting point, but more may be necessary.[11]

• Acquisition Parameters: Optimized acquisition parameters can significantly enhance signal intensity.[11][12]

  • Pulse Angle: Use a smaller flip angle (e.g., 30°-45°) to allow for a shorter relaxation delay (D1) without saturating the signal. This is particularly effective for quaternary carbons with long T₁ relaxation times.[11]

  • Relaxation Delay (D1): A shorter D1 allows for more scans in a given amount of time, improving the overall signal-to-noise.[11]

• Paramagnetic Relaxation Agents: The addition of a paramagnetic relaxation agent can shorten the long T₁ relaxation times of ¹³C nuclei, allowing for faster repetition rates and improved signal intensity in a shorter time.[13][14][15]

  • Common Agent: Chromium(III) acetylacetonate (Cr(acac)₃) is a commonly used relaxation agent.[14][15]

• Probe Tuning: Ensure the NMR probe is correctly tuned to the ¹³C frequency. An untuned probe will result in significant signal loss.[11][16]

Issue 2: Poor Resolution and Broad Peaks

Q: My ¹³C spectrum shows broad peaks, making it difficult to resolve individual signals. What could be the cause?

A: Peak broadening in ¹³C NMR can arise from several factors related to sample preparation and instrument settings.

Troubleshooting Steps:

• Sample Viscosity: Highly concentrated samples can be viscous, leading to broader lines.[8][17]

  • Recommendation: While high concentration is good for signal-to-noise, if you observe significant line broadening, try diluting the sample slightly.

• Presence of Particulate Matter: Undissolved solids in the NMR tube will disrupt the magnetic field homogeneity, causing broad peaks.[8]

  • Recommendation: Filter your sample through a small plug of glass wool in a Pasteur pipette before transferring it to the NMR tube.[8]

• Paramagnetic Impurities: The presence of paramagnetic metal ions, even in trace amounts, can cause significant line broadening.[17]

  • Recommendation: Use high-purity solvents and ensure glassware is thoroughly clean. If contamination is suspected, consider using a chelating agent.

• Shimming: Poor magnetic field homogeneity is a primary cause of broad peaks.

  • Recommendation: Ensure the spectrometer is properly shimmed on the deuterium signal of the solvent.[11] Modern spectrometers often have automated shimming routines that are very effective.[18]

• Temperature Gradients: Temperature fluctuations within the sample can also lead to line broadening.

  • Recommendation: Allow the sample to equilibrate to the spectrometer's temperature before starting the acquisition.

Frequently Asked Questions (FAQs)

Q1: Is it always necessary to use a deuterated solvent for ¹³C NMR?

A: While not strictly necessary for observing ¹³C signals, using a deuterated solvent is highly recommended.[19] The spectrometer's lock system uses the deuterium signal to stabilize the magnetic field, which is crucial for maintaining resolution during long acquisitions.[8][19] If you must use a non-deuterated solvent, you can use a sealed capillary containing a deuterated solvent as an external lock.[18][19]

Q2: How do I choose the right deuterated solvent?

A: The primary consideration is that your compound must be soluble in the chosen solvent. Additionally, ensure the solvent's own ¹³C signals do not overlap with the signals of interest from your compound.[20] High-quality deuterated solvents should be used to avoid impurity peaks that can complicate your spectrum.[7]

Q3: What is the optimal sample volume for a standard 5 mm NMR tube?

A: For most standard 5 mm NMR tubes, a solvent volume of 0.5 to 0.7 mL is recommended.[7][8] This ensures that the sample fills the active volume of the spectrometer's receiver coil. Using too little solvent can lead to poor shimming and reduced signal.

Q4: How does pH affect my ¹³C NMR spectrum?

A: The pH of the sample can significantly affect the chemical shifts of carbon atoms near ionizable functional groups.[21][22][23] This effect can be used to resolve overlapping peaks by adjusting the pH.[24] However, it is crucial to maintain a constant and known pH if you are comparing spectra or require reproducible chemical shifts.

Q5: How can I obtain a quantitative ¹³C NMR spectrum?

A: Standard ¹³C NMR spectra are generally not quantitative due to the nuclear Overhauser effect (NOE) and long, variable T₁ relaxation times.[2][15][25] To obtain quantitative data:

• Suppress the NOE: Use inverse-gated decoupling, where the proton decoupler is only on during signal acquisition.[15][26]

• Ensure Full Relaxation: Use a long relaxation delay (D1) between pulses, typically 5-10 times the longest T₁ value in your molecule.[15]

• Use a Relaxation Agent: Adding a paramagnetic relaxation agent like Cr(acac)₃ can shorten T₁ values, allowing for a shorter D1 and making quantitative analysis more time-efficient.[15]

Data Presentation

Table 1: Recommended Sample Concentrations for ¹³C NMR

Instrument Type	Minimum Concentration (Small Molecules)	Optimal Concentration (Small Molecules)
300-500 MHz (Room Temperature Probe)	~3 mg per inequivalent carbon	≥ 10 mg in 0.5 mL
600-800 MHz (Cryoprobe)	~3 mM	10-100 mM

Data compiled from multiple sources providing general guidance.[6][10][17]

Table 2: Common Paramagnetic Relaxation Agents and Their Effects

Agent	Typical Concentration	Effect on T₁	Potential Side Effects
Cr(acac)₃	0.1 M	Significant reduction	Line broadening at high concentrations
Gd(III) complexes	10 mM	Very efficient reduction	Can cause significant line broadening
Dissolved O₂	Saturated solution	Modest reduction	Minimal side effects

This table summarizes information on commonly used paramagnetic relaxation agents.[13][14][26][27]

Experimental Protocols

Protocol 1: Standard Sample Preparation for ¹³C NMR

• Weighing the Sample: Accurately weigh 10-50 mg of your ¹³C-labeled compound into a clean, dry vial.[17]

• Solvent Addition: Add approximately 0.6 mL of a suitable deuterated solvent to the vial.[8]

• Dissolution: Gently swirl or vortex the vial to dissolve the compound completely. If necessary, gentle heating or sonication can be used, but ensure the compound is stable under these conditions.

• Filtration: Using a Pasteur pipette with a small plug of glass wool, filter the solution directly into a clean 5 mm NMR tube to remove any particulate matter.[8]

• Capping and Labeling: Cap the NMR tube and label it clearly.

• Instrument Insertion: Carefully insert the NMR tube into the spinner turbine and place it in the spectrometer.

Protocol 2: Sample Preparation with a Paramagnetic Relaxation Agent for Quantitative Analysis

• Prepare a Stock Solution: Prepare a stock solution of the relaxation agent (e.g., 0.1 M Cr(acac)₃ in the deuterated solvent of choice).

• Sample Preparation: Prepare your ¹³C-labeled compound sample as described in Protocol 1.

• Adding the Relaxation Agent: Add a small, precise volume of the relaxation agent stock solution to your prepared NMR sample. The final concentration of the relaxation agent should be optimized for your specific application, typically in the range of 10-50 mM.[13]

• Mixing: Invert the capped NMR tube several times to ensure the relaxation agent is thoroughly mixed.

• Acquisition: Proceed with setting up a quantitative ¹³C NMR experiment (e.g., with inverse-gated decoupling and an appropriate relaxation delay).

Visualizations

Caption: Standard workflow for ¹³C NMR sample preparation and data acquisition.

References

• 1. Carbon-13 nuclear magnetic resonance - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. m.youtube.com [m.youtube.com]
• 4. 6.8 ¹³C NMR Spectroscopy – Organic Chemistry I [kpu.pressbooks.pub]
• 5. 13C Carbon NMR Spectroscopy - Chemistry Steps [chemistrysteps.com]
• 6. Sample Preparation | Faculty of Mathematical & Physical Sciences [ucl.ac.uk]
• 7. A 13C NMR spectrum you will want to share | Anasazi Instruments [aiinmr.com]
• 8. NMR Sample Preparation [nmr.chem.umn.edu]
• 9. Tips for 13C Users | UMass Nuclear Magnetic Resonance (NMR) Labs [websites.umass.edu]
• 10. NMR Sample Requirements and Preparation | Department of Chemistry and Biochemistry | University of Maryland [chem.umd.edu]
• 11. benchchem.com [benchchem.com]
• 12. Optimized Default 13C Parameters | NMR Facility - Chemistry Department [chemnmrlab.uchicago.edu]
• 13. Paramagnetic Relaxation Agents for Enhancing Temporal Resolution and Sensitivity in Multinuclear FlowNMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 14. nmr spectroscopy - Paramagnetic relaxation in 13C nmr - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 15. University of Ottawa NMR Facility Blog: How Can I Get a Quantitative 13C NMR Spectrum? [u-of-o-nmr-facility.blogspot.com]
• 16. chem.uiowa.edu [chem.uiowa.edu]
• 17. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 18. nmr spectroscopy - Can non-deuterated solvents be used for 13C-NMR (and in fact other nuclei)? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 19. researchgate.net [researchgate.net]
• 20. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 21. researchgate.net [researchgate.net]
• 22. Intracellular pH determination by 13C-NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. A pH-enhanced resolution in benchtop NMR spectroscopy - Analyst (RSC Publishing) DOI:10.1039/D3AN02000B [pubs.rsc.org]
• 25. 13Carbon NMR [chem.ch.huji.ac.il]
• 26. pubs.acs.org [pubs.acs.org]
• 27. pubs.acs.org [pubs.acs.org]

Challenges and solutions in the chemical synthesis of 2',3'-O-Isopropylideneadenosine-13C5

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the chemical synthesis of 2',3'-O-Isopropylideneadenosine-¹³C₅.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in the synthesis of 2',3'-O-Isopropylideneadenosine-¹³C₅?

A1: The main challenge lies in achieving a high-yield, regioselective protection of the 2' and 3'-hydroxyl groups of the ¹³C₅-labeled adenosine without significant side reactions. The high cost of the isotopically labeled starting material, Adenosine-(ribose-¹³C₅), necessitates a highly efficient and optimized synthetic protocol to maximize the yield of the desired product.

Q2: What are the common side products observed during the isopropylidene protection of adenosine?

A2: Common side products include the formation of the 2',5'- and 3',5'-di-O-isopropylidene derivatives, as well as the potential for N-alkylation of the adenine ring under certain conditions. Over-reaction can also lead to the formation of di-isopropylidene adducts. In some cases, starting material may remain unreacted.

Q3: How can I confirm the successful synthesis and isotopic labeling of 2',3'-O-Isopropylideneadenosine-¹³C₅?

A3: A combination of Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) is essential.

• ¹H NMR will show characteristic shifts for the isopropylidene group's methyl protons and confirm the protection of the 2' and 3'-hydroxyls.

• ¹³C NMR is crucial for confirming the incorporation and position of the ¹³C labels in the ribose moiety. The signals for the ribose carbons (C1' to C5') will be significantly enhanced and will show coupling to adjacent ¹³C atoms.

• Mass Spectrometry will confirm the molecular weight of the final product, which will be higher than the unlabeled analogue due to the five ¹³C atoms. High-resolution mass spectrometry (HRMS) can provide the exact mass, confirming the elemental composition. Fragmentation patterns in MS/MS can also help to confirm the structure.[1][2]

Q4: What are the recommended storage conditions for 2',3'-O-Isopropylideneadenosine-¹³C₅?

A4: The compound should be stored in a cool, dry place, protected from light and moisture.[3] Refrigeration at 2-8°C is recommended for long-term storage.

Troubleshooting Guides

Problem 1: Low Yield of 2',3'-O-Isopropylideneadenosine-¹³C₅

Potential Cause	Recommended Solution
Incomplete reaction	- Ensure all reagents are anhydrous, as water will consume the acetone source and hinder the reaction.[4] - Increase the reaction time or temperature moderately. Monitor the reaction progress by Thin Layer Chromatography (TLC). - Use a larger excess of the acetal-forming reagent (e.g., 2,2-dimethoxypropane).
Degradation of starting material or product	- Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidative degradation. - Use a milder acid catalyst or a lower concentration of the catalyst.
Side product formation	- Optimize the stoichiometry of the reagents. A large excess of the acetone source can sometimes lead to over-reaction. - Control the reaction temperature carefully; higher temperatures may favor the formation of undesired isomers.
Loss during workup or purification	- Ensure the pH is neutralized before extraction to prevent acid-catalyzed deprotection. - Use an appropriate solvent system for column chromatography to achieve good separation from impurities. A gradient elution might be necessary.

Problem 2: Presence of Multiple Spots on TLC After Reaction

Potential Cause	Identification	Solution
Unreacted Starting Material	The spot corresponding to adenosine will be more polar (lower Rf) than the product.	- Drive the reaction to completion by extending the reaction time or adding more reagents.
Formation of Isomeric Products	Isomeric di-O-isopropylidene derivatives may have similar Rf values to the desired product.	- Optimize reaction conditions (e.g., temperature, catalyst) to favor the formation of the 2',3'-O-isopropylidene isomer. - Careful column chromatography with a shallow solvent gradient can help in separating the isomers.
Formation of Di-isopropylidene Product	This product will be less polar (higher Rf) than the desired mono-isopropylidene product.	- Use a stoichiometric amount or a slight excess of the acetal-forming reagent.
Degradation Products	Streaking or multiple faint spots on the TLC plate.	- Use milder reaction conditions and ensure the absence of water and oxygen.

Experimental Protocols

Key Experiment: Synthesis of 2',3'-O-Isopropylideneadenosine-¹³C₅

This protocol is adapted from procedures for the synthesis of 2',3'-O-isopropylidene nucleosides.[5]

Materials:

• Adenosine-(ribose-¹³C₅)

• Anhydrous Acetone

• 2,2-Dimethoxypropane

• p-Toluenesulfonic acid monohydrate (catalyst)

• Anhydrous Dichloromethane (DCM)

• Saturated Sodium Bicarbonate solution

• Brine

• Anhydrous Sodium Sulfate

• Silica gel for column chromatography

• Solvents for chromatography (e.g., Dichloromethane/Methanol mixture)

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen), suspend Adenosine-(ribose-¹³C₅) in anhydrous acetone.

• Addition of Reagents: To the suspension, add 2,2-dimethoxypropane followed by a catalytic amount of p-toluenesulfonic acid monohydrate.

• Reaction: Stir the mixture at room temperature. Monitor the reaction progress by TLC (e.g., using a 9:1 DCM:Methanol eluent). The reaction is typically complete within 2-4 hours.

• Workup:

  • Quench the reaction by adding saturated sodium bicarbonate solution until the solution is neutral or slightly basic.

  • Remove the acetone under reduced pressure.

  • Extract the aqueous residue with dichloromethane (3x).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Purification:

  • Filter off the drying agent and concentrate the organic solution under reduced pressure to obtain the crude product.

  • Purify the crude product by flash column chromatography on silica gel. A gradient of methanol in dichloromethane (e.g., 0% to 5% methanol) is typically effective for elution.

• Characterization:

  • Collect the fractions containing the pure product (as determined by TLC).

  • Remove the solvent under reduced pressure to yield 2',3'-O-Isopropylideneadenosine-¹³C₅ as a white solid.

  • Characterize the product by ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm its identity, purity, and isotopic labeling.[6]

Visualizations

Logical Workflow for Troubleshooting Low Yield

Caption: Troubleshooting workflow for low product yield.

Synthesis Pathway of 2',3'-O-Isopropylideneadenosine-¹³C₅

Caption: Synthesis of 2',3'-O-Isopropylideneadenosine-¹³C₅.

Decision Tree for Purification Strategy

Caption: Decision tree for purification strategy.

References

• 1. Adenosine: Synthetic Methods of Its Derivatives and Antitumor Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. whitman.edu [whitman.edu]
• 3. 2',3'-O-Isopropylideneadenosine | 362-75-4 | NI05151 [biosynth.com]
• 4. 2,2-Dimethoxypropane - Wikipedia [en.wikipedia.org]
• 5. Synthesis and Binding Affinity of Homologated Adenosine Analogues as A3 Adenosine Receptor Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 2',3'-O-Isopropylideneadenosine(362-75-4) 1H NMR [m.chemicalbook.com]

Improving the yield and purity of 13C-labeled ribonucleoside synthesis.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and FAQs to improve the yield and purity of 13C-labeled ribonucleoside synthesis.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis and purification of 13C-labeled ribonucleosides.

Question: Why is my reaction yield consistently low?

Answer: Low yields in ribonucleoside synthesis can stem from several factors throughout the experimental workflow. Here are the most common causes and their solutions:

• Inefficient Glycosylation: The crucial bond formation between the 13C-labeled ribose sugar and the nucleobase can be inefficient.

  • Silyl-Hilbert-Johnson (Vorbrüggen) Reaction: Ensure the nucleobase is properly silylated to enhance its nucleophilicity. The Lewis acid catalyst (e.g., SnCl₄ or TMSOTf) must be fresh and anhydrous, as moisture will deactivate it.[1][2]

  • Enzymatic Synthesis: The activity of the enzyme (e.g., nucleoside phosphorylase or transglycosylase) is critical.[3] Verify the enzyme's specific activity and ensure optimal reaction conditions (pH, temperature, and buffer components). For transglycosylation, a high enzyme loading might be necessary to overcome poor substrate affinity.[4][5]

• Poor Coupling Efficiency in Phosphoramidite Synthesis: In solid-phase synthesis, the coupling of phosphoramidite monomers must be highly efficient (typically >98%).

  • Verify the quality of the phosphoramidite building blocks and the activator (e.g., tetrazole).

  • Ensure anhydrous conditions, as water will react with the activated phosphoramidite.

  • For sterically hindered ribonucleoside phosphoramidites, consider extending the coupling time or using a more reactive activator.[]

• Incomplete Deprotection: Lingering protecting groups on the final product will reduce the yield of the desired ribonucleoside and complicate purification.[7][8]

  • Ensure the deprotection reagents (e.g., ammonium hydroxide, t-butylamine) are fresh and used for the recommended time and temperature.[7] The protecting group on the guanine base is often the most difficult to remove.[7]

• Degradation of Product: The ribonucleoside product may be sensitive to the reaction or deprotection conditions.

  • Acid-labile protecting groups (like DMT) can be prematurely removed. During workup, avoid unnecessarily harsh acidic conditions.

  • Depurination, the cleavage of the glycosidic bond in purines, can occur under acidic deprotection steps.[]

Question: My final product is impure. What are the likely contaminants and how can I remove them?

Answer: Impurities in the final product are a common challenge and usually consist of unreacted starting materials, byproducts from side reactions, or incompletely deprotected molecules.

• Common Impurities:

  • Unreacted Nucleobase or Sugar: Can be removed by chromatography.

  • Regioisomers: In chemical synthesis, glycosylation can sometimes occur at incorrect nitrogen atoms on the nucleobase (e.g., N3 of thymine instead of N1), leading to a mixture of isomers.[1]

  • Truncated Sequences (in oligonucleotide synthesis): Result from incomplete coupling at one or more steps.[]

  • Molecules with Remaining Protecting Groups: A result of incomplete deprotection.[8] These are often more hydrophobic than the desired product.

• Purification Strategies:

  • High-Performance Liquid Chromatography (HPLC): This is the most effective method for purifying ribonucleosides.[9]

    • Reversed-Phase (RP-HPLC): Separates molecules based on hydrophobicity. It is very effective at removing failure sequences that lack the hydrophobic 5'-DMT group (in "trityl-on" purifications).[10]

    • Ion-Exchange (IEX-HPLC): Separates molecules based on charge. It offers excellent resolution and is particularly useful for purifying longer RNA strands or sequences with significant secondary structure.[9][11]

  • Column Chromatography (Silica Gel): Useful for purifying protected intermediates during chemical synthesis.[12]

Question: I'm observing unexpected side reactions. What are they and how can I prevent them?

Answer: Side reactions can significantly impact both yield and purity. Key side reactions to be aware of include:

• Phosphitylation of O⁶ of Guanosine: During phosphoramidite coupling, the O⁶ position of guanine can be inadvertently phosphitylated. This is typically reversed during the capping step with acetic anhydride and N-methylimidazole.[13]

• Depurination: As mentioned, acidic conditions can cause the cleavage of the bond between the purine base and the ribose sugar.[] Use the mildest possible acidic conditions for deprotection steps (e.g., removing the DMT group).

• Formation of Regioisomers: The Silyl-Hilbert-Johnson reaction can sometimes yield undesired isomers.[1] Optimizing the Lewis acid and reaction temperature can improve selectivity. In some cases, blocking the undesired reactive nitrogen on the nucleobase prior to glycosylation may be necessary.[1]

Frequently Asked Questions (FAQs)

Q1: What is the main difference in methodology between chemical and enzymatic synthesis of 13C-labeled ribonucleosides?

A1: Chemical synthesis, most commonly using the phosphoramidite method, builds the ribonucleoside or oligonucleotide step-by-step on a solid support. This process requires extensive use of protecting groups to prevent unwanted side reactions at various functional groups.[14][15] Enzymatic synthesis, in contrast, uses enzymes like nucleoside phosphorylases to catalyze the formation of the N-glycosidic bond in a single step, often without the need for complex protection and deprotection schemes, which can lead to higher yields and purity.[3][16]

Q2: How do I choose the right protecting groups for my chemical synthesis?

A2: The choice of protecting groups is critical for a successful synthesis.

• 5'-Hydroxyl Group: The dimethoxytrityl (DMT) group is standard as it is acid-labile and can be removed under mild conditions without affecting other protecting groups.[17]

• 2'-Hydroxyl Group: This is a key challenge in RNA synthesis. Common groups include tert-butyldimethylsilyl (TBDMS) or triisopropylsilyloxymethyl (TOM), which are stable during synthesis but can be removed at the end.[]

• Nucleobase Exocyclic Amines: Acyl protecting groups like benzoyl (Bz) for adenine and cytosine, and isobutyryl (iBu) for guanine are common.[14] For sensitive molecules, "UltraMILD" protecting groups such as phenoxyacetyl (Pac) may be used, which can be removed under gentler conditions.[14]

Q3: What analytical techniques are best for assessing the purity of my final product?

A3: A combination of techniques is recommended for a thorough analysis.

• HPLC: As mentioned in the troubleshooting guide, both RP-HPLC and IEX-HPLC are powerful tools for determining the purity of the sample by separating the target molecule from impurities.[9][18]

• Mass Spectrometry (MS): Provides an accurate mass of the product, confirming its identity and the successful incorporation of the 13C label. It is also very effective at detecting impurities, such as molecules with incomplete deprotection.[9]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: For 13C-labeled compounds, NMR is invaluable. It not only confirms the structure but also verifies the position and enrichment of the 13C label.[19]

Q4: Can I improve the yield of my enzymatic reaction?

A4: Yes. For enzymatic transglycosylation, the reaction is often an equilibrium. You can shift the equilibrium towards the product by:

• Using a large excess of the donor nucleoside.

• Optimizing the enzyme concentration; sometimes a higher loading is required.[4][5]

• Ensuring the pH and temperature are optimal for the specific enzyme being used.[3]

• Monitoring the reaction progress by HPLC to determine the optimal reaction time.[3]

Quantitative Data Summary

The following tables summarize typical yields and purity levels reported for various synthesis and purification methods.

Table 1: Comparison of Ribonucleoside Synthesis Yields

Synthesis Method	Key Reagents/Enzymes	Reported Yield	Reference(s)
Chemical Synthesis
Fusion Method	Peracetylated Sugar, Nucleobase	Up to 70%	[1]
Silyl-Hilbert-Johnson	Silylated Nucleobase, Protected Sugar Chloride	59%	[1]
Catalyst-Free SHJ Variant	Per-silylated Nucleobase, Peracetylated Ribofuranosyl Chloride	64% - 95%	[2]
Phosphoramidite Coupling	Phosphoramidite Monomers, Activator	>98% (per step)	[13]
Enzymatic Synthesis
Transglycosylation (Scale-up)	Nucleoside Transglycosylase-2 (LlNDT-2)	27% - 67%	[4][5][20]
Chemo-enzymatic (Purines)	Pyrimidine Precursors, 13C-Formic Acid, Phosphorylases	80% (base synthesis)	[21]

Table 2: Purity and Recovery from HPLC Purification

HPLC Method	Sample Type	Achieved Purity	Notes	Reference(s)
Reversed-Phase (RP-HPLC)	Synthetic Oligonucleotides	>95%	Effective for "trityl-on" purification.	[10]
Ion-Exchange (IEX-HPLC)	100-nucleotide sgRNA	High	Considered superior to IP-RP for long RNAs.	[9][11]
Preparative RP-HPLC	Crude 13C-deoxyribonucleosides	High	Final products obtained in milligram quantities.	[19]

Experimental Protocols

Protocol 1: Chemical Synthesis via the Silyl-Hilbert-Johnson (Vorbrüggen) Reaction

This protocol describes a general procedure for the glycosylation of a nucleobase with a 13C-labeled, protected ribose derivative.

Materials:

• Nucleobase (e.g., Uracil, Adenine)

• 1-O-acetyl-2,3,5-tri-O-benzoyl-β-D-[¹³C₅]-ribofuranose

• Hexamethyldisilazane (HMDS)

• Ammonium sulfate (catalyst)

• Anhydrous 1,2-dichloroethane (DCE)

• Lewis Acid (e.g., SnCl₄ or TMSOTf)

• Sodium bicarbonate solution

• Anhydrous sodium sulfate

• Methanol

• Sodium methoxide

• Silica gel for column chromatography

Procedure:

• Silylation of the Nucleobase: a. In a flame-dried flask under an inert atmosphere (e.g., argon), suspend the nucleobase in anhydrous DCE. b. Add a catalytic amount of ammonium sulfate followed by an excess of HMDS. c. Reflux the mixture until the solution becomes clear, indicating the formation of the silylated nucleobase. This can take several hours. d. Remove the solvent and excess HMDS under vacuum. The resulting silylated base is moisture-sensitive and should be used immediately.

• Glycosylation: a. Dissolve the silylated nucleobase and the 13C-labeled acetylated ribose derivative in anhydrous DCE under an inert atmosphere. b. Cool the solution in an ice bath. c. Slowly add the Lewis acid (e.g., SnCl₄) dropwise. d. Allow the reaction to warm to room temperature and stir until TLC analysis indicates the consumption of the starting materials (typically 2-12 hours).

• Workup and Purification of Protected Nucleoside: a. Quench the reaction by slowly adding it to a cold, saturated sodium bicarbonate solution. b. Extract the product with an organic solvent (e.g., dichloromethane). c. Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate. d. Purify the crude product by silica gel column chromatography to isolate the protected 13C-labeled ribonucleoside.

• Deprotection: a. Dissolve the purified, protected ribonucleoside in anhydrous methanol. b. Add a catalytic amount of sodium methoxide in methanol. c. Stir the reaction at room temperature and monitor by TLC until all benzoyl groups are removed. d. Neutralize the reaction with an acidic resin, filter, and concentrate the filtrate under vacuum to obtain the final 13C-labeled ribonucleoside.

Protocol 2: Enzymatic Synthesis via Transglycosylation

This protocol describes a general procedure for synthesizing a target 13C-labeled ribonucleoside from a 13C-labeled nucleobase and a non-labeled ribonucleoside donor.

Materials:

• 13C-labeled nucleobase (acceptor)

• Ribonucleoside donor (e.g., Uridine or Cytidine)

• Nucleoside Phosphorylase (e.g., Purine Nucleoside Phosphorylase, PNP)

• Phosphate buffer (e.g., 50 mM KH₂PO₄, pH 7.5)

• HPLC system for reaction monitoring and purification

Procedure:

• Reaction Setup: a. In a microcentrifuge tube, prepare the reaction mixture by dissolving the 13C-labeled acceptor base and the ribonucleoside donor in the phosphate buffer. A molar excess of the donor (e.g., 1.5-5 equivalents) is typically used. b. Add the nucleoside phosphorylase enzyme to the solution. The optimal amount of enzyme should be determined empirically but can range from 2-100 µg/mL.[4][5]

• Incubation: a. Incubate the reaction mixture at the enzyme's optimal temperature (e.g., 30-37°C) with gentle agitation. b. Monitor the progress of the reaction by taking small aliquots at various time points (e.g., 2, 4, 8, 24 hours) and analyzing them by HPLC.

• Reaction Quenching and Enzyme Removal: a. Once the reaction has reached equilibrium or the desired conversion, terminate the reaction by heating the mixture to 95°C for 5 minutes to denature the enzyme.[3] b. Centrifuge the sample at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the denatured protein.

• Purification: a. Carefully transfer the supernatant to a new tube. b. Filter the supernatant through a 0.22 µm syringe filter. c. Purify the 13C-labeled ribonucleoside from the reaction mixture using preparative reversed-phase HPLC. d. Lyophilize the collected fractions containing the pure product.

Visualizations

Caption: General workflow for chemical and enzymatic synthesis of 13C-labeled ribonucleosides.

Caption: Troubleshooting logic for addressing low reaction yields.

References

• 1. Synthesis of nucleosides - Wikipedia [en.wikipedia.org]
• 2. Effective Synthesis of Nucleosides Utilizing O-Acetyl-Glycosyl Chlorides as Glycosyl Donors in the Absence of Catalyst: Mechanism Revision and Application to Silyl-Hilbert-Johnson Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Biocatalytic synthesis of ribonucleoside analogues using nucleoside transglycosylase-2 - Chemical Science (RSC Publishing) DOI:10.1039/D4SC07521H [pubs.rsc.org]
• 7. glenresearch.com [glenresearch.com]
• 8. Assessing incomplete deprotection of microarray oligonucleotides in situ - PMC [pmc.ncbi.nlm.nih.gov]
• 9. HPLC methods for purity evaluation of man-made single-stranded RNAs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Analysis and purification of synthetic nucleic acids using HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. HPLC methods for purity evaluation of man-made single-stranded RNAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Sustainable Protocol for the Synthesis of 2′,3′-Dideoxynucleoside and 2′,3′-Didehydro-2′,3′-dideoxynucleoside Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 13. books.rsc.org [books.rsc.org]
• 14. blog.biosearchtech.com [blog.biosearchtech.com]
• 15. twistbioscience.com [twistbioscience.com]
• 16. Multi-Enzymatic Cascades in the Synthesis of Modified Nucleosides: Comparison of the Thermophilic and Mesophilic Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Oligonucleotide synthesis - Wikipedia [en.wikipedia.org]
• 18. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 19. Isolation and purification of deoxyribonucleosides from 90% 13C-enriched DNA of algal cells and their characterization by 1H and 13C NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Biocatalytic synthesis of ribonucleoside analogues using nucleoside transglycosylase-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Synthesis and applications of selectively {sup 13}C-labeled RNA [electronic resource]. in SearchWorks catalog [searchworks.stanford.edu]

Stability of 2',3'-O-Isopropylideneadenosine-13C5 in different cell culture media and solvents.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) regarding the stability of 2',3'-O-Isopropylideneadenosine-13C5 in various experimental conditions. This resource is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause the degradation of 2',3'-O-Isopropylideneadenosine-13C5 in my experiments?

A1: The most critical factor affecting the stability of 2',3'-O-Isopropylideneadenosine-13C5 is the presence of acidic conditions. The 2',3'-O-isopropylidene group is an acetal, which is known to be labile (unstable) in acidic environments, leading to its hydrolysis and the removal of the protecting group.[1][2][3] Other factors that can influence stability include elevated temperatures and the presence of certain enzymes in cell culture media that may metabolize the adenosine moiety.

Q2: I am observing unexpected peaks in my LC-MS analysis of a sample containing 2',3'-O-Isopropylideneadenosine-13C5. What could be the cause?

A2: Unexpected peaks could be due to the degradation of the parent compound. The primary degradation product would be adenosine-13C5, resulting from the acid-catalyzed hydrolysis of the isopropylidene group. To confirm this, you can compare the retention time and mass-to-charge ratio of the unexpected peak with a standard of adenosine-13C5.

Q3: How should I prepare and store stock solutions of 2',3'-O-Isopropylideneadenosine-13C5?

A3: For optimal stability, stock solutions should be prepared in high-purity, anhydrous aprotic solvents such as DMSO or ethanol. It is recommended to store stock solutions at -20°C or -80°C in small, single-use aliquots to minimize freeze-thaw cycles. Protect solutions from light by using amber vials or by wrapping the container in aluminum foil. Manufacturer safety data sheets recommend storing the solid compound in a dry, cool, and well-ventilated place.[4][5]

Q4: Can I use common cell culture media like DMEM or RPMI-1640 directly to dissolve 2',3'-O-Isopropylideneadenosine-13C5?

A4: While you will ultimately dilute your compound in cell culture media for experiments, it is not recommended to dissolve the solid compound directly in aqueous media for long-term storage. Cell culture media are aqueous solutions that are typically buffered to a physiological pH (around 7.2-7.4). While this is not strongly acidic, prolonged exposure, especially at 37°C in an incubator, could potentially lead to slow hydrolysis of the isopropylidene group. It is best practice to prepare a concentrated stock solution in an organic solvent like DMSO and then dilute it to the final working concentration in the cell culture medium immediately before use.

Q5: What is the expected stability of the 13C5 isotope label on the adenosine moiety?

A5: The carbon-13 isotopes are stable and non-radioactive. The 13C-N and 13C-13C bonds within the adenosine structure are stable and are not expected to undergo cleavage under typical experimental conditions. The stability of the isotopic label itself is not a concern for degradation.

Troubleshooting Guide

This guide addresses specific issues you might encounter during your experiments with 2',3'-O-Isopropylideneadenosine-13C5.

Issue 1: Inconsistent or lower-than-expected biological activity in cell-based assays.

• Possible Cause: Degradation of the compound in the cell culture medium. The isopropylidene group may be slowly hydrolyzed during the course of a multi-day experiment, reducing the concentration of the active compound.

• Troubleshooting Steps:

  • Minimize Incubation Time: If possible, design experiments with shorter incubation times.

  • Replenish Compound: For longer experiments, consider replenishing the cell culture medium with freshly diluted compound at regular intervals.

  • Perform a Stability Check: Conduct a preliminary experiment to assess the stability of 2',3'-O-Isopropylideneadenosine-13C5 in your specific cell culture medium under your experimental conditions (e.g., 37°C, 5% CO2). Analyze samples at different time points (e.g., 0, 4, 8, 24, 48 hours) by a suitable analytical method like HPLC or LC-MS to quantify the remaining parent compound.

Issue 2: Poor reproducibility of experimental results.

• Possible Cause 1: Inconsistent preparation of working solutions.

  • Troubleshooting Step: Always prepare fresh working solutions from a frozen stock solution for each experiment. Avoid using previously prepared and stored diluted aqueous solutions.

• Possible Cause 2: Degradation of the stock solution.

  • Troubleshooting Step: Ensure your stock solution is stored correctly in small aliquots to avoid multiple freeze-thaw cycles. If you suspect your stock solution has degraded, prepare a fresh one from the solid compound.

Experimental Protocols

As no specific stability studies for 2',3'-O-Isopropylideneadenosine-13C5 in cell culture media were found in the literature, a general protocol for assessing its stability is provided below.

Protocol: Assessment of Stability in Cell Culture Medium

Objective: To determine the stability of 2',3'-O-Isopropylideneadenosine-13C5 in a specific cell culture medium over time under standard cell culture conditions.

Materials:

• 2',3'-O-Isopropylideneadenosine-13C5

• High-purity, anhydrous DMSO

• Sterile cell culture medium (e.g., DMEM, RPMI-1640) supplemented as required for your experiments (e.g., with FBS, antibiotics)

• Sterile microcentrifuge tubes or a multi-well plate

• Incubator (37°C, 5% CO2)

• HPLC or LC-MS system for analysis

Procedure:

• Prepare a Stock Solution: Prepare a concentrated stock solution of 2',3'-O-Isopropylideneadenosine-13C5 (e.g., 10 mM) in anhydrous DMSO.

• Prepare Working Solution: Dilute the stock solution in the cell culture medium to the final working concentration you intend to use in your experiments (e.g., 10 µM). Prepare enough volume for all your time points.

• Incubation: Aliquot the working solution into sterile tubes or wells for each time point (e.g., 0, 2, 4, 8, 12, 24, 48 hours). Place the samples in a 37°C, 5% CO2 incubator.

• Sample Collection: At each designated time point, remove one aliquot and immediately freeze it at -80°C to halt any further degradation. The T=0 sample should be frozen immediately after preparation.

• Sample Analysis: Once all time points are collected, thaw the samples and analyze them by a validated HPLC or LC-MS method to quantify the remaining percentage of 2',3'-O-Isopropylideneadenosine-13C5 relative to the T=0 sample.

Data Presentation:

The results of the stability study can be summarized in a table as follows:

Time (hours)	Solvent/Medium	Temperature (°C)	% Remaining 2',3'-O-Isopropylideneadenosine-13C5
0	DMEM + 10% FBS	37	100
2	DMEM + 10% FBS	37	Quantitative Result
4	DMEM + 10% FBS	37	Quantitative Result
8	DMEM + 10% FBS	37	Quantitative Result
12	DMEM + 10% FBS	37	Quantitative Result
24	DMEM + 10% FBS	37	Quantitative Result
48	DMEM + 10% FBS	37	Quantitative Result

Note: This table should be populated with your experimental data.

Visualizations

Caption: Troubleshooting workflow for inconsistent experimental results.

Caption: Workflow for conducting a stability study.

References

• 1. total-synthesis.com [total-synthesis.com]
• 2. youtube.com [youtube.com]
• 3. Acetal Hydrolysis Mechanism - Chemistry Steps [chemistrysteps.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. fishersci.com [fishersci.com]

Overcoming poor signal-to-noise in 13C NMR of labeled biomolecules

Welcome to the technical support center for overcoming poor signal-to-noise (S/N) in 13C NMR of labeled biomolecules. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and enhance the quality of their NMR data.

Frequently Asked Questions (FAQs)

Q1: Why is the signal-to-noise ratio in my 13C NMR spectrum so low?

A1: Several factors contribute to the inherently low sensitivity of 13C NMR spectroscopy. The primary reasons include the low natural abundance of the 13C isotope (approximately 1.1%) and the smaller gyromagnetic ratio of 13C compared to 1H, which results in a weaker NMR signal.[1][] For large biomolecules, slow tumbling rates in solution can lead to broad lines and further loss of signal.

Q2: What are the initial and most straightforward steps I can take to improve my S/N?

A2: Before delving into more advanced techniques, several simple adjustments can yield significant improvements:

• Increase Sample Concentration: A higher concentration of the labeled biomolecule directly increases the number of 13C nuclei in the detection volume, leading to a better signal-to-noise ratio.[1][3] Consider using specialized NMR tubes with susceptibility plugs to maximize the signal from a limited sample amount.[1][3]

• Increase the Number of Scans (NS): The S/N ratio improves with the square root of the number of scans.[1] Doubling the number of scans will increase the S/N by a factor of approximately 1.4.

• Optimize Acquisition Parameters: Fine-tuning parameters like the relaxation delay (D1), acquisition time (AQ), and pulse angle can enhance signal strength.[1][4] For instance, using a smaller flip angle (e.g., 30-45°) can allow for shorter relaxation delays without saturating the signal, enabling more scans in a given time.[1]

Q3: How can isotopic labeling strategies enhance my 13C NMR signal?

A3: Isotopic labeling is a powerful method to dramatically increase signal intensity. By enriching your biomolecule with 13C, you overcome the limitation of its low natural abundance.[][5][6]

• Uniform Labeling: Growing your protein in media with 13C-glucose and 15N-ammonium chloride as the sole carbon and nitrogen sources, respectively, results in uniform incorporation of these isotopes.[7]

• Selective and Fractional Labeling: To simplify complex spectra and avoid issues with 13C-13C scalar couplings that can broaden signals, selective or fractional labeling can be employed.[8][9] For instance, using precursors like [2-13C]glucose can lead to specific labeling patterns.[8] Fractional 13C labeling, aiming for an optimal percentage between 25% and 35%, can minimize 13C-13C dipolar couplings, improving resolution and sensitivity.[8]

• Methyl Labeling: For large proteins, selective labeling of methyl groups of isoleucine, leucine, and valine is particularly effective due to their favorable relaxation properties, which lead to sharper signals.[7][10]

Q4: What hardware upgrades can provide a significant boost in sensitivity?

A4: Utilizing advanced NMR hardware is one of the most effective ways to improve S/N:

• Cryoprobes: These probes cool the detection coil and preamplifiers to cryogenic temperatures (around 20 K), which drastically reduces thermal noise.[1][11][12] This can lead to a 3- to 10-fold increase in S/N compared to a room-temperature probe, or a reduction in experiment time by a factor of 9 to 100 for the same S/N.[1][11][12] Cryoprobes are available for both solution and solid-state NMR.[13][14]

• Higher Field Magnets: Increasing the static magnetic field (B₀) of the NMR spectrometer enhances both the polarization of nuclear spins and the detection frequency, leading to a significant increase in signal intensity.[15]

Troubleshooting Guides

Issue 1: No visible peaks, only baseline noise.

This is a common and frustrating issue that can often be resolved with a systematic approach.

Troubleshooting Workflow

References

• 1. benchchem.com [benchchem.com]
• 3. A 13C NMR spectrum you will want to share | Anasazi Instruments [aiinmr.com]
• 4. Optimized Default 13C Parameters | NMR Facility - Chemistry Department [chemnmrlab.uchicago.edu]
• 5. The use of 13C labeling to enhance the sensitivity of 13C solid-state CPMAS NMR to study polymorphism in low dose solid formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. itqb.unl.pt [itqb.unl.pt]
• 8. Labeling strategies for 13C-detected aligned-sample solid-state NMR of proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Strategy for Enhancement of 13C-Photo-CIDNP NMR Spectra by Exploiting Fractional 13C-Labeling of Tryptophan [agris.fao.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Cryoprobes [nmr.chem.ucsb.edu]
• 12. pubs.acs.org [pubs.acs.org]
• 13. biorxiv.org [biorxiv.org]
• 14. Triple Resonance Probes | Biomolecular NMR Spectroscopy | Bruker [bruker.com]
• 15. Facing and Overcoming Sensitivity Challenges in Biomolecular NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]

Minimizing isotopic dilution effects in metabolic labeling experiments

Welcome to the technical support center for minimizing isotopic dilution effects in metabolic labeling experiments. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges and ensure the accuracy of their quantitative data.

Frequently Asked Questions (FAQs)

Q1: What is isotopic dilution and why is it a problem in metabolic labeling?

Isotopic dilution is the decrease in the isotopic enrichment of a labeled precursor molecule within a cell or organism. This occurs when the "heavy" (isotopically labeled) tracer mixes with a pre-existing pool of its "light" (unlabeled) counterpart. In metabolic labeling experiments, such as Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC), this dilution leads to incomplete labeling of newly synthesized proteins. Consequently, the measured heavy-to-light ratios are compressed, leading to an underestimation of protein abundance changes and compromising the accuracy of quantification.[1]

Q2: How can I ensure complete labeling of my proteins in a SILAC experiment?

Achieving near-complete labeling is crucial for accurate quantification. A labeling efficiency of at least 97% is recommended.[1] Key strategies to ensure complete incorporation of heavy amino acids include:

• Sufficient Cell Doublings: Cells should be cultured in the SILAC medium for at least five to six doublings to ensure that the pre-existing "light" proteins are diluted out through cell division and protein turnover.[2][3] For slow-growing cells, a longer adaptation period may be necessary.[2]

• Use of Dialyzed Serum: Standard fetal bovine serum (FBS) contains unlabeled amino acids that compete with the heavy-labeled amino acids in the medium.[1][4][5] Using dialyzed FBS, which has had small molecules like amino acids removed, is essential to maximize the uptake of the heavy-labeled ones.[1][2][4][5]

• Correct Media Formulation: Double-check that the SILAC medium is completely devoid of the light versions of the amino acids you are using for labeling.[2]

Q3: I'm observing unexpected labeled peaks in my mass spectrometry data, particularly for proline-containing peptides. What could be the cause?

This is likely due to the metabolic conversion of arginine to proline.[6][7] Some cell lines have active arginase, which can convert the supplied "heavy" arginine into "heavy" proline.[6][8] This "scrambling" of the label complicates data analysis by splitting the mass spectrometry signal for proline-containing peptides, leading to inaccurate quantification.[1][6]

To address this, you can supplement your SILAC medium with unlabeled L-proline (e.g., 200 mg/L).[6][7] This excess of unlabeled proline suppresses the metabolic pathway that converts arginine to proline, thereby preventing the incorporation of the "heavy" label into proline residues.[6][7]

Q4: How do I check the incorporation efficiency of the stable isotope-labeled amino acids?

Before starting your main experiment, it is critical to verify the labeling efficiency. This can be done through a small-scale pilot experiment:

• Culture a small batch of your cells in the "heavy" SILAC medium for the intended duration (at least five doublings).[9]

• Harvest a small aliquot of the cells.[2]

• Lyse the cells and digest the proteins into peptides using trypsin.[2][9]

• Analyze the resulting peptide mixture using LC-MS/MS.[2]

• Extract the ion chromatograms for several abundant peptides and determine the peak areas for both the "light" and "heavy" forms.[2][10]

• Calculate the labeling efficiency as: % Labeling Efficiency = [Heavy Peak Area / (Heavy Peak Area + Light Peak Area)] * 100

The goal is to achieve an incorporation rate of over 97%.[1]

Troubleshooting Guides

Issue 1: Incomplete SILAC Labeling

Symptoms:

• Low labeling efficiency (<95%) in a pilot experiment.[2]

• Compressed heavy-to-light protein ratios in the main experiment.[2]

• A significant "light" peak is present in the mass spectrum of a peptide from the "heavy" labeled sample.[2]

Possible Cause	Recommended Solution
Insufficient Cell Doublings	Ensure cells undergo at least 5-6 doublings in the SILAC medium. For slow-growing cells, extend the adaptation period.[2]
Contamination with Light Amino Acids	Use dialyzed fetal bovine serum (FBS) to minimize unlabeled amino acids.[1][2] Verify that all media components are free of contaminating light amino acids.
Mycoplasma Contamination	Test cell cultures for mycoplasma, as it can interfere with amino acid metabolism.[11]
Incorrect Media Formulation	Carefully check the formulation of your SILAC medium to ensure it completely lacks the light version of the labeled amino acid.[2]

Issue 2: High Keratin Contamination in Mass Spectrometry Data

Symptoms:

• A large number of peptides identified in your sample map to keratin proteins.

• Decreased identification of low-abundance proteins of interest.[12][13]

Possible Cause	Recommended Solution
Environmental Contamination	Work in a laminar flow hood.[1][12] Regularly clean work surfaces with ethanol and water.[1][14] Avoid wearing wool or other natural fiber clothing.[13]
Contaminated Reagents and Consumables	Use high-purity, certified protein-free reagents and consumables.[14] Aliquot reagents to avoid contaminating stock solutions.
Improper Sample Handling	Always wear powder-free nitrile gloves, a clean lab coat, and a hairnet.[14] Keep all sample tubes and plates covered as much as possible.
Contaminated Equipment	Thoroughly clean all equipment, including gel electrophoresis tanks and glassware, with ethanol or IPA before use.[12][15]

Issue 3: Low Protein Yield After Cell Lysis and Extraction

Symptoms:

• Low protein concentration as determined by a protein assay (e.g., Bradford or BCA).

• Weak signal or fewer protein identifications in the mass spectrometry analysis.

Possible Cause	Recommended Solution
Inefficient Cell Lysis	Ensure the lysis buffer is appropriate for your cell type and that the lysis method (e.g., sonication, chemical) is effective at breaking open the cells.[16]
Protein Degradation	Add a protease inhibitor cocktail to your lysis buffer and keep samples on ice or at 4°C throughout the purification process to minimize protease activity.[16][17]
Protein Insolubility	If your protein of interest is forming insoluble inclusion bodies, consider optimizing expression conditions (e.g., lower temperature) or using a different lysis buffer with stronger detergents or chaotropic agents.[16][17]
Suboptimal Buffer Conditions	The pH and salt concentration of your buffers can affect protein stability and solubility. Perform small-scale trials to optimize buffer conditions for your specific protein.[17]

Experimental Protocols & Data

Protocol 1: Label-Swap Experimental Design

A label-swap experiment is a powerful way to reduce experimental error and increase confidence in your quantitative data. It involves performing two independent experiments where the isotopic labels for the control and treated conditions are reversed.

Methodology:

• Experiment 1:

  • Culture control cells in "light" SILAC medium.

  • Culture treated cells in "heavy" SILAC medium.

  • Combine equal amounts of protein from both populations, process, and analyze by LC-MS/MS.

• Experiment 2 (Label-Swap):

  • Culture control cells in "heavy" SILAC medium.

  • Culture treated cells in "light" SILAC medium.

  • Combine equal amounts of protein from both populations, process, and analyze by LC-MS/MS.

• Data Analysis:

  • Calculate the protein ratios (heavy/light for Experiment 1 and light/heavy for Experiment 2).

  • For true changes in protein expression, the ratios should be reciprocal. False positives arising from experimental artifacts will not show this reciprocal relationship and can be filtered out.[18]

Recommended Amino Acid Concentrations for SILAC Media

The following are typical working concentrations for amino acids in SILAC media based on DMEM formulation.

Amino Acid	Isotopic Label	Working Concentration (mg/L)
L-Arginine	Light	84
L-Arginine-HCl	13C6	86.5
L-Arginine-HCl	13C6, 15N4	88.0
L-Lysine	Light	146
L-Lysine-2HCl	13C6	Not specified
L-Lysine-2HCl	13C6, 15N2	151.3
L-Lysine	D4	148.7

Data adapted from established protocols.[19]

Visualizations

Caption: General workflow for a SILAC experiment.

Caption: Troubleshooting incomplete SILAC labeling.

Caption: Decision tree for addressing arginine-to-proline conversion.

References

• 1. ipmb.sinica.edu.tw [ipmb.sinica.edu.tw]
• 2. benchchem.com [benchchem.com]
• 3. chempep.com [chempep.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Use of Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC) for Phosphotyrosine Protein Identification and Quantitation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Prevention of Amino Acid Conversion in SILAC Experiments with Embryonic Stem Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Effective correction of experimental errors in quantitative proteomics using stable isotope labeling by amino acids in cell culture (SILAC) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. info.gbiosciences.com [info.gbiosciences.com]
• 10. m.youtube.com [m.youtube.com]
• 11. benchchem.com [benchchem.com]
• 12. med.unc.edu [med.unc.edu]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. Why Are There So Many Keratins in My Mass Spectrometry Results | MtoZ Biolabs [mtoz-biolabs.com]
• 15. ijm.fr [ijm.fr]
• 16. How to Troubleshoot Low Protein Yield After Elution [synapse.patsnap.com]
• 17. benchchem.com [benchchem.com]
• 18. pubs.acs.org [pubs.acs.org]
• 19. Quantitative Comparison of Proteomes Using SILAC - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Addressing Matrix Effects in LC-MS Analysis of ¹³C-Labeled Compounds

Welcome to the technical support center for addressing matrix effects in the liquid chromatography-mass spectrometry (LC-MS) analysis of ¹³C-labeled compounds. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and mitigate issues related to matrix effects in their experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a concern for ¹³C-labeled compounds?

A: Matrix effects are the alteration of an analyte's ionization efficiency due to co-eluting, undetected components in the sample matrix.[1] This phenomenon can lead to ion suppression (decreased signal) or ion enhancement (increased signal), which adversely affects the accuracy, precision, and sensitivity of quantitative analyses.[2][3] While ¹³C-labeled compounds are ideal internal standards because they co-elute with the analyte, they are still susceptible to the same matrix effects as the unlabeled analyte.[4][5] Understanding and controlling for these effects is crucial for reliable quantification.

Q2: How can I detect and quantify the extent of matrix effects in my analysis?

A: There are two primary methods to evaluate matrix effects:

• Post-Column Infusion: This is a qualitative method used to identify regions in the chromatogram where ion suppression or enhancement occurs.[2][3] A constant flow of the analyte is infused into the mass spectrometer after the LC column, and a blank matrix extract is injected. Any deviation in the analyte's baseline signal indicates the retention times where matrix components interfere.[2][6]

• Post-Extraction Spiking: This is a quantitative assessment.[2] The response of an analyte in a neat solution is compared to its response when spiked into a blank matrix extract after the extraction process.[7][8] The ratio of these responses, known as the Matrix Factor (MF), quantifies the degree of ion suppression or enhancement.[2] An MF value less than 1 indicates suppression, while a value greater than 1 suggests enhancement.[2]

Q3: What are the most effective strategies to minimize or eliminate matrix effects?

A: A multi-faceted approach is often the most effective:

• Optimized Sample Preparation: The primary goal is to remove interfering matrix components before analysis.[9] Techniques like protein precipitation (PPT), liquid-liquid extraction (LLE), and solid-phase extraction (SPE) are commonly employed.[4][7] For complex biological samples, phospholipids are a major contributor to matrix effects, and specific removal techniques can be highly beneficial.

• Chromatographic Separation: Adjusting chromatographic conditions can separate the analyte and its ¹³C-labeled internal standard from interfering components.[7] This can involve modifying the mobile phase composition, adjusting the pH, changing the gradient profile, or using a different type of chromatography column.[8]

• Use of a Stable Isotope-Labeled (SIL) Internal Standard: This is considered the gold standard for compensating for matrix effects.[6][10] A ¹³C-labeled internal standard co-elutes with the analyte and experiences the same degree of ion suppression or enhancement, allowing for an accurate ratio of analyte to internal standard to be maintained.[7][11]

• Matrix-Matched Calibration: When a blank matrix is available, creating calibration standards in the same matrix as the samples helps to compensate for matrix effects by ensuring that the standards and samples are affected similarly.[7][8]

• Method of Standard Additions: This method can be used to accurately quantify an analyte in a complex matrix by accounting for the matrix effect in each individual sample.[8][10]

Q4: Can a ¹³C-labeled internal standard always perfectly compensate for matrix effects?

A: While ¹³C-labeled internal standards are the best tool available, they may not always provide perfect compensation.[11] Severe ion suppression can affect both the analyte and the internal standard, potentially leading to a loss of sensitivity.[1] In rare cases, if the chromatographic peak shapes of the analyte and the ¹³C-labeled internal standard are not perfectly identical, they might experience slightly different degrees of matrix effect in regions of steep matrix interference.[12] It is also crucial to ensure that the concentration of the SIL-IS does not lead to detector saturation.[11]

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Action(s)
Poor reproducibility and accuracy in quantification	Significant and variable matrix effects between samples.	1. Quantify Matrix Effect: Perform a post-extraction spiking experiment to determine the Matrix Factor across multiple lots of your biological matrix.[1]2. Improve Sample Cleanup: Implement a more rigorous sample preparation method such as SPE or LLE to remove interfering components.[4]3. Optimize Chromatography: Adjust your LC method to better separate your analyte from the regions of ion suppression identified by post-column infusion.[7]
Low signal intensity and poor sensitivity for the analyte and the ¹³C-IS	Severe ion suppression.	1. Dilute the Sample: Diluting the sample can reduce the concentration of matrix components causing suppression, but this is only feasible if the analyte concentration is high enough.[13]2. Change Ionization Source: If using Electrospray Ionization (ESI), consider switching to Atmospheric Pressure Chemical Ionization (APCI), which can be less susceptible to matrix effects for certain analytes.[1]3. Enhance Sample Cleanup: Focus on removing classes of compounds known to cause significant suppression, such as phospholipids.
Inconsistent or unexpectedly low/high ¹³C-IS response	The internal standard is also affected by matrix effects, potentially to a different extent than the analyte if not perfectly co-eluting.	1. Verify Co-elution: Ensure the analyte and ¹³C-IS have identical retention times and peak shapes under your chromatographic conditions.[2]2. Check for Contamination: Rule out any contamination in your blank matrix that might be interfering with the IS.
Method fails validation for matrix effect with different lots of biological matrix	Inter-subject or inter-lot variability in the matrix composition is affecting the analysis.[1]	1. Assess Variability: Use the post-extraction spiking experiment with different matrix lots to quantify the variability in ion suppression/enhancement.[1]2. Implement Robust Sample Prep: A more universal and effective sample cleanup method is required to handle the variability between lots.[1]3. Use Matrix-Matched Calibrators: Prepare calibration curves in a pooled matrix from multiple lots to average out the variability.

Data Presentation

Table 1: Example of Matrix Factor Calculation from a Post-Extraction Spiking Experiment

Sample Type	Analyte Peak Area (counts)	¹³C-IS Peak Area (counts)	Analyte/IS Ratio	Matrix Factor (MF)a	% Ion Suppression/Enhancement
Neat Solution (Set B)	1,250,000	1,300,000	0.96	-	-
Blank Matrix Spike (Set A)	875,000	910,000	0.96	0.70	30% Suppression
Sample 1	450,000	470,000	0.96	-	-

a Matrix Factor (MF) = (Peak Area in Matrix) / (Peak Area in Solvent)[8]

Table 2: Comparison of Sample Preparation Techniques on Recovery and Matrix Effect

Sample Preparation Method	Analyte Recovery (%)	Matrix Effect (%)
Protein Precipitation (PPT)	95	-45 (Suppression)
Liquid-Liquid Extraction (LLE)	85	-15 (Suppression)
Solid-Phase Extraction (SPE)	90	-5 (Suppression)

Experimental Protocols

Protocol 1: Evaluation of Matrix Effect using the Post-Extraction Spike Method

Objective: To quantify the matrix effect on the analysis of a ¹³C-labeled compound in a specific biological matrix.

Methodology:

• Prepare two sets of samples:

  • Set A: Spike a known concentration of your analyte and ¹³C-labeled internal standard into a pre-extracted blank matrix.[8]

  • Set B: Prepare a solution of the analyte and ¹³C-labeled internal standard in the final mobile phase solvent at the same concentration as Set A.[8]

• Analyze at least three replicates of each set of samples using the developed LC-MS method.

• Calculate the Matrix Factor (MF):

  • MF = (Mean Peak Area of Analyte in Set A) / (Mean Peak Area of Analyte in Set B)

• Interpret the results:

  • An MF of 1 (or 100%) indicates no matrix effect.

  • An MF < 1 indicates ion suppression.[2]

  • An MF > 1 indicates ion enhancement.[2]

Protocol 2: Mitigation of Matrix Effects using Solid-Phase Extraction (SPE)

Objective: To reduce matrix effects by cleaning up the sample using SPE before LC-MS analysis.

Methodology:

• Select SPE Sorbent: Choose an appropriate SPE sorbent based on the physicochemical properties of your analyte (e.g., reversed-phase, ion-exchange, or mixed-mode).

• Condition the Cartridge: Condition the SPE cartridge according to the manufacturer's instructions, typically involving washing with an organic solvent (e.g., methanol) and equilibrating with an aqueous solution (e.g., water).

• Load the Sample: Load the pre-treated sample (e.g., diluted plasma) onto the SPE cartridge.

• Wash the Cartridge: Wash the cartridge with a weak solvent to remove loosely bound interferences while retaining the analyte.

• Elute the Analyte: Elute the analyte from the cartridge using a stronger solvent.

• Evaporate and Reconstitute: Evaporate the eluate to dryness and reconstitute the residue in the mobile phase for LC-MS analysis.

• Evaluation: Re-assess the matrix effect using the post-extraction spiking protocol to confirm the effectiveness of the SPE cleanup.

Visualizations

Caption: Troubleshooting workflow for addressing matrix effects.

Caption: Mechanism of ion suppression in the ESI source.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. tandfonline.com [tandfonline.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. longdom.org [longdom.org]
• 8. benchchem.com [benchchem.com]
• 9. Matrix effect elimination during LC-MS/MS bioanalytical method development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. researchgate.net [researchgate.net]
• 12. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]

Common pitfalls to avoid in metabolic flux analysis using 13C tracers

Welcome to the Technical Support Center for ¹³C Metabolic Flux Analysis (MFA). This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals navigate the complexities of using ¹³C tracers for metabolic flux analysis.

Troubleshooting Guides

This section addresses specific issues that may arise during your ¹³C MFA experiments, from initial design to final data analysis.

Problem 1: Poor Goodness-of-Fit Between Model and Experimental Data

Symptom: The chi-square (χ²) statistical test indicates a significant discrepancy between the simulated data from your metabolic model and your experimentally measured isotope labeling data. This is often characterized by a high sum of squared residuals (SSR).[1][2]

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Inaccurate or Incomplete Metabolic Network Model	1. Verify Reactions and Atom Transitions: Double-check that all known, relevant metabolic reactions are included in your model and that the atom transition maps are correct. Errors in stoichiometry or atom mapping are common sources of poor fits.[2] 2. Expand the Model: Your model may be too simplistic. Consider adding pathways or reactions known to be active in your biological system but were initially excluded.[2][3] 3. Hypothesize New Pathways: A poor fit can sometimes suggest the presence of unknown or non-canonical metabolic pathways. ¹³C-MFA can be a tool for discovering novel metabolic activities.[2]
Inaccurate Measurement Data	1. Review Raw Analytical Data: Scrutinize the raw mass spectrometry (MS) or nuclear magnetic resonance (NMR) data for any signs of analytical issues, such as poor peak integration or signal-to-noise ratios.[3] 2. Verify Isotope Correction: Ensure that the raw mass isotopomer distributions have been correctly adjusted for the natural abundance of heavy isotopes.[3][4] 3. Re-analyze Samples: If you suspect significant measurement error, re-running the samples may be necessary.[3]
Violation of Steady-State Assumption	1. Confirm Metabolic and Isotopic Steady State: Verify that your experimental conditions ensured that the cells were at both a metabolic and isotopic steady state during the labeling period.[3][5][6] For experiments designed to be non-stationary (INST-MFA), ensure the dynamic model is appropriate.[6][7] 2. Adjust Labeling Time: If isotopic steady state was not achieved, a longer incubation time with the ¹³C tracer may be required in subsequent experiments.[3][5]

Problem 2: Wide Confidence Intervals for Key Metabolic Fluxes

Symptom: The calculated confidence intervals for the metabolic fluxes you are most interested in are very large, indicating that these fluxes are poorly resolved and the estimates are not precise.[3]

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Suboptimal Isotopic Tracer Selection	1. Perform in silico Tracer Studies: Before conducting experiments, use computational tools to simulate different ¹³C tracers and predict which will provide the best resolution for your pathways of interest.[8] 2. Use Parallel Labeling Experiments: Employing multiple, different ¹³C tracers in parallel cultures can dramatically improve the precision of flux estimates across the entire metabolic network.[9][10][11] For example, using [1,2-¹³C₂]glucose is effective for glycolysis and the pentose phosphate pathway, while [U-¹³C₅]glutamine is ideal for the TCA cycle.[6][10]
Insufficient Isotopic Labeling Data	1. Expand Metabolite Measurements: Increase the number of metabolites for which you measure labeling patterns. Focus on metabolites that are closely linked to the poorly resolved fluxes.[3] 2. Combine Analytical Methods: Integrate data from different analytical platforms, such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), to gain complementary labeling information.[3]
Correlated Fluxes in the Network	1. Re-evaluate the Model: Some fluxes may be inherently correlated within the metabolic network structure, making them difficult to distinguish. Advanced experimental designs or including additional constraints in your model might be necessary to resolve these.[3]

Frequently Asked Questions (FAQs)

Experimental Design

Q1: How do I choose the most appropriate ¹³C-labeled tracer for my experiment?

A1: The choice of isotopic tracer is critical and depends on the specific metabolic pathways you want to investigate.[12] A single tracer is often insufficient to resolve all fluxes with high precision.[5][13] A common and powerful strategy is to use parallel labeling experiments with multiple tracers.[9][10]

Tracer Selection Guide for Central Carbon Metabolism:

Tracer	Primary Target Pathways	Rationale
[1,2-¹³C₂]glucose	Glycolysis, Pentose Phosphate Pathway (PPP)	This tracer can distinguish between glycolysis and the PPP, providing high sensitivity for fluxes in upper metabolism.[6][10]
[U-¹³C₆]glucose	General Central Carbon Metabolism	Uniformly labeled glucose introduces ¹³C into all glucose-derived pathways, offering a broad overview.[6]
[U-¹³C₅]glutamine	Tricarboxylic Acid (TCA) Cycle	Ideal for analyzing TCA cycle activity, including anaplerotic and cataplerotic reactions.[6][10][14]
Mixture of [1-¹³C]glucose and [U-¹³C]glucose	Upper Central Metabolism	A commonly used mixture, though some studies suggest that parallel experiments with single tracers can offer better precision.[5]

Q2: What is "isotopic steady state" and how do I ensure my experiment has reached it?

A2: Isotopic steady state is a condition where the isotopic labeling pattern of intracellular metabolites is no longer changing over time.[6] This is distinct from metabolic steady state, where metabolite concentrations are constant. For steady-state ¹³C-MFA, achieving isotopic steady state is crucial for accurate flux calculations.[5]

To ensure isotopic steady state:

• Time-Course Experiment: Conduct a preliminary time-course experiment where you collect samples at multiple time points after introducing the ¹³C tracer. Analyze the labeling enrichment of key metabolites over time. The point at which the enrichment plateaus indicates the time required to reach isotopic steady state.

• Incubation Time: A general guideline is to incubate for a duration that exceeds five times the residence time of the metabolites in the system.[5]

For systems with slow turnover or where achieving isotopic steady state is impractical, consider using Isotopically Non-Stationary MFA (INST-MFA), which analyzes the transient labeling dynamics.[6][7]

Sample Preparation

Q3: How can I prevent changes in metabolite labeling during sample collection?

A3: It is critical to rapidly quench all metabolic activity at the moment of sampling to preserve the in vivo metabolic state.[15] Ineffective quenching can lead to significant alterations in metabolite levels and labeling patterns.

Recommended Quenching Protocol for Suspension Cell Cultures:

• Rapid Filtration: Quickly separate cells from the labeling medium by filtering the culture through a membrane (e.g., 0.8 µm).

• Immediate Quenching: Immediately plunge the filter with the cells into a quenching solution of ice-cold (-80°C) 100% methanol.[15] This instantly halts enzymatic reactions.

• Metabolite Extraction: Scrape the cells from the filter into the cold methanol and proceed with your extraction protocol.

For adherent cells, aspirate the medium and immediately add the ice-cold quenching solution directly to the culture plate.[6]

Data Analysis

Q4: My model passed the goodness-of-fit test, but are my flux estimates reliable?

A4: Passing a statistical test like the chi-square test is a necessary but not sufficient condition for a reliable flux map. You must also assess the precision of your flux estimates by calculating confidence intervals.[1]

Steps for Validating Flux Estimates:

• Goodness-of-Fit: First, confirm that your model provides a statistically acceptable fit to the data.[1][16]

• Confidence Interval Calculation: Determine the 95% confidence intervals for each estimated flux. This can be done using methods like sensitivity analysis or Monte Carlo simulations.[1][5] Wide confidence intervals indicate that a flux is not well-determined by your data.

• Model Validation with Independent Data: A robust way to validate your model is to use it to predict the labeling patterns from a separate experiment with a different tracer. If the model's predictions match the new experimental data, it increases confidence in the model's accuracy.[17][18]

Visualizing Workflows and Concepts

Experimental Workflow for ¹³C-MFA

The following diagram outlines the key steps in a typical steady-state ¹³C-MFA experiment.

Standard workflow for a ¹³C Metabolic Flux Analysis experiment.

Troubleshooting Logic for Poor Goodness-of-Fit

This decision tree illustrates a logical approach to troubleshooting a poor fit between your model and experimental data.

Decision tree for diagnosing poor model fits in ¹³C-MFA.

References

• 1. Publishing 13C metabolic flux analysis studies: A review and future perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A guide to 13C metabolic flux analysis for the cancer biologist - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. 13C metabolic flux analysis: Classification and characterization from the perspective of mathematical modeling and application in physiological research of neural cell - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Overview of 13c Metabolic Flux Analysis - Creative Proteomics [creative-proteomics.com]
• 6. benchchem.com [benchchem.com]
• 7. Isotopically nonstationary 13C metabolic flux analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. High-resolution 13C metabolic flux analysis | Springer Nature Experiments [experiments.springernature.com]
• 10. researchgate.net [researchgate.net]
• 11. Optimal tracers for parallel labeling experiments and 13C metabolic flux analysis: A new precision and synergy scoring system - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Evaluation of 13C isotopic tracers for metabolic flux analysis in mammalian cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Optimization of 13C isotopic tracers for metabolic flux analysis in mammalian cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. 13C-Isotope-Assisted Assessment of Metabolic Quenching During Sample Collection from Suspension Cell Cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. 13C-Metabolic flux analysis of co-cultures: A novel approach - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Validation-based model selection for 13C metabolic flux analysis with uncertain measurement errors - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Validation-based model selection for 13C metabolic flux analysis with uncertain measurement errors | PLOS Computational Biology [journals.plos.org]

Reference Data & Comparative Studies

A Comparative Guide to 2',3'-O-Isopropylideneadenosine-13C5 and Uniformly 13C-Labeled Adenosine for Researchers

In the realm of drug development, metabolic research, and cellular signaling studies, isotopically labeled compounds are indispensable tools. This guide provides a detailed comparison between two such molecules: 2',3'-O-Isopropylideneadenosine-13C5 and uniformly 13C-labeled adenosine. We will delve into their structural differences, applications, and present supporting data to aid researchers in selecting the appropriate labeled nucleoside for their experimental needs.

Introduction to the Analogs

2',3'-O-Isopropylideneadenosine-13C5 is a derivative of adenosine where the 2' and 3' hydroxyl groups of the ribose sugar are protected by an isopropylidene group.[1] This protection renders the molecule more stable and allows for selective chemical reactions at other positions, making it a valuable intermediate in the synthesis of various nucleoside analogs, including antiviral and anticancer drugs.[1] The "-13C5" designation indicates that five of the carbon atoms in the molecule have been replaced with the heavy isotope carbon-13.[2]

Uniformly 13C-labeled adenosine (Adenosine-13C10) , on the other hand, is an adenosine molecule where all ten carbon atoms are the 13C isotope.[3] This uniform labeling makes it an excellent tracer for metabolic flux analysis and as an internal standard in quantitative mass spectrometry-based assays.[3][4] It is a direct tool for studying the biochemical pathways and physiological roles of adenosine.[5]

Comparative Data

The selection between these two labeled compounds hinges on the specific experimental application. The following table summarizes their key properties for a direct comparison.

Feature	2',3'-O-Isopropylideneadenosine-13C5	Uniformly 13C-Labeled Adenosine (Adenosine-13C10)
Primary Application	Synthetic intermediate for nucleoside analogs[1]	Metabolic tracer, internal standard[3][4]
Chemical Property	2',3'-hydroxyl groups are protected[1]	All carbons are 13C labeled[3]
Molecular Formula	C8¹³C5H17N5O4[2]	¹³C10H13N5O4
Molecular Weight	~312.27 g/mol [2]	~277.17 g/mol
Key Advantage	Enhanced stability and suitability for synthetic modifications[1]	Provides a distinct isotopic signature for tracing studies[3]

Experimental Protocols

Detailed methodologies are crucial for the successful application of these labeled compounds. Below are representative protocols for their use.

Protocol 1: Use of Uniformly 13C-Labeled Adenosine in Metabolic Labeling

This protocol describes a general workflow for a "deep labeling" experiment in cell culture to trace the metabolic fate of adenosine.[6]

Objective: To identify and quantify the incorporation of adenosine into various downstream metabolites in human cells.

Materials:

• Human cell line of interest (e.g., HeLa, HepG2)

• Cell culture medium deficient in adenosine

• Uniformly 13C-labeled adenosine (Adenosine-13C10)

• Phosphate-buffered saline (PBS)

• Methanol, water, and chloroform (for metabolite extraction)

• Liquid chromatography-mass spectrometry (LC-MS) system

Procedure:

• Cell Culture: Culture the cells in a standard growth medium to the desired confluency.

• Labeling: Replace the standard medium with the adenosine-deficient medium supplemented with a known concentration of uniformly 13C-labeled adenosine.

• Incubation: Incubate the cells for a specific period to allow for the uptake and metabolism of the labeled adenosine.

• Metabolite Extraction:

  • Aspirate the labeling medium and wash the cells with ice-cold PBS.

  • Add a pre-chilled extraction solvent (e.g., 80% methanol) to the cells.

  • Scrape the cells and collect the cell lysate.

  • Perform a liquid-liquid extraction (e.g., with chloroform and water) to separate polar and nonpolar metabolites.

• LC-MS Analysis:

  • Analyze the polar metabolite fraction using LC-MS.

  • Monitor for the mass shift corresponding to the incorporation of 13C atoms in adenosine-related metabolites (e.g., AMP, ADP, ATP, and RNA).

• Data Analysis: Process the LC-MS data to identify and quantify the 13C-labeled metabolites.

Protocol 2: Synthesis of a Nucleoside Analog using 2',3'-O-Isopropylideneadenosine as an Intermediate

This protocol outlines a general procedure for the chemical modification of 2',3'-O-Isopropylideneadenosine to synthesize a nucleoside analog. This is a representative synthesis based on the known reactivity of this compound.

Objective: To synthesize a 5'-modified adenosine analog.

Materials:

• 2',3'-O-Isopropylideneadenosine

• Anhydrous solvent (e.g., DMF, THF)

• A modifying reagent (e.g., an alkyl halide, acyl chloride)

• A suitable base (e.g., sodium hydride, triethylamine)

• Reagents for deprotection (e.g., trifluoroacetic acid)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., ethyl acetate, hexane)

Procedure:

• Protection: Start with 2',3'-O-Isopropylideneadenosine, where the 2' and 3' hydroxyls are already protected.

• Modification of 5'-Hydroxyl Group:

  • Dissolve 2',3'-O-Isopropylideneadenosine in an anhydrous solvent.

  • Add a base to deprotonate the 5'-hydroxyl group.

  • Add the modifying reagent to the reaction mixture and stir at room temperature or with heating.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up and Purification:

  • Quench the reaction and extract the product into an organic solvent.

  • Wash the organic layer with brine and dry it over an anhydrous salt (e.g., sodium sulfate).

  • Purify the product by silica gel column chromatography.

• Deprotection:

  • Dissolve the purified, protected nucleoside analog in a suitable solvent.

  • Add an acid (e.g., trifluoroacetic acid) to remove the isopropylidene protecting group.

  • Monitor the deprotection by TLC.

• Final Purification: Purify the final deprotected nucleoside analog by chromatography or recrystallization.

Visualizing Workflows and Pathways

Diagrams created using Graphviz (DOT language) can effectively illustrate complex processes.

Caption: Synthetic workflow using 2',3'-O-Isopropylideneadenosine.

References

• 1. chemimpex.com [chemimpex.com]
• 2. 2’,3’-Isopropylidene Adenosine-13C5 | LGC Standards [lgcstandards.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Adenosine (ribose-¹³C₅, 98%) CP 97% - Cambridge Isotope Laboratories, CLM-3678-0.1 [isotope.com]
• 6. Profiling the metabolism of human cells by deep 13C labeling - PMC [pmc.ncbi.nlm.nih.gov]

Cross-validation of metabolic flux data obtained with different isotopic tracers

For researchers, scientists, and drug development professionals, the accurate quantification of metabolic fluxes is paramount for understanding cellular physiology and identifying novel therapeutic targets. 13C-Metabolic Flux Analysis (13C-MFA) stands as a powerful technique to elucidate these intricate cellular processes. However, the choice of isotopic tracer can significantly impact the precision and accuracy of the resulting flux map. This guide provides an objective comparison of metabolic flux data obtained with different isotopic tracers, supported by experimental data, detailed protocols, and visual workflows to enhance the robustness of your metabolic studies.

The use of multiple isotopic tracers in parallel experiments is a robust strategy for validating and refining metabolic flux models.[1] By providing complementary labeling patterns, different tracers can better constrain the mathematical models used in 13C-MFA, leading to more precise flux estimations.[1] This is particularly crucial for complex metabolic networks where multiple carbon sources are utilized.[2]

Quantitative Comparison of Isotopic Tracers

The selection of an appropriate 13C-labeled substrate is critical for achieving high-resolution flux maps. Different tracers offer varying degrees of precision for different pathways. A study by Metallo et al. on the A549 lung carcinoma cell line provides a quantitative comparison of the confidence intervals for fluxes in central carbon metabolism when using different 13C-labeled glucose and glutamine tracers.[3]

The data below summarizes the optimal tracer for minimizing the confidence interval for key metabolic pathways. A smaller confidence interval indicates a more precise flux estimate.

Metabolic Pathway	Optimal Isotopic Tracer	Key Advantage
Glycolysis	[1,2-13C2]glucose	Provides the most precise estimates for glycolytic fluxes.[3]
Pentose Phosphate Pathway (PPP)	[1,2-13C2]glucose	Offers superior precision for determining fluxes through the PPP.[3]
Tricarboxylic Acid (TCA) Cycle	[U-13C5]glutamine	Emerged as the preferred tracer for the analysis of the TCA cycle.[4]
Overall Central Carbon Metabolism	[1,2-13C2]glucose	Delivers the most precise estimates for the overall network.[5]

While [1,2-13C2]glucose provides excellent overall precision, using it in parallel with [U-13C5]glutamine can offer a more comprehensive and validated understanding of the metabolic phenotype, especially in cells like cancer cells that heavily rely on both glucose and glutamine metabolism.[6]

Experimental Protocols

A rigorous and standardized experimental protocol is essential for obtaining high-quality and reproducible metabolic flux data. Below is a detailed methodology for a typical cross-validation experiment using different isotopic tracers in cultured mammalian cells.

Cell Culture and Isotope Labeling

• Cell Seeding: Plate mammalian cells (e.g., A549) in standard growth medium and culture until they reach approximately 70-80% confluency.

• Media Preparation: Prepare experimental media with the desired 13C-labeled tracer. For cross-validation, parallel cultures will be incubated with different tracers. For example:

  • Medium A: Glucose-free DMEM supplemented with 17.5 mM [1,2-13C2]glucose and 10% dialyzed fetal bovine serum (FBS).

  • Medium B: Glutamine-free DMEM supplemented with 4 mM [U-13C5]glutamine, 17.5 mM unlabeled glucose, and 10% dialyzed FBS.

• Isotopic Labeling:

  • Wash the cells with phosphate-buffered saline (PBS).

  • Switch the standard growth medium to the prepared 13C-labeled medium.

  • Incubate the cells for a sufficient duration to achieve isotopic steady state. This is typically determined empirically but is often around 24 hours for mammalian cells.

Metabolite Extraction

• Quenching: Rapidly aspirate the labeling medium and wash the cells with ice-cold PBS to quench metabolic activity.

• Extraction: Add a pre-chilled extraction solvent (e.g., 80% methanol) to the culture dish.

• Cell Lysis: Scrape the cells in the extraction solvent and transfer the cell lysate to a microcentrifuge tube.

• Centrifugation: Centrifuge the lysate at high speed (e.g., 16,000 x g) at 4°C for 15 minutes to pellet cell debris.

• Supernatant Collection: Transfer the supernatant containing the metabolites to a new tube.

GC-MS Analysis

• Derivatization:

  • Dry the metabolite extract under a stream of nitrogen.

  • Reconstitute the dried residue in a solution of 20 mg/mL methoxyamine hydrochloride in pyridine and incubate at 37°C for 90 minutes.[7]

  • Add MTBSTFA (with 1% TBDMS) and incubate at 55°C for 60 minutes to derivatize the metabolites.[7]

• Injection: Inject the derivatized sample into the Gas Chromatography-Mass Spectrometry (GC-MS) system.

• Chromatography and Mass Spectrometry:

  • Separate the metabolites on a suitable GC column (e.g., Agilent J&W DB-5ms).

  • Analyze the eluting metabolites using a mass spectrometer operating in electron ionization (EI) mode to generate fragment ions.[8]

  • Collect mass isotopomer distributions for key metabolites.

Data Analysis and Flux Calculation

• Data Correction: Correct the raw mass spectrometry data for the natural abundance of 13C.

• Flux Estimation: Use a software package for metabolic flux analysis (e.g., INCA, OpenFLUX) to estimate the intracellular fluxes.[9][10] These programs use iterative algorithms to find the flux distribution that best fits the experimentally measured mass isotopomer distributions and extracellular exchange rates.

• Statistical Analysis: Perform a statistical analysis to determine the goodness-of-fit of the model and to calculate the confidence intervals for the estimated fluxes.

Mandatory Visualizations

To facilitate a clearer understanding of the experimental process and the underlying metabolic pathways, the following diagrams are provided.

Caption: A generalized experimental workflow for 13C-metabolic flux analysis.

Caption: Key pathways in central carbon metabolism traced by isotopic tracers.

By employing a cross-validation approach with multiple isotopic tracers and adhering to rigorous experimental and analytical protocols, researchers can significantly enhance the confidence and accuracy of their metabolic flux data. This, in turn, will lead to a more profound understanding of cellular metabolism in both health and disease, ultimately accelerating the development of novel therapeutic strategies.

References

• 1. Overview of 13c Metabolic Flux Analysis - Creative Proteomics [creative-proteomics.com]
• 2. vanderbilt.edu [vanderbilt.edu]
• 3. Metabolic flux analysis: a comprehensive review on sample preparation, analytical techniques, data analysis, computational modelling, and main application areas - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Evaluation of 13C isotopic tracers for metabolic flux analysis in mammalian cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Optimization of 13C isotopic tracers for metabolic flux analysis in mammalian cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Sample preparation and GC‐MS for metabolic flux analysis [bio-protocol.org]
• 8. shimadzu.com [shimadzu.com]
• 9. academic.oup.com [academic.oup.com]
• 10. researchgate.net [researchgate.net]

13C versus 15N labeling for studying adenosine metabolism: a comparative analysis.

For Researchers, Scientists, and Drug Development Professionals

The study of adenosine metabolism is critical for understanding a wide range of physiological and pathological processes, from cardiovascular function to neurotransmission and cancer biology. Stable isotope labeling, using either Carbon-13 (13C) or Nitrogen-15 (15N), is a powerful technique for elucidating the intricate pathways of adenosine synthesis, catabolism, and salvage. This guide provides a comparative analysis of 13C and 15N labeling methodologies for studying adenosine metabolism, offering insights into their respective advantages and limitations to help researchers select the optimal approach for their experimental goals.

Principles of 13C and 15N Isotopic Labeling

Stable isotope labeling involves the incorporation of heavy, non-radioactive isotopes into molecules of interest. By tracing the fate of these labeled molecules through metabolic pathways using techniques such as mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy, researchers can gain detailed information about metabolic fluxes and pathway dynamics.[1]

13C Labeling: In this approach, 12C atoms in a precursor molecule, such as glucose or the ribose or adenine moiety of adenosine, are replaced with 13C. Since carbon forms the backbone of adenosine and its metabolites, 13C labeling is ideal for tracing the flow of carbon atoms through the various metabolic routes.[2]

15N Labeling: This method involves the substitution of 14N atoms with 15N in the nitrogenous base of adenosine. 15N labeling is particularly useful for tracking the fate of the purine ring and for studying nitrogen metabolism associated with nucleotide synthesis and degradation.[2]

Comparative Analysis: 13C vs. 15N Labeling

The choice between 13C and 15N labeling for studying adenosine metabolism depends on the specific research question, the analytical platform available, and the desired level of detail.

Feature	13C Labeling	15N Labeling
Primary Application in Adenosine Metabolism	Tracing the carbon skeleton of the ribose and adenine moieties through glycolysis, the pentose phosphate pathway, and salvage pathways.[2]	Tracking the nitrogen atoms of the purine ring through catabolism and salvage pathways.[2]
Analytical Techniques	Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR) Spectroscopy.[3]	Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR) Spectroscopy.[]
Information Yield	Provides detailed information on the origin of the carbon backbone of adenosine and its metabolites.[2]	Offers insights into the fate of the purine ring and nitrogen-containing intermediates.[2]
Natural Abundance	~1.1%[]	~0.37%[]
Mass Shift (per atom)	+1 Da	+1 Da
Advantages	- Carbon is central to the structure of all adenosine metabolites. - Well-established protocols for metabolic flux analysis.[5] - Generally higher incorporation rates in many biological systems.	- Lower natural abundance leads to a cleaner background in mass spectrometry.[] - Directly tracks the fate of the nitrogenous base.
Limitations	- Higher natural abundance can complicate the analysis of low-level incorporation.	- Metabolic scrambling of nitrogen atoms can occur.[6] - May provide less information about the ribose component of adenosine metabolism.

Experimental Protocols

Protocol 1: 13C Labeling of Adenosine Metabolism in Cell Culture

This protocol provides a general framework for tracing the metabolism of 13C-labeled adenosine in cultured cells.

1. Cell Culture and Labeling:

• Seed cells in appropriate culture vessels and grow to ~80% confluency.

• Prepare labeling medium by supplementing base medium (e.g., DMEM) with [U-13C5]-adenosine or other 13C-labeled precursors like [U-13C6]-glucose. The final concentration of the labeled substrate should be optimized for the specific cell line and experimental goals.

• For steady-state analysis, adapt cells to the labeling medium for a period equivalent to several cell doublings to ensure isotopic equilibrium.[5] For kinetic studies, introduce the labeling medium at time zero.

• Incubate cells for the desired labeling period (e.g., 0, 2, 6, 12, 24 hours).[7]

2. Quenching and Metabolite Extraction:

• Rapidly aspirate the labeling medium.

• Quench metabolic activity by washing the cells with ice-cold phosphate-buffered saline (PBS).

• Immediately add a cold extraction solvent (e.g., 80% methanol) to the cells.

• Incubate at -80°C for 15 minutes to precipitate proteins.[5]

• Scrape the cells and transfer the lysate to a microcentrifuge tube.[5]

• Centrifuge at high speed (e.g., >14,000 x g) at 4°C for 10 minutes to pellet cell debris.

• Transfer the supernatant containing the metabolites to a new tube and dry using a vacuum concentrator.

3. LC-MS/MS Analysis:

• Reconstitute the dried metabolite extract in a suitable solvent for LC-MS/MS analysis.

• Separate metabolites using a hydrophilic interaction liquid chromatography (HILIC) column. A typical mobile phase gradient could be:

  • Mobile phase A: 20 mM ammonium formate in water.

  • Mobile phase B: 100% acetonitrile.

  • Gradient: Start at a high percentage of B, gradually increasing the percentage of A.[8]

• Analyze the eluent using a tandem mass spectrometer in multiple reaction monitoring (MRM) mode to detect and quantify the mass isotopologues of adenosine and its metabolites.[9]

Protocol 2: 15N Labeling and NMR Analysis of Adenosine

This protocol outlines the steps for preparing 15N-labeled adenosine for NMR analysis.

1. Synthesis or Acquisition of 15N-Labeled Adenosine:

• Synthesize [7,NH2-15N2]-adenosine or other specifically labeled variants.[10] Alternatively, purchase commercially available 15N-labeled adenosine.

2. NMR Sample Preparation:

• Dissolve the 15N-labeled adenosine in a suitable deuterated solvent (e.g., D2O, DMSO-d6) to a final concentration of 0.1-5 mM, depending on the specific NMR experiment and instrument sensitivity.[11]

• Transfer the solution to a 5 mm NMR tube, ensuring the sample height is adequate for the instrument's probe (typically at least 4.5 cm).[12]

• Filter the sample if any precipitate is present to ensure a homogeneous solution.[12]

3. NMR Spectroscopy:

• Acquire 1H, 13C, and 15N NMR spectra using a high-field NMR spectrometer.

• For structural and dynamic studies, two-dimensional heteronuclear experiments such as 1H-15N HSQC and HMBC are essential to correlate the nitrogen atoms with neighboring protons and carbons.[13]

• The use of uniformly 13C- and 15N-labeled adenosine can provide a network of covalent bonds through 2D solid-state NMR experiments.[14]

Visualization of Adenosine Metabolism and Experimental Workflow

The following diagrams, generated using the DOT language, illustrate the key pathways of adenosine metabolism and a typical experimental workflow for isotopic labeling studies.

References

• 1. bitesizebio.com [bitesizebio.com]
• 2. benchchem.com [benchchem.com]
• 3. Profiling the metabolism of human cells by deep 13C labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Measuring 15N and 13C Enrichment Levels in Sparsely Labeled Proteins Using High-Resolution and Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Application of Liquid Chromatography Coupled to Mass Spectrometry for Direct Estimation of the Total Levels of Adenosine and Its Catabolites in Human Blood - PMC [pmc.ncbi.nlm.nih.gov]
• 9. med.und.edu [med.und.edu]
• 10. Syntheses of Specifically 15N‐Labeled Adenosine and Guanosine - PMC [pmc.ncbi.nlm.nih.gov]
• 11. nmr-bio.com [nmr-bio.com]
• 12. How to make an NMR sample [chem.ch.huji.ac.il]
• 13. 15N-, 13C- and 1H-NMR Spectroscopy Characterization and Growth Inhibitory Potency of a Combi-Molecule Synthesized by Acetylation of an Unstable Monoalkyltriazene - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Structural analysis of 11C, 15N labeled adenosine by solid-state NMR - PubMed [pubmed.ncbi.nlm.nih.gov]

Accuracy and precision of 2',3'-O-Isopropylideneadenosine-13C5 as an internal standard

For researchers, scientists, and drug development professionals engaged in the precise measurement of adenosine, the choice of an appropriate internal standard is paramount for achieving reliable and reproducible results. This guide provides a comprehensive comparison of internal standards used in liquid chromatography-mass spectrometry (LC-MS) based adenosine quantification, with a special focus on the accuracy and precision of stable isotope-labeled standards.

The inherent variability in sample preparation and instrumental analysis necessitates the use of internal standards to ensure analytical accuracy and precision. An ideal internal standard mimics the analyte's behavior throughout the entire analytical process, from extraction to detection, thereby compensating for any potential losses or fluctuations. In the context of adenosine analysis, stable isotope-labeled (SIL) analogues are widely regarded as the gold standard due to their near-identical physicochemical properties to the endogenous analyte.

The Role of 2',3'-O-Isopropylideneadenosine-13C5 as a Pro-Internal Standard

While direct performance data for 2',3'-O-Isopropylideneadenosine-13C5 as an internal standard is not extensively available in peer-reviewed literature, its chemical structure suggests a potential application as a "pro-internal standard." The isopropylidene protecting group on the ribose moiety could theoretically offer enhanced stability during sample storage and initial extraction steps. The underlying principle would involve the removal of this protecting group (deprotection) at a specific stage in the sample preparation workflow to generate 2',3'-O-Isopropylideneadenosine-13C5, which would then serve as the internal standard for adenosine quantification.

Theoretical Advantages:

• Enhanced Stability: The protecting group might prevent enzymatic degradation of the adenosine core structure during sample handling and storage.

• Controlled Release: The deprotection step allows for the in-situ generation of the internal standard at a defined point in the analytical workflow.

Potential Disadvantages:

• Additional Sample Preparation Step: The deprotection reaction adds complexity and a potential source of variability to the experimental protocol.

• Incomplete Deprotection: If the deprotection reaction is not complete, it could lead to inaccurate quantification.

• Lack of Published Validation Data: The absence of documented performance metrics makes it difficult to assess its reliability in comparison to established internal standards.

Due to the lack of direct experimental evidence, the use of 2',3'-O-Isopropylideneadenosine-13C5 as a pro-internal standard would require thorough in-house validation to demonstrate its accuracy, precision, and overall suitability for the intended application.

Established Stable Isotope-Labeled Internal Standards for Adenosine Analysis

In contrast to the protected analogue, several non-protected, stable isotope-labeled versions of adenosine are well-documented and commercially available. These internal standards have been extensively validated and are routinely used in bioanalytical methods.

Adenosine-13C5 and Adenosine-13C10,15N5

These SIL internal standards are chemically identical to adenosine, with the only difference being the incorporation of heavy isotopes (13C and/or 15N). This mass difference allows for their differentiation from the endogenous analyte by the mass spectrometer, while their identical chemical behavior ensures they experience the same effects of sample processing and matrix interference.

Performance Data:

The following tables summarize typical performance data for analytical methods employing stable isotope-labeled adenosine internal standards. The data is compiled from various studies and represents the expected accuracy and precision for adenosine quantification in biological matrices.

Table 1: Accuracy and Precision of Adenosine Quantification using a Stable Isotope-Labeled Internal Standard

Quality Control Sample	Nominal Concentration (ng/mL)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Accuracy (% Recovery)
Lower Limit of Quantification (LLOQ)	1.0	≤ 15	≤ 15	85 - 115
Low QC	3.0	≤ 10	≤ 10	90 - 110
Medium QC	50	≤ 10	≤ 10	90 - 110
High QC	150	≤ 10	≤ 10	90 - 110

%RSD: Relative Standard Deviation

Table 2: Linearity of Calibration Curve for Adenosine with a Stable Isotope-Labeled Internal Standard

Parameter	Typical Value
Calibration Range	1 - 200 ng/mL
Correlation Coefficient (r²)	≥ 0.995
Linearity	Linear

Alternative Internal Standards: Structural Analogues

While SIL internal standards are preferred, structural analogues can be considered when a suitable labeled standard is unavailable or cost-prohibitive. For adenosine, a common structural analogue used as an internal standard is 2-chloroadenosine.

Table 3: Comparison of Internal Standard Types for Adenosine Quantification

Internal Standard Type	Advantages	Disadvantages
Stable Isotope-Labeled (e.g., Adenosine-13C5)	- Co-elutes with the analyte, providing the best compensation for matrix effects. - High accuracy and precision.	- Higher cost.
Structural Analogue (e.g., 2-chloroadenosine)	- Lower cost.	- May have different chromatographic retention and ionization efficiency than the analyte. - May not fully compensate for matrix effects, potentially leading to lower accuracy and precision.

Experimental Protocols

A generalized experimental protocol for the quantification of adenosine in a biological matrix (e.g., plasma) using a stable isotope-labeled internal standard is provided below.

1. Sample Preparation:

• Thaw plasma samples on ice.

• To 100 µL of plasma, add 10 µL of the internal standard working solution (e.g., Adenosine-13C5 in a suitable solvent).

• Vortex briefly to mix.

• Precipitate proteins by adding 300 µL of ice-cold acetonitrile.

• Vortex for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

2. LC-MS/MS Analysis:

• LC Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A suitable gradient to separate adenosine from other matrix components.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Positive electrospray ionization (ESI+).

• MRM Transitions:

  • Adenosine: e.g., m/z 268.1 → 136.1

  • Adenosine-13C5: e.g., m/z 273.1 → 136.1

3. Data Analysis:

• Quantify the peak areas for both adenosine and the internal standard.

• Calculate the peak area ratio (adenosine/internal standard).

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

• Determine the concentration of adenosine in the samples by interpolating their peak area ratios from the calibration curve.

Visualizing the Workflow and Calibration

The following diagrams illustrate the experimental workflow and the principle of internal standard calibration.

Caption: Experimental workflow for adenosine quantification using an internal standard.

Caption: Principle of internal standard calibration for analyte quantification.

Conclusion and Recommendations

For the highest level of accuracy and precision in adenosine quantification, the use of a stable isotope-labeled internal standard such as Adenosine-13C5 is strongly recommended. These standards co-elute with the analyte and effectively compensate for variations in sample preparation and matrix effects. While structural analogues like 2-chloroadenosine present a more economical option, they may not provide the same level of analytical rigor.

The potential use of a protected internal standard like 2',3'-O-Isopropylideneadenosine-13C5 is an interesting concept that warrants further investigation. However, without published validation data, its performance remains theoretical. Researchers considering this approach should be prepared to conduct a thorough validation to establish its suitability for their specific application.

Ultimately, the choice of internal standard should be based on the specific requirements of the assay, including the desired level of accuracy and precision, cost considerations, and the availability of validated reagents. For regulated bioanalysis and studies requiring the highest data quality, the investment in a well-characterized stable isotope-labeled internal standard is indispensable.

Benchmarking the Performance of 2',3'-O-Isopropylideneadenosine-¹³C₅ Against Other Labeled Standards in Bioanalytical Applications

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

In the quantitative analysis of adenosine and its analogs in complex biological matrices, the choice of an appropriate internal standard is paramount to ensure the accuracy, precision, and reliability of bioanalytical methods such as liquid chromatography-mass spectrometry (LC-MS). Stable isotope-labeled (SIL) internal standards are considered the gold standard due to their similar physicochemical properties to the analyte of interest. This guide provides a comparative overview of 2',3'-O-Isopropylideneadenosine-¹³C₅ and other commonly used labeled standards for the quantification of adenosine.

Introduction to Labeled Standards for Adenosine Quantification

Adenosine, a ubiquitous purine nucleoside, plays a critical role in numerous physiological and pathological processes. Its accurate quantification in biological samples is essential for research in areas such as pharmacology, neuroscience, and drug metabolism. The use of an internal standard that closely mimics the behavior of the analyte during sample preparation and analysis is crucial for correcting for variability.[1] Ideally, a SIL internal standard co-elutes with the analyte and experiences similar ionization suppression or enhancement in the mass spectrometer, leading to more reliable and reproducible results.[2][3]

This guide focuses on 2',3'-O-Isopropylideneadenosine-¹³C₅, a derivative of adenosine labeled with five ¹³C atoms. The isopropylidene group protects the 2' and 3' hydroxyl groups of the ribose moiety, which can influence its stability and chromatographic behavior. We will compare its theoretical and known performance characteristics with other widely used labeled adenosine standards, such as Adenosine-¹³C₅ and Adenosine-¹³C₁₀,¹⁵N₅.

Performance Comparison of Labeled Adenosine Standards

Table 1: Comparison of Key Performance Characteristics of Labeled Adenosine Internal Standards

Feature	2',3'-O-Isopropylideneadenosine-¹³C₅ (Theoretical)	Adenosine-¹³C₅	Adenosine-¹³C₁₀,¹⁵N₅
Chemical Structure	Adenosine with a protecting isopropylidene group on the 2' and 3' ribose hydroxyls, and five ¹³C labels.	Adenosine with five ¹³C labels on the ribose moiety.	Adenosine with ten ¹³C and five ¹⁵N labels.
Mass Difference from Analyte	+5 Da	+5 Da	+15 Da
Co-elution with Analyte	Likely to have a different retention time than adenosine due to increased hydrophobicity from the isopropylidene group.	Expected to co-elute with adenosine.	Expected to co-elute with adenosine.
Metabolic Stability	The isopropylidene group may confer increased resistance to enzymatic degradation by adenosine deaminase and other metabolic enzymes.	Similar metabolic profile to endogenous adenosine.	Similar metabolic profile to endogenous adenosine.
Matrix Effects	May experience different matrix effects compared to adenosine due to altered chromatographic behavior.	Experiences similar matrix effects to adenosine, allowing for effective compensation.[2]	Experiences similar matrix effects to adenosine, providing excellent compensation.[4]
Recovery	Recovery during sample preparation may differ from adenosine.	Similar recovery to adenosine.	Similar recovery to adenosine.
Commercial Availability	Available from specialized chemical suppliers.	Commercially available.	Commercially available.

Table 2: Bioanalytical Method Validation Parameters for Labeled Internal Standards

Validation Parameter	Adenosine-¹³C₅ / Adenosine-¹³C₁₀,¹⁵N₅ (Typical Performance)	2',3'-O-Isopropylideneadenosine-¹³C₅ (Considerations)
Selectivity & Specificity	High, due to mass difference. Interference from endogenous compounds is minimal.[5]	High, due to mass difference. The isopropylidene group may reduce the likelihood of isobaric interference.
Accuracy & Precision	Typically high, with %CV < 15%.[6]	Expected to be high, but requires validation to confirm that it adequately tracks the analyte's variability.
Recovery	Consistent and reproducible, closely matching the analyte.	Needs to be experimentally determined and compared to the analyte's recovery to ensure it is a suitable surrogate.
Matrix Effect	Effectively compensates for matrix-induced ion suppression/enhancement.[2][3]	The difference in retention time may lead to differential matrix effects, which needs careful evaluation.
Stability	Stability in biological matrices and during sample processing is well-characterized.	The isopropylidene group may enhance stability, but this needs to be confirmed experimentally.

Experimental Protocols

The following are generalized experimental protocols for the quantification of adenosine in biological matrices using a labeled internal standard. These should be optimized for specific applications and instrumentation.

Sample Preparation (Plasma)

• Thawing: Thaw frozen plasma samples on ice.

• Protein Precipitation: To 100 µL of plasma, add 300 µL of ice-cold acetonitrile containing the labeled internal standard (e.g., 2',3'-O-Isopropylideneadenosine-¹³C₅ or Adenosine-¹³C₅) at a known concentration.

• Vortexing: Vortex the mixture for 30 seconds to precipitate proteins.

• Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a new tube.

• Evaporation: Evaporate the supernatant to dryness under a stream of nitrogen gas.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase.

• Analysis: Inject an aliquot into the LC-MS/MS system.

LC-MS/MS Analysis

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column is commonly used for adenosine analysis.

• Mobile Phase: A gradient of an aqueous solution (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile or methanol).

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) mode.

• MRM Transitions: Monitor specific multiple reaction monitoring (MRM) transitions for adenosine and the labeled internal standard. For example:

  • Adenosine: m/z 268 → 136

  • Adenosine-¹³C₅: m/z 273 → 136

  • 2',3'-O-Isopropylideneadenosine-¹³C₅: m/z 313 → 136 (predicted)

Visualizations

Adenosine Signaling Pathway

Adenosine exerts its effects by binding to four G-protein coupled receptors: A₁, A₂A, A₂B, and A₃. These receptors are coupled to different G proteins and trigger distinct downstream signaling cascades.

References

• 1. scispace.com [scispace.com]
• 2. Suitability of a fully 13C isotope labeled internal standard for the determination of the mycotoxin deoxynivalenol by LC-MS/MS without clean up - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Isotope-labeled versus analog internal standard in LC-MS/MS method for tacrolimus determination in human whole blood samples - A compensation of matrix effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. fda.gov [fda.gov]
• 6. ema.europa.eu [ema.europa.eu]

A Researcher's Guide to Isotopic Enrichment Analysis: A Method Comparison

For researchers, scientists, and drug development professionals engaged in metabolic studies, accurately quantifying isotopic enrichment is paramount. Stable isotope tracers are invaluable tools for delineating metabolic pathways, measuring flux rates, and understanding disease mechanisms. The choice of analytical technique is a critical decision that directly impacts the quality, depth, and scope of experimental findings.

This guide provides an objective comparison of the most common analytical methods for isotopic enrichment analysis: Gas Chromatography-Mass Spectrometry (GC-MS), Liquid Chromatography-Mass Spectrometry (LC-MS), Isotope Ratio Mass Spectrometry (IRMS), and Nuclear Magnetic Resonance (NMR) Spectroscopy. We will delve into their principles, compare their quantitative performance, and provide representative experimental protocols to inform your selection process.

Overview of Analytical Methods

The primary methods for isotopic enrichment analysis can be broadly categorized into mass spectrometry-based techniques and nuclear magnetic resonance spectroscopy.

• Gas Chromatography-Mass Spectrometry (GC-MS) : This technique separates volatile and thermally stable compounds in the gas phase before they are ionized and detected by a mass spectrometer.[1] Derivatization is often required to make metabolites like amino acids and organic acids volatile. GC-MS is a robust and widely used tool for metabolic flux analysis, particularly for central carbon metabolism.[1]

• Liquid Chromatography-Mass Spectrometry (LC-MS) : LC-MS separates compounds in a liquid phase, making it suitable for a wide range of non-volatile and thermally unstable metabolites without the need for derivatization.[2][3] Its versatility has made it a powerful tool for broad metabolomic profiling and isotopic tracer studies.[2][4]

• Isotope Ratio Mass Spectrometry (IRMS) : IRMS is a specialized technique designed for extremely precise and accurate measurement of isotope ratios at or near natural abundance.[5][6][7] Samples are typically combusted into simple gases (like CO2 or N2) before analysis.[8] This makes IRMS the gold standard for studies requiring high precision, such as determining the geographic origin of substances or measuring very low levels of enrichment.[5][9]

• Nuclear Magnetic Resonance (NMR) Spectroscopy : NMR is a non-destructive technique that distinguishes atoms based on their nuclear magnetic properties.[10] It can unambiguously identify compounds and, crucially, determine the specific position of an isotopic label within a molecule (positional isotopomers).[10][11][12] This capability provides a level of detail that is difficult to achieve with mass spectrometry alone.[4]

Quantitative Performance Comparison

The selection of an analytical method often depends on a trade-off between sensitivity, precision, throughput, and the specific information required. The table below summarizes the key performance characteristics of each technique.

Parameter	GC-MS	LC-MS	IRMS	NMR Spectroscopy
Precision	Good; GC-TOF MS offers superior precision for isotopologue analysis.[1]	Good; dependent on instrument type and method.[2][13]	Highest; can measure isotope ratios with a precision of 0.5% or better.[14]	High; provides accurate and reproducible measurements of enrichment.[10][11]
Sensitivity / Detection Limit	High; suitable for a wide range of enrichment levels.	High; varies with compound and ionization source.	Very High; required for measuring very low enrichments (0.005% to 0.10%).[9]	Lower; can detect metabolites at concentrations <10 µM.[10][11]
Sample Throughput	High; offers faster throughput compared to traditional IRMS.[9]	High; amenable to automation and high-throughput workflows.[4]	Lower; sample preparation can be laborious.[9]	Moderate; can be slower due to longer acquisition times for insensitive nuclei.
Information Provided	Isotopologue distribution (mass isotopomers).	Isotopologue distribution (mass isotopomers).	Bulk or compound-specific isotope ratios.[15]	Positional enrichment (site-specific isotopomers), molecular structure.[12][16]
Key Advantages	Robust, reproducible, extensive spectral libraries.[1]	Broad analyte coverage, no derivatization for many compounds.[3]	Unmatched precision for low abundance isotopes.[5][7]	Non-destructive, provides unique positional information.[10][17]
Key Limitations	Requires derivatization for non-volatile compounds.	Potential for ion suppression effects.	Destructive, complex sample preparation, limited to specific elements.[9]	Lower sensitivity, higher instrument cost.

Experimental Protocols and Workflows

Successful isotopic enrichment analysis relies on a well-designed experimental plan. The general workflow involves introducing a stable isotope-labeled substrate into a biological system, followed by sample collection, metabolite extraction, and instrumental analysis.

A typical experimental workflow for metabolic flux analysis using stable isotopes.

General Protocol for ¹³C-Labeling Analysis by LC-MS

This protocol outlines the key steps for a typical stable isotope tracing experiment in cell culture using ¹³C-glucose.

• Labeling Experiment :

  • Culture cells to the desired confluency.

  • Replace the standard medium with a medium containing the stable isotope-labeled substrate (e.g., [U-¹³C₆]glucose) for a predetermined duration. This time course is critical and may require optimization.[4]

• Sample Collection and Quenching :

  • Rapidly aspirate the labeling medium.

  • Immediately wash the cells with ice-cold saline to remove extracellular label.

  • Quench metabolism by adding a cold solvent, typically 80% methanol kept at -80°C, to the cell plate. This step is crucial to halt enzymatic activity and preserve the metabolic state.

• Metabolite Extraction :

  • Scrape the cells in the cold methanol and transfer the cell slurry to a microcentrifuge tube.

  • Lyse the cells by freeze-thawing or sonication.

  • Centrifuge the lysate at high speed to pellet protein and cell debris.

  • Collect the supernatant, which contains the polar metabolites. This extract can be dried under a vacuum or nitrogen stream.

• LC-MS Analysis :

  • Reconstitute the dried metabolite extract in a suitable solvent for LC analysis.

  • Inject the sample into the LC-MS system. The liquid chromatography method (e.g., reversed-phase or HILIC) will separate the metabolites over time before they enter the mass spectrometer.

  • The mass spectrometer will be set to acquire data across a specific mass range to detect the different isotopologues (molecules differing only in their isotopic composition) of the metabolites of interest.[1]

• Data Analysis :

  • Identify metabolite peaks based on their retention time and mass-to-charge ratio (m/z).

  • Integrate the peak areas for each isotopologue of a given metabolite.

  • Correct the raw data for the natural abundance of stable isotopes (e.g., the ~1.1% natural abundance of ¹³C).

  • Calculate the fractional enrichment to determine the proportion of the metabolite pool that is labeled. This data can then be used in metabolic flux models.[18][19]

Application Example: Tracing Glucose Through Glycolysis

To visualize how isotopic tracers inform metabolic pathways, consider the classic example of glycolysis. When cells are fed [U-¹³C₆]glucose, all six carbon atoms in the glucose molecule are ¹³C. As this labeled glucose is metabolized, the ¹³C atoms are incorporated into downstream glycolytic intermediates. By measuring the mass of these intermediates, we can trace the path of the labeled carbons.

The glycolytic pathway, converting one 6-carbon glucose into two 3-carbon pyruvate molecules.

Conclusion: Selecting the Right Tool for the Job

The choice of analytical method for isotopic enrichment analysis is dictated by the specific biological question being addressed.

• For studies requiring the highest possible precision with low levels of enrichment, such as in vivo human studies, IRMS remains the unparalleled choice.[9]

• For detailed structural elucidation and determining the exact position of labels within a molecule, the non-destructive nature of NMR provides unique and invaluable insights.[10][12]

• For broad, high-throughput metabolic flux analysis, particularly of central carbon pathways, GC-MS is a robust and well-established workhorse.[1]

• For analyzing a diverse range of non-volatile metabolites without derivatization, offering flexibility and wide applicability, LC-MS is often the most powerful and versatile option.[2][3]

By understanding the distinct advantages and limitations of each technique, researchers can better design their experiments, generate high-quality data, and ultimately gain deeper insights into the complex and dynamic world of cellular metabolism.

References

• 1. Comparing stable isotope enrichment by gas chromatography with time-of-flight, quadrupole time-of-flight and quadrupole mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Determination of amino acid isotope enrichment using liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Measurement of metabolic fluxes using stable isotope tracers in whole animals and human patients - PMC [pmc.ncbi.nlm.nih.gov]
• 5. glenjackson.faculty.wvu.edu [glenjackson.faculty.wvu.edu]
• 6. Isotope-ratio mass spectrometry - Wikipedia [en.wikipedia.org]
• 7. Isotope Ratio Mass Spectrometry | Environmental Molecular Sciences Laboratory [emsl.pnnl.gov]
• 8. ap.smu.ca [ap.smu.ca]
• 9. Measurement of very low stable isotope enrichments by gas chromatography/mass spectrometry: application to measurement of muscle protein synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. NMR method for measuring carbon-13 isotopic enrichment of metabolites in complex solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Isotopic analysis by nuclear magnetic resonance - Wikipedia [en.wikipedia.org]
• 13. almacgroup.com [almacgroup.com]
• 14. masspec.scripps.edu [masspec.scripps.edu]
• 15. Isotope Ratio Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Position-specific isotope analysis - Wikipedia [en.wikipedia.org]
• 17. researchgate.net [researchgate.net]
• 18. Metabolic Flux Analysis and In Vivo Isotope Tracing - Creative Proteomics [creative-proteomics.com]
• 19. Isotope-Assisted Metabolic Flux Analysis: A Powerful Technique to Gain New Insights into the Human Metabolome in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]

The Strategic Advantage of 2',3'-O-Isopropylideneadenosine in Nucleoside Synthesis: A Comparative Guide

For researchers, scientists, and professionals in drug development, the precise modification of nucleosides is a cornerstone of creating novel therapeutics. The strategic use of protecting groups is paramount for achieving regioselectivity and high yields in complex synthetic pathways. Among these, 2',3'-O-Isopropylideneadenosine stands out as a robust and versatile intermediate. This guide provides an objective comparison of 2',3'-O-Isopropylideneadenosine with other common diol protecting groups for adenosine, supported by experimental data and detailed protocols to inform your synthetic strategies.

The 2',3'-O-isopropylidene group serves as a protecting moiety for the vicinal diol of the ribose sugar in adenosine. This protection is crucial for directing reactions to other positions of the nucleoside, such as the 5'-hydroxyl group or the nucleobase itself. The formation of the isopropylidene acetal is a straightforward and high-yielding reaction, and its stability under various conditions, coupled with its facile removal, makes it an attractive choice for many synthetic routes.

Comparative Analysis of Diol Protecting Groups

The selection of an appropriate protecting group is a critical decision in any synthetic plan. Key considerations include the stability of the group to subsequent reaction conditions, the ease and yield of its introduction and removal, and its influence on the reactivity of the remaining functional groups. Here, we compare the 2',3'-O-isopropylidene group with two other commonly used protecting groups for the 2',3'-diol of adenosine: the benzylidene acetal and the tert-butyldimethylsilyl (TBDMS) ether.

Protecting Group	Structure	Protection Conditions	Deprotection Conditions	Yield (Protection)	Key Advantages	Key Disadvantages
Isopropylidene	Cyclic Ketal	Acetone or 2,2-dimethoxypropane, acid catalyst (e.g., p-TsOH)	Mild acid (e.g., 80% acetic acid, formic acid)	Typically >90%	High yield, stable to basic and nucleophilic reagents, easy to introduce and remove.	Labile to strong acidic conditions.
Benzylidene Acetal	Cyclic Acetal	Benzaldehyde, acid catalyst (e.g., ZnCl₂)	Acidic hydrolysis, hydrogenolysis (e.g., Pd/C, H₂)	60-80%	Stable to basic conditions; can be removed orthogonally to acid-labile groups via hydrogenolysis.	Formation can lead to diastereomeric mixtures; hydrogenolysis may affect other functional groups.
TBDMS Ether	Silyl Ether	TBDMS-Cl, imidazole in DMF	Fluoride ions (e.g., TBAF, HF-Pyridine)	Variable, often requires optimization to achieve high regioselectivity.	Orthogonal to acid- and base-labile groups; stable to a wide range of non-fluoride reagents.	Can be prone to migration between 2' and 3' positions; removal requires specific fluoride reagents.[1]

Note: The yields and conditions presented are compiled from various literature sources and may not be directly comparable due to variations in experimental setups. Researchers should optimize conditions for their specific substrates and scales.

Experimental Protocols

To provide a practical basis for comparison, detailed experimental protocols for the protection and deprotection of adenosine using the isopropylidene group are provided below, along with representative protocols for the use of benzylidene and TBDMS protecting groups.

Synthesis of 2',3'-O-Isopropylideneadenosine

This protocol describes the efficient synthesis of 2',3'-O-Isopropylideneadenosine using 2,2-dimethoxypropane as the acetal source and p-toluenesulfonic acid as the catalyst.

Materials:

• Adenosine

• 2,2-Dimethoxypropane

• p-Toluenesulfonic acid monohydrate (p-TsOH)

• Acetone

• Anhydrous Sodium Sulfate

• Dichloromethane (DCM)

• Methanol (MeOH)

Procedure:

• Suspend adenosine (1.0 eq) in a mixture of acetone and 2,2-dimethoxypropane (1.5 eq).

• Add a catalytic amount of p-toluenesulfonic acid monohydrate (0.05 eq).

• Stir the mixture at room temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC) using a mobile phase of DCM:MeOH (9:1).

• Once the reaction is complete (typically within 2-4 hours), neutralize the acid catalyst with a small amount of aqueous sodium bicarbonate solution.

• Remove the solvent under reduced pressure.

• Dissolve the residue in dichloromethane and wash with water.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield the crude product.

• Purify the crude product by recrystallization from a suitable solvent system (e.g., methanol/water) to obtain pure 2',3'-O-Isopropylideneadenosine as a white crystalline solid.

Deprotection of 2',3'-O-Isopropylideneadenosine

This protocol outlines the removal of the isopropylidene group under mild acidic conditions to regenerate adenosine.

Materials:

• 2',3'-O-Isopropylideneadenosine

• 80% aqueous Acetic Acid

Procedure:

• Dissolve 2',3'-O-Isopropylideneadenosine (1.0 eq) in 80% aqueous acetic acid.

• Stir the solution at room temperature for 20 minutes.[2]

• Monitor the deprotection by TLC (DCM:MeOH, 9:1).

• Upon completion, neutralize the acetic acid with a saturated solution of sodium bicarbonate.

• Remove the solvent under reduced pressure.

• The resulting adenosine can be purified by recrystallization or column chromatography if necessary.

Alternative Protection: 2',3'-O-Benzylideneadenosine

Protection:

• Suspend adenosine (1.0 eq) in anhydrous 1,2-dimethoxyethane (DME).

• Add benzaldehyde (1.2 eq) and anhydrous zinc chloride (ZnCl₂) (1.1 eq) as a catalyst.[3]

• Stir the mixture at room temperature overnight.[3]

• Monitor the reaction by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer, and concentrate.

• Purify the product by column chromatography to separate the diastereomers.

Deprotection (Hydrogenolysis):

• Dissolve the 2',3'-O-benzylideneadenosine in a suitable solvent such as methanol or ethanol.

• Add a catalytic amount of Palladium on carbon (10% Pd/C).

• Stir the mixture under a hydrogen atmosphere (balloon or Parr shaker) at room temperature.

• Monitor the reaction by TLC.

• Upon completion, filter the reaction mixture through a pad of Celite to remove the catalyst.

• Concentrate the filtrate to obtain the deprotected adenosine.

Alternative Protection: 2',3'-di-O-TBDMS-Adenosine

Protection:

• Dissolve adenosine (1.0 eq) in anhydrous dimethylformamide (DMF).

• Add imidazole (2.5 eq) and tert-butyldimethylsilyl chloride (TBDMS-Cl) (2.2 eq).

• Stir the reaction at room temperature. The reaction can be slow and may require heating to achieve disilylation.

• Monitor the formation of mono- and di-silylated products by TLC.

• Upon completion, quench the reaction with water and extract the product with an organic solvent.

• Purify by column chromatography to isolate the 2',3'-di-O-TBDMS-adenosine. Note that separation of 2',5'- and 3',5'-disubstituted isomers may be necessary.

Deprotection:

• Dissolve the 2',3'-di-O-TBDMS-adenosine in tetrahydrofuran (THF).

• Add a solution of tetrabutylammonium fluoride (TBAF) (1M in THF, 2.2 eq).

• Stir the reaction at room temperature and monitor by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent, dry, and concentrate to yield the deprotected adenosine.

Visualizing the Synthetic Pathways

The following diagrams illustrate the key steps in the synthesis and deprotection of 2',3'-O-Isopropylideneadenosine and its comparison with the benzylidene and TBDMS protection strategies.

Figure 1. Comparative workflow for the protection and deprotection of adenosine's 2',3'-diol.

Figure 2. General synthetic strategy utilizing a 2',3'-diol protecting group.

Conclusion

2',3'-O-Isopropylideneadenosine offers a highly efficient and practical solution for the temporary protection of the 2',3'-diol of adenosine. Its high-yielding synthesis, stability to a broad range of reagents, and mild deprotection conditions make it a superior choice for many applications, particularly when subsequent steps involve basic or nucleophilic reagents. While alternatives like benzylidene acetals and silyl ethers provide valuable orthogonality for more complex synthetic schemes, the simplicity and robustness of the isopropylidene group solidify its position as a go-to protecting group in nucleoside chemistry. The selection of the optimal protecting group will always depend on the specific synthetic route and the other functional groups present in the molecule. This guide provides the necessary data and protocols to make an informed decision, empowering researchers to advance their work in the synthesis of novel nucleoside-based compounds.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. Organic Syntheses Procedure [orgsyn.org]

Evaluating the Biological Equivalence of 13C-Labeled vs. Unlabeled Adenosine Analogs: A Comparative Guide

For researchers, scientists, and drug development professionals, understanding the biological equivalence of isotopically labeled compounds and their unlabeled counterparts is crucial for the accurate interpretation of experimental data. This guide provides a framework for evaluating the biological equivalence of 13C-labeled and unlabeled adenosine analogs, outlining key experimental considerations and data presentation formats.

Stable isotope labeling, such as the incorporation of carbon-13 (¹³C), is a powerful tool in drug discovery and development, primarily used for metabolic tracing and as internal standards in quantitative mass spectrometry.[1][2][3][4][5] A fundamental assumption in these applications is that the isotopic label does not significantly alter the biological activity of the molecule. While this is generally accepted due to the small mass difference between ¹²C and ¹³C, rigorous experimental verification is essential for validating this assumption for any new adenosine analog. This guide outlines the critical experiments and data required to confirm that a ¹³C-labeled adenosine analog is biologically equivalent to its unlabeled form.

Adenosine Signaling Pathways

Adenosine exerts its physiological effects by activating four subtypes of G protein-coupled receptors: A1, A2A, A2B, and A3.[6][7][8] The activation of these receptors triggers various downstream signaling cascades that modulate a wide range of cellular responses. Understanding these pathways is fundamental to assessing the functional consequences of receptor activation by adenosine analogs.

• A1 and A3 Receptors: Typically couple to inhibitory G proteins (Gi/o), leading to the inhibition of adenylyl cyclase, a decrease in intracellular cyclic AMP (cAMP) levels, and the modulation of ion channels.[9] They can also activate phospholipase C (PLC), resulting in the generation of inositol phosphates and the mobilization of intracellular calcium.[9]

• A2A and A2B Receptors: Primarily couple to stimulatory G proteins (Gs), activating adenylyl cyclase and increasing intracellular cAMP levels.[6] The subsequent activation of Protein Kinase A (PKA) leads to the phosphorylation of various downstream targets.[6]

Below is a diagram illustrating the primary adenosine signaling pathways.

Figure 1: Adenosine Signaling Pathways.

Experimental Workflow for Evaluating Biological Equivalence

A systematic approach is required to compare the biological activities of ¹³C-labeled and unlabeled adenosine analogs. The following workflow outlines the key experiments.

Figure 2: Experimental Workflow.

Data Presentation for Comparative Analysis

To facilitate a direct comparison, all quantitative data should be summarized in a clear and structured tabular format.

Table 1: Receptor Binding Affinity

This table should present the binding affinities of the unlabeled and ¹³C-labeled adenosine analogs for each of the adenosine receptor subtypes.

Compound	Receptor Subtype	Binding Affinity (Ki, nM)
Unlabeled Analog	A1	Value
¹³C-Labeled Analog	A1	Value
Unlabeled Analog	A2A	Value
¹³C-Labeled Analog	A2A	Value
Unlabeled Analog	A2B	Value
¹³C-Labeled Analog	A2B	Value
Unlabeled Analog	A3	Value
¹³C-Labeled Analog	A3	Value

Table 2: Functional Potency and Efficacy

This table should compare the functional potencies (EC₅₀) and efficacies (Emax) of the analogs in cell-based assays, such as measuring the modulation of cAMP levels.

Compound	Assay	EC₅₀ (nM)	Emax (% of Control)
Unlabeled Analog	cAMP Accumulation (A2A)	Value	Value
¹³C-Labeled Analog	cAMP Accumulation (A2A)	Value	Value
Unlabeled Analog	cAMP Inhibition (A1)	Value	Value
¹³C-Labeled Analog	cAMP Inhibition (A1)	Value	Value

Table 3: Cellular Uptake and Metabolism

This table should summarize the parameters related to the cellular transport and metabolic stability of the adenosine analogs.

Compound	Parameter	Value
Unlabeled Analog	Cellular Uptake Rate (pmol/min/mg protein)	Value
¹³C-Labeled Analog	Cellular Uptake Rate (pmol/min/mg protein)	Value
Unlabeled Analog	Metabolic Half-life (t½, min)	Value
¹³C-Labeled Analog	Metabolic Half-life (t½, min)	Value

Experimental Protocols

Detailed and standardized protocols are essential for generating reliable and comparable data.

Receptor Binding Assays

Objective: To determine the affinity of the labeled and unlabeled adenosine analogs for the different adenosine receptor subtypes.

Methodology:

• Membrane Preparation: Prepare cell membranes from cell lines stably expressing the human adenosine receptor subtypes (A1, A2A, A2B, or A3).

• Radioligand Binding: Perform competitive binding assays using a known radiolabeled ligand specific for each receptor subtype (e.g., [³H]CCPA for A1, [³H]CGS 21680 for A2A).

• Incubation: Incubate the membranes with a fixed concentration of the radioligand and increasing concentrations of the unlabeled or ¹³C-labeled test compound.

• Separation: Separate bound from free radioligand by rapid filtration through glass fiber filters.

• Quantification: Measure the radioactivity retained on the filters using liquid scintillation counting.

• Data Analysis: Determine the IC₅₀ values from the competition curves and calculate the inhibitory constant (Ki) using the Cheng-Prusoff equation.

Functional Assays (cAMP Accumulation)

Objective: To measure the functional activity of the adenosine analogs at Gs-coupled (A2A, A2B) or Gi-coupled (A1, A3) receptors.

Methodology:

• Cell Culture: Culture cells expressing the adenosine receptor of interest.

• Treatment: Pre-incubate the cells with a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation. For Gi-coupled receptors, stimulate adenylyl cyclase with forskolin.

• Stimulation: Add increasing concentrations of the unlabeled or ¹³C-labeled adenosine analog to the cells and incubate for a defined period.

• Lysis and Detection: Lyse the cells and measure the intracellular cAMP concentration using a commercially available kit (e.g., ELISA, HTRF).

• Data Analysis: Plot the cAMP concentration against the analog concentration and fit the data to a sigmoidal dose-response curve to determine the EC₅₀ and Emax values.

Cellular Uptake Assays

Objective: To compare the rate of transport of the labeled and unlabeled analogs into cells.

Methodology:

• Cell Culture: Plate cells in multi-well plates and grow to confluence.

• Incubation: Add the unlabeled or ¹³C-labeled adenosine analog to the cells at a defined concentration and incubate for various time points.

• Washing: Rapidly wash the cells with ice-cold buffer to remove extracellular compound.

• Lysis and Quantification: Lyse the cells and quantify the intracellular concentration of the analog using LC-MS/MS.

• Data Analysis: Plot the intracellular concentration over time to determine the initial rate of uptake.

Metabolic Stability Assays

Objective: To assess the rate at which the labeled and unlabeled analogs are metabolized by liver microsomes or hepatocytes.

Methodology:

• Incubation: Incubate the unlabeled or ¹³C-labeled adenosine analog with liver microsomes or hepatocytes in the presence of necessary cofactors (e.g., NADPH).

• Sampling: Collect samples at various time points.

• Quenching: Stop the metabolic reaction by adding a suitable solvent (e.g., acetonitrile).

• Quantification: Analyze the remaining parent compound at each time point by LC-MS/MS.

• Data Analysis: Plot the percentage of remaining parent compound versus time and determine the half-life (t½).

Conclusion

While it is widely accepted that ¹³C-labeling does not alter the biological activity of small molecules, this guide provides a comprehensive framework for the experimental validation of this assumption for novel adenosine analogs. By systematically comparing receptor binding, functional activity, cellular uptake, and metabolism, researchers can confidently establish the biological equivalence of their labeled and unlabeled compounds, ensuring the integrity and accuracy of their research findings. The provided templates for data presentation and detailed experimental protocols offer a standardized approach to this critical evaluation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Adenosine (3′-¹³C, 98%)- Cambridge Isotope Laboratories, CLM-7674-0.05 [isotope.com]
• 6. Frontiers | Extracellular cAMP-Adenosine Pathway Signaling: A Potential Therapeutic Target in Chronic Inflammatory Airway Diseases [frontiersin.org]
• 7. Adenosine - Wikipedia [en.wikipedia.org]
• 8. Extracellular Adenosine Signaling in Molecular Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Adenosine receptors and second messenger signaling pathways in rat cardiac fibroblasts - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to 13C-Labeled Precursors for RNA Synthesis: A Comparative Analysis

For researchers, scientists, and drug development professionals venturing into the world of RNA biology, stable isotope labeling is an indispensable tool. The incorporation of carbon-13 (¹³C) into RNA molecules enables detailed structural and dynamic studies by nuclear magnetic resonance (NMR) spectroscopy and sensitive quantification by mass spectrometry (MS).[1][2] The choice of the ¹³C-labeled precursor is a critical decision that influences labeling efficiency, cost, and the specific biological questions that can be addressed. This guide provides an objective comparison of different ¹³C-labeled precursors for RNA synthesis, supported by experimental data and detailed protocols to inform your experimental design.

Performance Comparison of ¹³C-Labeled Precursors

The selection of a ¹³C-labeled precursor depends on the experimental system (in vivo cell culture or in vitro transcription) and the desired labeling pattern (uniform or selective). Below is a summary of commonly used precursors and their key characteristics.

Precursor	Labeling Strategy	Typical System	Labeling Pattern	Advantages	Disadvantages
¹³C-Glucose	Metabolic Labeling	Cell Culture (e.g., E. coli, mammalian cells)	Uniform	High incorporation efficiency into the ribose and base moieties. Relatively cost-effective for uniform labeling.[3][4]	Can be metabolized through various pathways, potentially leading to complex labeling patterns.[5][6]
¹³C-Glycerol	Metabolic Labeling	Cell Culture (E. coli)	Selective	Can be used to selectively label specific carbon positions in the ribose ring, simplifying NMR spectra.[7]	Lower biomass yield compared to glucose. Labeling pattern can be influenced by the metabolic state of the cells.
¹³C-Acetate / ¹³C-Formate	Metabolic Labeling	Cell Culture (E. coli)	Selective	Useful for specific labeling of purine bases, aiding in the assignment of NMR signals.[3][7]	Lower incorporation efficiency compared to glucose. Primarily labels specific moieties.
¹³C-Ribonucleoside Triphosphates (rNTPs)	In Vitro Transcription	Cell-free systems	Uniform or Selective	Direct and highly efficient incorporation into RNA. Allows for precise control over the labeling pattern.[4][8][9]	Significantly more expensive than metabolic precursors. Requires enzymatic synthesis of the labeled rNTPs first.[10]
¹³C-Phosphoramidites	Chemical Synthesis	Solid-phase synthesis	Site-specific	Enables the introduction of a ¹³C label at any specific position within an RNA sequence.[11][12][13][14]	Limited to the synthesis of shorter RNA oligonucleotides. Can be a costly and technically demanding method.[11]

Experimental Protocols

Detailed methodologies are crucial for reproducible RNA labeling experiments. Below are generalized protocols for both in vivo metabolic labeling and in vitro transcription.

Protocol 1: In Vivo Metabolic Labeling of RNA in E. coli

This protocol describes the uniform labeling of RNA using ¹³C-glucose as the sole carbon source.

• Culture Preparation: Inoculate a starter culture of E. coli in a minimal medium containing unlabeled glucose and grow overnight.

• Isotope Labeling: Pellet the cells from the starter culture and resuspend them in a fresh minimal medium where the unlabeled glucose is replaced with ¹³C-glucose (e.g., U-¹³C₆-glucose) as the sole carbon source.[4][15] For nitrogen-15 co-labeling, ¹⁵NH₄Cl can be used as the sole nitrogen source.[4]

• Cell Growth and Harvest: Grow the cells to the desired optical density (e.g., mid-log phase). Harvest the cells by centrifugation.

• RNA Extraction: Extract total RNA from the cell pellet using a standard method such as phenol-chloroform extraction or a commercial RNA purification kit.[1][15]

• RNA Hydrolysis (for MS analysis): For analysis by mass spectrometry, the purified RNA is enzymatically hydrolyzed to individual nucleosides.[16][17]

• Analysis: Analyze the ¹³C incorporation using NMR spectroscopy on the intact RNA or liquid chromatography-mass spectrometry (LC-MS) on the hydrolyzed nucleosides.[1][7][16][17]

Protocol 2: In Vitro Transcription of RNA using ¹³C-Labeled rNTPs

This protocol outlines the synthesis of a specific RNA molecule using ¹³C-labeled ribonucleoside triphosphates (rNTPs).

• Preparation of Labeled rNTPs: ¹³C-labeled rNTPs can be purchased commercially or produced enzymatically from metabolically labeled E. coli.[3][4][15]

• Transcription Reaction Setup: Assemble the in vitro transcription reaction mixture containing a linear DNA template with a T7, T3, or SP6 promoter, the corresponding RNA polymerase, transcription buffer, and the ¹³C-labeled rNTPs.[8][9]

• Incubation: Incubate the reaction at the optimal temperature for the polymerase (typically 37°C) for several hours.

• DNase Treatment: After transcription, add DNase I to the reaction mixture to digest the DNA template.

• RNA Purification: Purify the synthesized RNA using methods such as phenol-chloroform extraction followed by ethanol precipitation, or spin column chromatography.

• Analysis: The purified ¹³C-labeled RNA is then ready for downstream applications, such as NMR structural studies.[4]

Visualizing the Pathways and Processes

To better understand the flow of ¹³C from precursor to final product, the following diagrams illustrate the metabolic pathways and the general experimental workflow.

Caption: Metabolic pathways for the incorporation of various ¹³C-precursors into the rNTP pool for RNA synthesis.

Caption: General experimental workflow for the synthesis and analysis of ¹³C-labeled RNA.

References

• 1. Sensitive, Efficient Quantitation of 13C-Enriched Nucleic Acids via Ultrahigh-Performance Liquid Chromatography–Tandem Mass Spectrometry for Applications in Stable Isotope Probing - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Stable Isotope Labeled Nucleotides | Leading Provider of Isotope Labeled Solutions [silantes.com]
• 3. Biosynthetic preparation of 13C/15N-labeled rNTPs for high-resolution NMR studies of RNAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. Metabolic Pathway Confirmation and Discovery Through 13C-labeling of Proteinogenic Amino Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Metabolic pathway confirmation and discovery through (13)C-labeling of proteinogenic amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Selective 13C labeling of nucleotides for large RNA NMR spectroscopy using an E. coli strain disabled in the TCA cycle - PMC [pmc.ncbi.nlm.nih.gov]
• 8. In vitro transcription of labeled RNA: synthesis, capping, and substitution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. in vitro Transcription Grade Ultrapure Nucleoside Triphosphates - Jena Bioscience [jenabioscience.com]
• 10. researchgate.net [researchgate.net]
• 11. Short, synthetic and selectively 13C-labeled RNA sequences for the NMR structure determination of protein–RNA complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Synthesis and incorporation of 13C-labeled DNA building blocks to probe structural dynamics of DNA by NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Solid-Phase Chemical Synthesis of Stable Isotope-Labeled RNA to Aid Structure and Dynamics Studies by NMR Spectroscopy [mdpi.com]
• 14. academic.oup.com [academic.oup.com]
• 15. A method for production of 13C/15N double labelled RNA in E. coli, and subsequent in vitro synthesis of ribonucleotide 5' triphosphates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Pitfalls in RNA Modification Quantification Using Nucleoside Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 2',3'-O-Isopropylideneadenosine-13C5: A Step-by-Step Guide

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of 2',3'-O-Isopropylideneadenosine-13C5. Adherence to these procedures is critical for ensuring laboratory safety and regulatory compliance. While 2',3'-O-Isopropylideneadenosine is generally not classified as a hazardous chemical in its solid form, it is imperative to handle it with care and follow all institutional and local regulations for chemical waste disposal.[1][2] The "-13C5" designation indicates stable isotope labeling, which does not impart radioactivity, so disposal as radioactive waste is not required.

Key Safety and Handling Information

Before handling or disposing of 2',3'-O-Isopropylideneadenosine-13C5, it is crucial to be aware of its properties and the necessary safety precautions.

Property	Information
Hazard Classification	Not generally classified as hazardous under OSHA 29 CFR 1910.1200 in solid form.[1][2] A solution may be classified as a combustible liquid and harmful if swallowed.
Incompatibilities	Oxidizing agents.[1][2]
Personal Protective Equipment (PPE)	Wear appropriate protective eyeglasses or chemical safety goggles, gloves, and lab coat. For solids, avoid dust formation and use a dust mask if necessary.[1][2][3]
First Aid Measures	Eyes: Rinse with plenty of water. Skin: Wash with soap and water. Ingestion: Rinse mouth with water. Inhalation: Move to fresh air. Seek medical attention if symptoms occur.[1][2]
Spill Response	For solid material, sweep up and shovel into a suitable, labeled container for disposal.[1][2] Avoid generating dust. Ensure adequate ventilation.

Step-by-Step Disposal Protocol

This protocol outlines the procedure for the safe disposal of 2',3'-O-Isopropylideneadenosine-13C5.

1. Waste Identification and Segregation:

• Identify the waste as 2',3'-O-Isopropylideneadenosine-13C5.

• Do not mix this compound with other chemical wastes. It should be collected in its own designated waste container.

• Keep it segregated from incompatible materials, such as oxidizing agents.[1][2][4]

2. Container Selection and Labeling:

• Use a chemically compatible, leak-proof container for waste collection.[5][6] The original container is often a good choice.

• The container must be in good condition with a secure lid.[7]

• Affix a hazardous waste label (or your institution's equivalent chemical waste label) to the container.

• Clearly write the full chemical name: "2',3'-O-Isopropylideneadenosine-13C5" and indicate that it is non-hazardous solid waste (unless dissolved in a hazardous solvent).

• Record the accumulation start date on the label.[6]

3. Waste Accumulation and Storage:

• Store the waste container in a designated satellite accumulation area within the laboratory.[8]

• Keep the container closed except when adding waste.[7]

• Ensure the storage area is well-ventilated.[5]

4. Disposal of Empty Containers:

• A container that held 2',3'-O-Isopropylideneadenosine-13C5 should be managed as chemical waste unless completely empty.

• To be considered "empty" by regulatory standards, all contents must be removed by normal means (e.g., scraping, pouring).[9]

• For non-hazardous materials, the empty container can often be disposed of in regular trash after defacing the label.[4] However, it is best practice to triple-rinse the container with a suitable solvent. The rinsate should be collected and disposed of as chemical waste.[4][9]

5. Final Disposal:

• Arrange for the disposal of the waste through your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal contractor.[4][5]

• Do not dispose of 2',3'-O-Isopropylideneadenosine-13C5 down the drain or in the regular trash.[4][5]

• Ensure all documentation for waste generation and disposal is complete and maintained as per regulatory requirements.[6]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 2',3'-O-Isopropylideneadenosine-13C5.

Caption: Disposal decision workflow for 2',3'-O-Isopropylideneadenosine-13C5.

References

• 1. fishersci.com [fishersci.com]
• 2. fishersci.com [fishersci.com]
• 3. 2 ,3 -O-Isopropylideneadenosine 98 362-75-4 [sigmaaldrich.com]
• 4. vumc.org [vumc.org]
• 5. danielshealth.com [danielshealth.com]
• 6. gzlabfurniture.com [gzlabfurniture.com]
• 7. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 8. ehrs.upenn.edu [ehrs.upenn.edu]
• 9. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]